5,6,7,8-Tetrahydro-4-methylquinoline

• CAS: 28971-03-1

Core Science & Biosynthesis

5,6,7,8-Tetrahydro-4-methylquinoline properties

An In-depth Technical Guide to 5,6,7,8-Tetrahydro-4-methylquinoline

Abstract

The 5,6,7,8-tetrahydroquinoline core is a privileged heterocyclic scaffold that forms the structural basis for a multitude of natural products and pharmacologically active compounds. This technical guide provides a comprehensive overview of 5,6,7,8-tetrahydro-4-methylquinoline (also known as 5,6,7,8-tetrahydrolepidine), a specific derivative that has been identified as a natural product.[1][2] We will explore its fundamental physicochemical and spectroscopic properties, discuss plausible synthetic methodologies with mechanistic insight, and delve into the extensive biological significance of the tetrahydroquinoline framework in the context of modern drug discovery. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a detailed understanding of this important molecular entity.

Core Molecular Identity and Physicochemical Profile

5,6,7,8-Tetrahydro-4-methylquinoline is classified as a hydroquinoline, featuring a pyridine ring fused to a fully saturated cyclohexane ring.[3] This unique combination of an aromatic heterocycle and a saturated carbocycle imparts specific chemical characteristics that are foundational to its utility.

Nomenclature and Identifiers

• Systematic IUPAC Name: 4-methyl-5,6,7,8-tetrahydroquinoline[4]

• Common Synonyms: 5,6,7,8-Tetrahydrolepidine[3]

• CAS Number: 28971-03-1[4]

• Molecular Formula: C₁₀H₁₃N[4]

• Molecular Weight: 147.22 g/mol [4]

Physicochemical Properties

The physical properties of a compound are critical for predicting its behavior in both chemical reactions and biological systems. These parameters influence solubility, membrane permeability, and formulation strategies. The data below is a consolidation of computed and estimated values from reputable chemical databases.

Property	Value	Source
Molecular Weight	147.22 g/mol	PubChem[4]
XLogP3-AA (Lipophilicity)	2.4	PubChem[4]
Hydrogen Bond Donor Count	0	PubChem[4]
Hydrogen Bond Acceptor Count	1	PubChem[4]
Water Solubility (Est.)	2292 mg/L @ 25 °C	The Good Scents Company[5]
Molecular Framework	Aromatic heteropolycyclic compound	HMDB[3]

Synthesis and Mechanistic Considerations

While numerous methods exist for the synthesis of the tetrahydroquinoline scaffold, a direct, well-documented protocol for 5,6,7,8-tetrahydro-4-methylquinoline is not extensively published. However, established organocatalytic methodologies, such as the Friedländer annulation or Combes synthesis, provide a robust framework. A plausible and efficient approach involves a one-pot cyclocondensation reaction.

The causality behind this choice of strategy lies in its atom economy and operational simplicity. By combining multiple reactive species in a single vessel, we circumvent the need for isolating intermediates, which saves time, reduces solvent waste, and can improve overall yield. The use of a catalyst like ammonium acetate provides the necessary acidic/basic environment to promote both imine formation and the subsequent cyclization/dehydration cascade.

Plausible Synthetic Workflow

The following protocol is adapted from established methods for synthesizing substituted tetrahydroquinolines and represents a viable route to the target compound.[6]

Caption: High-level workflow for the synthesis of 5,6,7,8-tetrahydro-4-methylquinoline.

Detailed Experimental Protocol

Objective: To synthesize 5,6,7,8-tetrahydro-4-methylquinoline via a one-pot cyclocondensation reaction.

Materials:

• Cyclohexanone

• Ethyl acetoacetate

• Ammonium acetate (catalyst)

• Ethanol (solvent)

• Hydrochloric acid (for workup)

• Sodium bicarbonate (for workup)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (for drying)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, combine cyclohexanone (1.0 eq), ethyl acetoacetate (1.0 eq), and ammonium acetate (1.5 eq) in ethanol.

• Reflux: Attach the reflux condenser and heat the mixture to reflux with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC). The rationale for heating is to provide the necessary activation energy for the condensation and cyclization steps.

• Cooling and Quenching: Once the reaction is complete (typically after several hours, as indicated by the disappearance of starting materials on TLC), remove the heat source and allow the mixture to cool to room temperature.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

• Aqueous Workup: Redissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the catalyst) and brine. This step is crucial for removing water-soluble impurities and unreacted reagents.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate in vacuo to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient). This step is self-validating, as pure fractions corresponding to the product's Rf value are collected.

• Characterization: Confirm the identity and purity of the final product using NMR, IR, and mass spectrometry.

Spectroscopic and Structural Characterization

Spectroscopic analysis provides the definitive structural confirmation of a synthesized molecule. The key features expected for 5,6,7,8-tetrahydro-4-methylquinoline are outlined below.[4]

Technique	Expected Features
¹H NMR	Aromatic Protons: Signals in the δ 7.0-8.5 ppm range corresponding to the protons on the pyridine ring. Aliphatic Protons: Multiple signals in the δ 1.5-3.0 ppm range from the four methylene (-CH₂) groups of the saturated ring. Methyl Protons: A characteristic singlet around δ 2.5 ppm for the -CH₃ group.
¹³C NMR	Aromatic Carbons: Signals in the δ 120-160 ppm region. Aliphatic Carbons: Signals in the δ 20-40 ppm region. Methyl Carbon: A signal around δ 18-25 ppm.
IR Spectroscopy	C=C and C=N Stretching: Bands in the 1500-1650 cm⁻¹ region, characteristic of the aromatic pyridine ring. C-H Stretching: Bands just below 3000 cm⁻¹ for the sp³ hybridized C-H bonds of the saturated ring and methyl group, and just above 3000 cm⁻¹ for the sp² C-H bonds of the aromatic ring.
Mass Spectrometry	Molecular Ion (M⁺): A prominent peak at m/z = 147, corresponding to the molecular weight of the compound.

Biological and Pharmacological Significance

While 5,6,7,8-tetrahydro-4-methylquinoline itself is not extensively studied for its biological activity, the tetrahydroquinoline (THQ) scaffold is a cornerstone in medicinal chemistry.[7] Its derivatives have been shown to possess a remarkable range of activities, making this core structure a "privileged scaffold" for drug design. The presence of the 4-methyl group and the specific saturation pattern of this molecule make it a valuable starting point for library synthesis and lead optimization.

Derivatives of the THQ core have demonstrated significant potential in several therapeutic areas:

• Anticancer Activity: THQ derivatives have exhibited cytotoxicity against various cancer cell lines, including human colon carcinoma, hepatocellular carcinoma, and breast adenocarcinoma.[8] The mechanisms often involve inducing apoptosis and inhibiting key signaling pathways.[7][8]

• Neuroprotection: Certain THQ compounds show promise in models of neurodegenerative diseases, often linked to their antioxidant properties.[7]

• Anti-inflammatory Effects: The scaffold can modulate inflammatory pathways, for instance, by inhibiting the production of pro-inflammatory mediators.[7]

• Antiviral Properties: Recent research has highlighted the potential of THQ derivatives as antiviral agents.[7]

• Receptor Antagonism: Substituted THQs have been developed as potent C5a receptor antagonists, which is relevant for treating inflammatory diseases.[9]

The diverse bioactivity underscores the importance of the THQ core's three-dimensional structure, which allows it to effectively interact with a wide range of biological targets.

Caption: The diverse biological activities stemming from the tetrahydroquinoline core scaffold.

Safety and Handling

Proper handling of chemical reagents is paramount for laboratory safety. While a specific Safety Data Sheet (SDS) for 5,6,7,8-tetrahydro-4-methylquinoline is not widely available, data from the parent compound, 5,6,7,8-tetrahydroquinoline, provides essential guidance.[10][11]

• Hazards: The parent compound is classified as harmful if swallowed and causes skin and serious eye irritation.[11] It may also cause respiratory irritation.[11]

• Precautions:

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[10]

  • Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.

  • Keep away from heat, sparks, and open flames.[10]

  • Wash hands thoroughly after handling.[10]

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[10]

  • Skin: Wash off immediately with plenty of soap and water.[10]

  • Ingestion: If swallowed, call a poison control center or doctor immediately.[10]

  • Inhalation: Move to fresh air.[10]

Conclusion

5,6,7,8-Tetrahydro-4-methylquinoline represents a structurally significant molecule, combining aromatic and aliphatic features within a compact heterocyclic framework. While detailed studies on this specific compound are limited, its identity as a natural product and its relationship to the pharmacologically vital tetrahydroquinoline scaffold underscore its importance.[1][2] This guide has provided a consolidated view of its chemical properties, a viable synthetic strategy, and its potential role in drug discovery, offering a foundational resource for researchers aiming to explore and leverage the unique characteristics of this compound and its derivatives.

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• ResearchGate. Biologically active 5,6,7,8-THQ derivatives. ResearchGate. [Link]

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An In-depth Technical Guide to 5,6,7,8-Tetrahydro-4-methylquinoline: Synthesis, Characterization, and Therapeutic Potential

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The 5,6,7,8-tetrahydroquinoline scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds. Its unique structural and electronic properties have made it a focal point in medicinal chemistry for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of 5,6,7,8-tetrahydro-4-methylquinoline, a key derivative of this class. We will delve into its synthesis, spectroscopic characterization, and explore the burgeoning research into its potential applications in drug discovery, particularly in oncology and immunology. This document is intended to serve as a valuable resource for researchers engaged in the design and development of next-generation therapeutics based on the tetrahydroquinoline framework.

Introduction: The Significance of the Tetrahydroquinoline Scaffold

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone in the architecture of many natural products and synthetic pharmaceuticals. The partial reduction of the pyridine ring to yield the 5,6,7,8-tetrahydroquinoline core imparts a three-dimensional character to the otherwise planar quinoline structure. This structural modification allows for more nuanced interactions with biological targets, often leading to enhanced potency and selectivity.

5,6,7,8-Tetrahydro-4-methylquinoline, with its characteristic methyl group at the 4-position, has been identified as a key building block in the synthesis of compounds with diverse pharmacological activities.[1][2] Its natural occurrence has been reported in species such as Glycyrrhiza glabra, suggesting a potential role in traditional medicine.[3] This guide will provide a detailed exploration of this compound, from its molecular structure to its potential therapeutic applications.

Molecular Structure and Physicochemical Properties

The fundamental characteristics of 5,6,7,8-tetrahydro-4-methylquinoline are summarized below. Understanding these properties is crucial for its handling, formulation, and application in various experimental settings.

Property	Value	Reference
IUPAC Name	4-methyl-5,6,7,8-tetrahydroquinoline	[3]
CAS Number	28971-03-1	[3]
Molecular Formula	C₁₀H₁₃N	[3]
Molecular Weight	147.22 g/mol	[3]
Appearance	Colorless to yellow liquid	[4]
Boiling Point	237 °C	[4]

Diagram 1: Chemical Structure of 5,6,7,8-Tetrahydro-4-methylquinoline

Caption: 2D structure of 5,6,7,8-Tetrahydro-4-methylquinoline.

Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline: A Two-Step Approach

The synthesis of 5,6,7,8-tetrahydro-4-methylquinoline is typically achieved through a two-step process: the initial synthesis of 4-methylquinoline followed by the reduction of the pyridine ring.

Step 1: Synthesis of 4-Methylquinoline

Several classic named reactions can be employed for the synthesis of the quinoline core. The Combes synthesis is a particularly effective method for producing 2,4-disubstituted quinolines.[5]

Reaction: Combes Quinoline Synthesis[6]

• Principle: The acid-catalyzed condensation of an aniline with a β-diketone.

• Reactants: Aniline and Acetylacetone (a 1,3-diketone).

• Catalyst: A strong acid, such as concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA).

Diagram 2: Combes Synthesis of 4-Methylquinoline

Caption: Workflow for the Combes synthesis of 4-methylquinoline.

Experimental Protocol: Combes Synthesis of 4-Methylquinoline (Adapted from established procedures) [5][6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine aniline (1 equivalent) and acetylacetone (1.1 equivalents).

• Acid Addition: Slowly add concentrated sulfuric acid (2-3 equivalents) to the reaction mixture with constant stirring and cooling in an ice bath. The addition should be dropwise to control the exothermic reaction.

• Reaction: After the addition is complete, heat the mixture to 100-120°C for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Allow the reaction mixture to cool to room temperature and then carefully pour it onto crushed ice.

• Neutralization: Neutralize the acidic solution with a saturated solution of sodium bicarbonate or a dilute sodium hydroxide solution until the pH is approximately 7-8.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 4-methylquinoline can be purified by vacuum distillation or column chromatography on silica gel.

Step 2: Reduction of 4-Methylquinoline to 5,6,7,8-Tetrahydro-4-methylquinoline

The selective reduction of the pyridine ring of the quinoline system can be achieved through catalytic hydrogenation.

Reaction: Catalytic Hydrogenation

• Principle: The addition of hydrogen across the double bonds of the pyridine ring in the presence of a metal catalyst.

• Reactant: 4-Methylquinoline.

• Catalyst: Palladium on carbon (Pd/C) is a commonly used and effective catalyst.[7]

• Solvent: Ethanol or acetic acid.

Diagram 3: Catalytic Hydrogenation of 4-Methylquinoline

Caption: Reduction of 4-methylquinoline to its tetrahydro derivative.

Experimental Protocol: Catalytic Hydrogenation of 4-Methylquinoline (Adapted from established procedures) [7]

• Reaction Setup: In a high-pressure hydrogenation vessel (Parr apparatus), dissolve 4-methylquinoline (1 equivalent) in ethanol.

• Catalyst Addition: Carefully add 5-10% Palladium on carbon (Pd/C) catalyst (typically 1-5 mol%) to the solution.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60°C) until the uptake of hydrogen ceases, indicating the completion of the reaction. This can take several hours.

• Work-up: Carefully depressurize the vessel and purge with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with ethanol.

• Concentration: Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude 5,6,7,8-tetrahydro-4-methylquinoline.

• Purification: The final product can be purified by vacuum distillation if necessary.

Spectroscopic Characterization

The identity and purity of synthesized 5,6,7,8-tetrahydro-4-methylquinoline are confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. Predicted ¹H and ¹³C NMR data are available in public databases.[8]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the pyridine ring, the aliphatic protons of the saturated carbocyclic ring, and the methyl group. The aliphatic protons will likely appear as complex multiplets in the upfield region (δ 1.5-3.0 ppm). The aromatic protons will be in the downfield region (δ 6.5-8.0 ppm), and the methyl protons will be a singlet at around δ 2.0-2.5 ppm.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic and aliphatic carbons. The aromatic carbons will resonate in the δ 110-150 ppm range, while the aliphatic carbons will be found in the upfield region (δ 20-40 ppm). The methyl carbon will appear at approximately δ 15-25 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of 5,6,7,8-tetrahydro-4-methylquinoline is expected to exhibit the following characteristic absorption bands:[3][9]

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400-3200	N-H Stretch	Secondary Amine (in the tautomeric form)
3100-3000	C-H Stretch	Aromatic
2960-2850	C-H Stretch	Aliphatic
1600-1450	C=C and C=N Stretch	Aromatic and Pyridine Ring
1380-1370	C-H Bend	Methyl Group

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The electron ionization (EI) mass spectrum of 5,6,7,8-tetrahydro-4-methylquinoline is expected to show a molecular ion peak (M⁺) at m/z 147. The fragmentation pattern would likely involve the loss of a hydrogen radical (M-1), a methyl radical (M-15), and potentially retro-Diels-Alder fragmentation of the saturated ring.[10]

Therapeutic Potential and Applications in Drug Development

The 5,6,7,8-tetrahydroquinoline scaffold is a versatile platform for the development of novel therapeutic agents. While specific biological data for 5,6,7,8-tetrahydro-4-methylquinoline is limited in the public domain, the activities of its derivatives provide strong evidence for its potential in drug discovery.

Anticancer Activity

Numerous studies have demonstrated the potent anticancer activity of tetrahydroquinoline derivatives.[1][11] These compounds have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines.[1] The proposed mechanisms of action often involve the modulation of key signaling pathways implicated in cancer cell proliferation and survival.

One notable example is the investigation of 3-(1-naphthylmethyl)-4-phenyl-5,6,7,8-tetrahydro-1H-quinolin-2-one, which exhibited significant cytotoxicity against colon (HCT-116) and lung (A549) cancer cell lines.[1] This compound was found to induce cell cycle arrest at the G2/M phase and trigger apoptosis through both intrinsic and extrinsic pathways. Another study on a series of tetrahydroquinoline derivatives reported IC₅₀ values in the micromolar range against MCF-7, HepG2, and A549 cancer cell lines.[11]

C5a Receptor Antagonism

The complement component 5a (C5a) is a potent pro-inflammatory mediator, and its receptor (C5aR) is a validated target for the treatment of various inflammatory diseases. A novel series of substituted 2-aryl-5-amino-5,6,7,8-tetrahydroquinolines have been reported as potent C5a receptor antagonists.[12] These compounds have shown high binding affinity for the C5a receptor and are effective functional antagonists. This highlights the potential of the 5,6,7,8-tetrahydroquinoline core in the development of novel anti-inflammatory drugs.

Diagram 4: Therapeutic Potential of the Tetrahydroquinoline Scaffold

Caption: Overview of the therapeutic potential of the tetrahydroquinoline scaffold.

Conclusion and Future Directions

5,6,7,8-Tetrahydro-4-methylquinoline is a synthetically accessible and versatile heterocyclic compound with significant potential in drug discovery and development. This guide has provided a comprehensive overview of its synthesis through established chemical reactions and its characterization using modern spectroscopic techniques.

The demonstrated biological activities of its derivatives, particularly in the fields of oncology and immunology, underscore the importance of the 5,6,7,8-tetrahydroquinoline scaffold as a privileged structure in medicinal chemistry. Future research efforts should focus on the synthesis and biological evaluation of a broader range of derivatives of 5,6,7,8-tetrahydro-4-methylquinoline to fully explore its therapeutic potential. The development of structure-activity relationships (SAR) will be crucial in guiding the design of more potent and selective drug candidates. Furthermore, investigations into the precise molecular mechanisms of action of these compounds will provide a deeper understanding of their therapeutic effects and pave the way for their clinical translation.

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5,6,7,8-Tetrahydro-4-methylquinoline CAS number

An In-Depth Technical Guide to 5,6,7,8-Tetrahydro-4-methylquinoline For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5,6,7,8-Tetrahydro-4-methylquinoline (CAS No: 28971-03-1), a heterocyclic compound of significant interest in medicinal chemistry. As a derivative of the tetrahydroquinoline scaffold, this molecule serves as a valuable building block for the synthesis of novel therapeutic agents. This document covers its physicochemical properties, spectroscopic characterization, detailed protocols for its synthesis and purification, and a discussion of its potential applications in drug discovery, grounded in the established biological activities of the broader tetrahydroquinoline class. Safety, handling, and storage protocols are also detailed to ensure its effective and safe utilization in a research environment.

Compound Identification and Physicochemical Properties

5,6,7,8-Tetrahydro-4-methylquinoline, also known as 5,6,7,8-tetrahydrolepidine, is classified as a hydroquinoline, which is a derivative of quinoline where at least one double bond in the quinoline moiety has been reduced.[1] Its structure features a partially saturated carbocyclic ring fused to a methyl-substituted pyridine ring. This unique three-dimensional structure is a key feature of many biologically active molecules.[2] The compound has been isolated from natural sources, notably the roots of Glycyrrhiza uralensis Fisch, a species of licorice.[3]

Table 1: Physicochemical and Spectroscopic Data

Property	Value	Source(s)
CAS Number	28971-03-1	[4][5][6]
IUPAC Name	4-methyl-5,6,7,8-tetrahydroquinoline	[5]
Molecular Formula	C₁₀H₁₃N	[5]
Molecular Weight	147.22 g/mol	[3][5]
Synonyms	5,6,7,8-Tetrahydrolepidine	[4]
XLogP3-AA	2.4	[5]
Water Solubility	2292 mg/L (estimated at 25 °C)	[7]

| InChI Key | LGYCOYCCCKHXGC-UHFFFAOYSA-N |[4] |

Spectroscopic Characterization

Spectroscopic analysis is crucial for the unambiguous identification and purity assessment of 5,6,7,8-Tetrahydro-4-methylquinoline. While raw spectral data is available in databases, the following provides an expert interpretation based on the molecular structure.[5]

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the aliphatic protons of the cyclohexene ring, and the methyl group. The two aromatic protons will appear in the downfield region (typically δ 7.0-8.5 ppm). The four sets of methylene protons (-CH₂-) on the saturated ring will appear as multiplets in the upfield region (δ 1.5-3.0 ppm). The singlet for the methyl group (-CH₃) protons will be found in the upfield region as well (typically δ 2.0-2.5 ppm).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display ten distinct signals. Aromatic carbons will be in the δ 120-160 ppm range, while the aliphatic carbons of the saturated ring will be in the upfield δ 20-40 ppm range. The methyl carbon signal will be one of the most upfield-shifted peaks (δ 15-25 ppm).

• Infrared (IR) Spectroscopy: The IR spectrum will feature characteristic absorption bands. Aromatic C-H stretching will be observed above 3000 cm⁻¹, while aliphatic C-H stretching will be just below 3000 cm⁻¹. Aromatic C=C and C=N stretching vibrations will appear in the 1500-1600 cm⁻¹ region.

• Mass Spectrometry (MS): The electron ionization mass spectrum will show a prominent molecular ion (M⁺) peak corresponding to the molecular weight of the compound (m/z = 147).

Synthesis and Purification

The most direct and reliable method for synthesizing 5,6,7,8-Tetrahydro-4-methylquinoline is through the selective catalytic hydrogenation of its aromatic precursor, 4-methylquinoline (lepidine). This method is advantageous as it reduces the more reactive pyridine ring while leaving the benzene ring intact under controlled conditions.

Synthesis Workflow: Catalytic Hydrogenation

The workflow involves the reduction of 4-methylquinoline using a palladium or platinum catalyst under a hydrogen atmosphere.

Caption: Synthesis workflow for 5,6,7,8-Tetrahydro-4-methylquinoline.

Detailed Experimental Protocol: Synthesis

This protocol is adapted from a standard procedure for the catalytic hydrogenation of methylquinolines.[8]

• Reaction Setup: To a solution of 4-methylquinoline (1.0 eq) in glacial acetic acid (approx. 10 mL per gram of substrate), add platinum(IV) oxide (PtO₂, Adams' catalyst, 10 mol%).

• Causality: Glacial acetic acid serves as a solvent that can also activate the catalyst and protonate the nitrogen of the quinoline, facilitating reduction. PtO₂ is a highly effective and robust catalyst for the hydrogenation of heterocyclic aromatic rings.

• Hydrogenation: The reaction vessel is sealed and purged with hydrogen gas. The heterogeneous mixture is then stirred vigorously under a balloon of hydrogen at room temperature.

• Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is fully consumed (typically 18-24 hours).

• Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the platinum catalyst. The Celite pad should be washed thoroughly with ethyl acetate or a similar solvent to ensure all product is recovered.

• Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to remove the solvent, yielding the crude product. The crude material can then be taken forward for purification.

Detailed Experimental Protocol: Purification

This protocol is based on standard purification methods for heterocyclic amines.[9]

• Method Selection: The crude product can be purified by either vacuum distillation or silica gel column chromatography. Chromatography is often preferred for achieving high purity on a laboratory scale.

• Column Chromatography Setup:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase (Eluent): A non-polar/polar solvent system, such as a gradient of ethyl acetate in hexane or petroleum ether. The optimal ratio should be determined by TLC analysis.

• Procedure:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent and pack it into a glass column.

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel.

  • Carefully load the dried, adsorbed sample onto the top of the column.

  • Elute the column with the mobile phase, starting with a low polarity (e.g., 5% ethyl acetate in hexane) and gradually increasing the polarity.

  • Collect fractions and analyze them by TLC.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 5,6,7,8-Tetrahydro-4-methylquinoline.

• Causality: This method separates compounds based on their polarity. The target compound, being moderately polar, will adhere to the silica gel less strongly than highly polar impurities (like residual catalyst activators or over-reduced byproducts) and will elute from the column once the solvent polarity is sufficiently high.

The Tetrahydroquinoline Scaffold in Drug Discovery

The 1,2,3,4-tetrahydroquinoline (THQ) core is recognized as a "privileged scaffold" in medicinal chemistry.[2][10] This designation is due to its frequent appearance in molecules that exhibit a wide range of biological activities, allowing a single structural framework to serve as a basis for developing ligands for diverse biological targets.[1] The partial saturation of the quinoline ring system provides a rigid, three-dimensional geometry that is often ideal for fitting into the binding pockets of proteins.

Derivatives of the THQ scaffold have demonstrated significant therapeutic potential across multiple disease areas:

• Oncology: THQ analogs have been investigated as anti-cancer agents, with some showing potent anti-tumor activity.[1][10]

• Neurodegenerative Diseases: The scaffold is a key component in compounds designed as treatments for conditions like Alzheimer's and Parkinson's disease.[11]

• Antimicrobial and Antiparasitic: Various THQ derivatives exhibit antibacterial, anti-HIV, and antimalarial properties.[1][10]

• Anti-inflammatory: A novel series of substituted 5,6,7,8-tetrahydroquinolines was reported as potent C5a receptor antagonists, indicating potential applications in inflammatory diseases.[12]

5,6,7,8-Tetrahydro-4-methylquinoline represents a foundational building block for accessing this rich chemical space. The methyl group at the 4-position provides a key synthetic handle and can influence the molecule's steric and electronic properties, allowing for fine-tuning of its biological activity in derivative forms.

Caption: The core scaffold as a precursor to diverse therapeutic agents.

Safety, Handling, and Storage

Proper handling and storage are essential for ensuring laboratory safety and maintaining the integrity of the compound. The following information is synthesized from safety data sheets for tetrahydroquinoline and its derivatives.[13][14]

Table 2: Hazard Identification and Handling Precautions

Category	Information and Precautions
GHS Pictograms	Warning (Exclamation Mark)
Hazard Statements	Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection (safety goggles), and face protection. Work in a well-ventilated area or under a chemical fume hood.
Handling	Do not breathe vapors or aerosols. Avoid contact with skin and eyes. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this product. Keep away from open flames, hot surfaces, and sources of ignition.[13]
First Aid	If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Skin Contact: Take off contaminated clothing and rinse skin with water/shower. Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Inhalation: Move person to fresh air.
Storage	Store locked up in a well-ventilated place. Keep container tightly closed. Recommended storage may be in a freezer for long-term stability.[14]

| Disposal | Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations. |

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Core Molecular Profile and Physicochemical Properties

An In-Depth Technical Guide to 5,6,7,8-Tetrahydro-4-methylquinoline for Advanced Research

This guide provides an in-depth technical overview of 5,6,7,8-Tetrahydro-4-methylquinoline, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. We will explore its fundamental physicochemical properties, advanced analytical characterization methodologies, and the broader context of its biological significance as part of the privileged tetrahydroquinoline scaffold.

5,6,7,8-Tetrahydro-4-methylquinoline, also known as 5,6,7,8-tetrahydrolepidine, is a tetrahydroquinoline alkaloid.[1] Its structure is characterized by a fusion of a dihydropyridine ring with a cyclohexene ring, featuring a methyl group at the 4-position. This compound has been identified in natural sources, notably isolated from the roots of Glycyrrhiza uralensis Fisch and reported in Glycyrrhiza glabra.[2][3]

The tetrahydroquinoline core is considered a "privileged scaffold" in medicinal chemistry.[4] This designation is attributed to its ability to serve as a versatile structural framework for designing ligands that can interact with a wide range of biological targets, leading to diverse pharmacological activities.[5][6]

Key Physicochemical Data

The fundamental properties of 5,6,7,8-Tetrahydro-4-methylquinoline are summarized below. This data is critical for experimental design, including solvent selection, dosage calculations, and analytical method development.

Property	Value	Source
Molecular Weight	147.22 g/mol	[7][2][3]
Molecular Formula	C₁₀H₁₃N	[2]
Monoisotopic Mass	147.1048 g/mol	[1][2]
CAS Number	28971-03-1	[1][2]
IUPAC Name	4-methyl-5,6,7,8-tetrahydroquinoline	[2]
Synonyms	5,6,7,8-Tetrahydrolepidine	[1]
XLogP3-AA (LogP)	2.4	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	1	[2]
Predicted Water Solubility	2292 mg/L @ 25 °C	[8]

Analytical Characterization: A Validating Workflow

Accurate structural confirmation and purity assessment are foundational to any research involving a chemical entity. A multi-technique approach is essential for the unambiguous characterization of 5,6,7,8-Tetrahydro-4-methylquinoline.

Mass Spectrometry (MS)

Mass spectrometry is a primary tool for determining the molecular weight and elemental composition of a compound. For 5,6,7,8-Tetrahydro-4-methylquinoline, electron ionization (EI) would be a standard method.

Causality in Fragmentation: The fragmentation pattern of 5,6,7,8-tetrahydroquinoline isomers is distinct and informative.[9] The molecular ion peak (M+) is expected at m/z 147. The key fragmentation pathway involves the loss of an ethylene molecule (M-28) via a retro-Diels-Alder reaction, a characteristic feature that helps differentiate it from the 1,2,3,4-tetrahydroquinoline isomer.[9] Other significant fragments would include M-1 (loss of a hydrogen radical) and M-15 (loss of a methyl radical).[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum would exhibit characteristic signals for the aromatic protons on the pyridine ring, the aliphatic protons of the saturated carbocyclic ring, and a distinct singlet for the methyl group protons.

• ¹³C NMR: The carbon NMR spectrum would show signals corresponding to the ten carbon atoms in the molecule, with clear distinctions between the sp² hybridized carbons of the aromatic ring and the sp³ hybridized carbons of the saturated ring.[10]

Experimental Protocol: GC-MS for Purity and Identity Confirmation

This protocol outlines a self-validating system for confirming the identity and assessing the purity of a synthesized or purchased sample of 5,6,7,8-Tetrahydro-4-methylquinoline.

Objective: To obtain the mass spectrum and retention time for identity confirmation and to determine purity by peak area percentage.

Materials:

• Sample of 5,6,7,8-Tetrahydro-4-methylquinoline

• Dichloromethane (DCM), HPLC grade

• GC-MS instrument with an electron ionization (EI) source

• Standard non-polar capillary column (e.g., DB-5ms)

Methodology:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the sample in DCM. From this, prepare a dilute working solution of approximately 10 µg/mL.

• Instrument Setup (Typical Parameters):

  • Injector: Splitless mode, 250°C.

  • Oven Program: Initial temperature of 60°C, hold for 2 minutes. Ramp at 10°C/min to 280°C, hold for 5 minutes.

  • Carrier Gas: Helium, constant flow rate of 1 mL/min.

  • MS Source: 230°C.

  • MS Quad: 150°C.

  • Scan Range: m/z 40-300.

• Injection: Inject 1 µL of the working solution into the GC-MS.

• Data Analysis:

  • Identify the peak corresponding to the compound.

  • Analyze the mass spectrum of the peak. Confirm the presence of the molecular ion (m/z 147) and characteristic fragments (e.g., m/z 119, 132).

  • Determine the purity by calculating the relative peak area of the compound of interest against all other peaks in the chromatogram.

Caption: GC-MS workflow for identity and purity analysis.

Synthesis and Therapeutic Potential

While specific synthetic routes for 5,6,7,8-Tetrahydro-4-methylquinoline are not extensively detailed in readily available literature, general methods for creating the tetrahydroquinoline scaffold are well-established. These often involve cyclocondensation reactions.[11][12] For instance, a plausible approach could involve the reaction of a cyclohexanone derivative with an appropriate enamine or related precursor.[11]

Caption: General synthetic logic for tetrahydroquinolines.

The true value of this scaffold lies in its demonstrated biological activities. Tetrahydroquinoline derivatives have shown a remarkable range of pharmacological effects, making them highly attractive for drug discovery programs.

• Anticancer Activity: Numerous studies have reported the antiproliferative effects of tetrahydroquinoline derivatives against various cancer cell lines.[13][14] Mechanisms often involve the induction of apoptosis and cell cycle arrest.[13] For example, derivatives of the closely related 2-methyl-5,6,7,8-tetrahydroquinolin-8-amine have been tested for antiproliferative activity against cervical, colorectal, and ovarian cancer cell lines.[4][6]

• Antimicrobial and Antiviral Effects: The scaffold is a source of potent antimicrobial agents.[5][6] Furthermore, recent research has highlighted the potential of these derivatives as antiviral agents.[5]

• Neuroprotection and Anti-inflammatory Roles: Certain tetrahydroquinoline compounds exhibit significant neuroprotective effects and have been investigated for their anti-inflammatory properties.[5]

Caption: Diverse biological activities of the core scaffold.

Conclusion for the Research Professional

5,6,7,8-Tetrahydro-4-methylquinoline, with a molecular weight of 147.22 g/mol , is more than a simple heterocyclic compound.[2] It represents a valuable starting point for chemical synthesis and a probe for biological investigation. Its structural rigidity, combined with the potential for functionalization at multiple sites, makes it an ideal candidate for library synthesis in drug discovery campaigns. The established, diverse bioactivity of the tetrahydroquinoline scaffold provides a strong rationale for further investigation into this specific molecule and its derivatives.[4][5] Future research should focus on efficient and scalable synthetic routes, comprehensive biological screening, and structure-activity relationship (SAR) studies to unlock its full therapeutic potential.

References

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• Iovine, V., Bissyèdé, X., et al. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules, 25(23), 5629. Retrieved from [Link]

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An In-depth Technical Guide to 5,6,7,8-Tetrahydro-4-methylquinoline: Natural Sources, Biosynthesis, and Extraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,6,7,8-Tetrahydro-4-methylquinoline is a tetrahydroquinoline alkaloid found in select plant species. This technical guide provides a comprehensive overview of its known natural sources, a plausible biosynthetic pathway, detailed protocols for its extraction and isolation, and a summary of the current understanding of its biological significance. This document aims to serve as a foundational resource for researchers in natural product chemistry, pharmacology, and drug development who are interested in this compound and its derivatives.

Introduction

5,6,7,8-Tetrahydro-4-methylquinoline, also known as 5,6,7,8-tetrahydrolepidine, is a heterocyclic organic compound belonging to the hydroquinoline class. These molecules are derivatives of quinoline where at least one double bond in the quinoline moiety has been reduced by the addition of two hydrogen atoms[1]. While the broader class of tetrahydroquinolines has been a subject of interest in medicinal chemistry due to their presence in numerous biologically active natural products and synthetic compounds, specific research on 5,6,7,8-tetrahydro-4-methylquinoline has been limited[1]. This guide synthesizes the available scientific literature to provide a detailed technical overview of this specific alkaloid.

Natural Occurrences

The primary documented natural sources of 5,6,7,8-tetrahydro-4-methylquinoline are plants from the Glycyrrhiza genus, which belongs to the Fabaceae family[2]. Specifically, the compound has been identified in the roots of:

• Glycyrrhiza uralensis Fisch : This species, commonly known as Chinese licorice, is a major source from which 5,6,7,8-tetrahydro-4-methylquinoline has been isolated[3][4].

• Glycyrrhiza glabra : Also known as licorice, this species has also been reported to contain 5,6,7,8-tetrahydro-4-methylquinoline[5].

The presence of this alkaloid in the roots of these plants is significant, as licorice root is a widely used botanical in traditional medicine and as a flavoring agent. However, quantitative data on the concentration of 5,6,7,8-tetrahydro-4-methylquinoline in these sources is not extensively documented in the current literature.

Compound	Natural Source	Family	Plant Part	Reference(s)
5,6,7,8-Tetrahydro-4-methylquinoline	Glycyrrhiza uralensis Fisch	Fabaceae	Roots	[3][4]
Glycyrrhiza glabra	Fabaceae	Roots	[5]

Proposed Biosynthesis

The precise biosynthetic pathway for 5,6,7,8-tetrahydro-4-methylquinoline in Glycyrrhiza species has not been fully elucidated. However, based on the known biosynthesis of other quinoline alkaloids, a plausible pathway can be proposed. Quinoline alkaloids in plants are generally derived from the amino acid tryptophan or from anthranilic acid[6]. The formation of the quinoline ring system often involves the condensation of a precursor derived from these amino acids with a second molecule, which can be a hemiterpene or a monoterpene[6].

Given the structure of 5,6,7,8-tetrahydro-4-methylquinoline, a pathway originating from anthranilic acid is a strong possibility. The following diagram illustrates a hypothetical biosynthetic route:

Caption: Proposed biosynthetic pathway of 5,6,7,8-tetrahydro-4-methylquinoline.

This proposed pathway involves the activation of anthranilic acid, followed by a polyketide synthase-mediated condensation with malonyl-CoA units. Subsequent cyclization and decarboxylation would form a quinolin-4-one intermediate. This intermediate would then undergo methylation at the C4 position, likely utilizing S-adenosyl methionine (SAM) as a methyl donor, followed by a series of reduction steps to yield the final 5,6,7,8-tetrahydro-4-methylquinoline structure. Further enzymatic studies are required to validate this proposed pathway.

Extraction and Isolation Protocols

The extraction of 5,6,7,8-tetrahydro-4-methylquinoline from its natural sources, primarily the roots of Glycyrrhiza species, can be achieved through several methods. As an alkaloid, its basic nature can be exploited for selective extraction. Below are detailed protocols for a general solvent extraction and a more targeted acid-base extraction.

General Solvent Extraction

This method is suitable for obtaining a broad spectrum of compounds, including the target alkaloid.

Experimental Protocol:

• Preparation of Plant Material : Air-dry the roots of Glycyrrhiza uralensis and grind them into a coarse powder.

• Maceration/Soxhlet Extraction :

  • Maceration : Soak the powdered root material in methanol or ethanol (e.g., 1 kg of powder in 5 L of solvent) at room temperature for 48-72 hours with occasional agitation.

  • Soxhlet Extraction : Place the powdered root material in a Soxhlet apparatus and extract with methanol or ethanol for 24-48 hours.

• Concentration : Filter the extract to remove solid plant material. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Chromatographic Separation :

  • Subject the crude extract to column chromatography on silica gel.

  • Elute with a gradient of solvents, starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with ethyl acetate and then methanol.

  • Collect fractions and monitor by thin-layer chromatography (TLC).

  • Combine fractions containing the target compound (identified by comparison with a standard or by spectroscopic methods).

  • Further purification can be achieved by preparative HPLC.

Acid-Base Extraction for Alkaloid Enrichment

This method leverages the basicity of the nitrogen atom in the alkaloid to achieve a more selective extraction.

Caption: Workflow for acid-base extraction of alkaloids.

Experimental Protocol:

• Acidic Extraction : Macerate the powdered root material in an acidified aqueous or hydroalcoholic solution (e.g., 1% hydrochloric acid in 70% ethanol). This protonates the alkaloids, making them soluble in the aqueous phase.

• Filtration : Filter the mixture to remove the solid plant material.

• Basification : Take the acidic aqueous filtrate and adjust the pH to approximately 10-11 using a base such as sodium hydroxide or ammonium hydroxide. This deprotonates the alkaloids, converting them into their free base form.

• Solvent Partitioning : Transfer the basified aqueous solution to a separatory funnel and perform a liquid-liquid extraction with an immiscible organic solvent like dichloromethane or ethyl acetate. The free base alkaloids will partition into the organic layer.

• Collection and Concentration : Collect the organic layers, dry them over anhydrous sodium sulfate, and concentrate under reduced pressure to yield a crude alkaloid extract.

• Purification : Purify the target compound from the crude extract using chromatographic techniques as described in the general solvent extraction method.

Biological Activities and Potential Applications

The specific pharmacological and biological activities of 5,6,7,8-tetrahydro-4-methylquinoline are not well-documented in the scientific literature[1]. However, the broader class of tetrahydroquinolines is known for a wide range of biological effects, which suggests potential areas for future investigation of this particular compound.

• Anti-inflammatory Activity : Synthetic derivatives of 5,6,7,8-tetrahydroquinoline have been shown to possess anti-inflammatory properties[7]. This suggests that the naturally occurring 5,6,7,8-tetrahydro-4-methylquinoline may also exhibit similar effects.

• Receptor Antagonism : Some synthetic 5,6,7,8-tetrahydroquinoline derivatives have been identified as C5a receptor antagonists, indicating potential applications in inflammatory and immune-related disorders[7].

• Anticancer and Antimicrobial Potential : Other tetrahydroquinoline and tetrahydroisoquinoline alkaloids have demonstrated antitumor and antimicrobial activities.

Given that 5,6,7,8-tetrahydro-4-methylquinoline is a component of licorice root, a plant with known anti-inflammatory, antioxidant, and immunomodulatory effects, it is plausible that this alkaloid contributes to the overall pharmacological profile of the plant extract[8]. Further research is needed to isolate the compound in sufficient quantities for detailed biological screening and to elucidate its specific mechanisms of action.

Conclusion

5,6,7,8-Tetrahydro-4-methylquinoline is a naturally occurring alkaloid with a defined presence in the roots of Glycyrrhiza uralensis and Glycyrrhiza glabra. While its biosynthesis is likely to follow the general pathways of quinoline alkaloid formation, the specific enzymatic steps remain to be confirmed. Standard phytochemical techniques, particularly those leveraging the compound's basicity, are effective for its extraction and isolation. The limited research on its specific biological activities presents a significant opportunity for future investigations, particularly in the areas of inflammation and immune modulation, given the known properties of its structural analogs and its botanical source. This guide provides a solid foundation for researchers to build upon in their exploration of this intriguing natural product.

References

• ResearchGate. (n.d.). Alkaloids from Fabaceae family. [Figure]. Retrieved from [Link]

• Wikipedia. (2023, April 20). Quinoline alkaloids. Retrieved from [Link]

• ResearchGate. (n.d.). Biological Activities of Tetrahydroisoquinolines Derivatives. Retrieved from [Link]

• University of Bath. (n.d.). The Quinoline Alkaloids. Retrieved from [Link]

• Human Metabolome Database. (2023, February 21). 5,6,7,8-Tetrahydro-4-methylquinoline. Retrieved from [Link]

• The Good Scents Company. (n.d.). 5,6,7,8-tetrahydro-4-methylquinoline. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Identification and Chemical Standardization of Licorice Raw Materials and Dietary Supplements Using UHPLC-MS/MS. Retrieved from [Link]

• Lifeasible. (n.d.). 4-Methyl-5,6,7,8-tetrahydroquinoline. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quantitative Analysis of Flavonoids in Glycyrrhiza uralensis Fisch by 1H-qNMR. Retrieved from [Link]

• Longdom Publishing. (n.d.). Plants that have Quinoline Alkaloid and their Biological Activity. Retrieved from [Link]

• NuoXing. (n.d.). 5,6,7,8-tetrahydro-4-methylQuinoline,28971-03-1. Retrieved from [Link]

• National Center for Biotechnology Information. (2008). Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). The correlation between pharmacological activity and contents of eight constituents of Glycyrrhiza uralensis Fisch. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5,6,7,8-Tetrahydro-4-methylquinoline. PubChem Compound Summary for CID 185667. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 5,6,7,8-Tetrahydroquinoline. PubChem Compound Summary for CID 66335. Retrieved from [Link]

• The Good Scents Company. (n.d.). lepidine. Retrieved from [Link]

• MDPI. (n.d.). Facile Synthesis of 5, 6, 7, 8-Tetrahydropyrimido [4, 5-b]-quinoline Derivatives. Retrieved from [Link]

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Whitepaper: Deciphering the Multifaceted Mechanisms of Action of Tetrahydroquinolines in Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The tetrahydroquinoline (THQ) scaffold is a privileged heterocyclic motif that forms the structural core of numerous synthetic and natural products with significant therapeutic potential. Its rigid, three-dimensional structure allows for precise orientation of functional groups, enabling interactions with a wide array of biological targets. This guide provides an in-depth technical exploration of the primary mechanisms of action through which THQs exert their pharmacological effects, with a focus on their roles in neurodegenerative diseases and oncology. We will dissect the molecular interactions, signaling pathways, and structure-activity relationships that underpin their efficacy as enzyme inhibitors, pathway modulators, and anti-proliferative agents. Furthermore, this document furnishes detailed experimental protocols and visual diagrams to provide a practical framework for researchers actively engaged in the discovery and development of THQ-based therapeutics.

Introduction: The Tetrahydroquinoline Scaffold

Tetrahydroquinoline, a bicyclic heterocyclic compound, has emerged as a cornerstone in medicinal chemistry. Its prevalence in numerous alkaloids and its synthetic tractability have made it an attractive starting point for designing novel therapeutic agents. The versatility of the THQ core allows for chemical modifications at various positions, leading to a diverse library of compounds with finely tuned biological activities. This has resulted in the identification of THQ derivatives with potent applications in neuroprotection, cancer therapy, and as antimicrobial agents. Understanding the precise mechanisms through which these compounds operate is paramount for optimizing their therapeutic index and advancing them through the drug development pipeline.

Mechanism of Action in Neurodegenerative Disorders

A primary therapeutic application of THQ derivatives is in the management of Alzheimer's Disease (AD). The pathology of AD is complex, but the "cholinergic hypothesis," which posits that cognitive decline is linked to a deficiency in the neurotransmitter acetylcholine, remains a key target for symptomatic treatment.

Dual-Binding Inhibition of Acetylcholinesterase (AChE)

Many potent THQ-based inhibitors of Acetylcholinesterase (AChE), the enzyme responsible for degrading acetylcholine, have been developed. Unlike first-generation inhibitors that bind only to the catalytic active site (CAS) of AChE, many advanced THQ derivatives act as dual-binding inhibitors. They simultaneously interact with the CAS and the peripheral anionic site (PAS).

• Causality: The PAS is implicated in the allosteric modulation of AChE activity and, more critically, in the initial binding and aggregation of the beta-amyloid (Aβ) peptide, a hallmark of AD. By targeting both sites, THQ derivatives not only prevent acetylcholine degradation but also inhibit the formation of neurotoxic Aβ plaques, offering a disease-modifying potential beyond simple symptomatic relief.

Below is a diagram illustrating this dual-binding mechanism.

Caption: Dual-binding mechanism of a THQ derivative at AChE.

Experimental Protocol: In Vitro AChE Inhibition Assay (Ellman's Method)

This protocol provides a self-validating system to quantify the inhibitory potential of a THQ compound against AChE.

Principle: The assay measures the activity of AChE by detecting the product of acetylcholine hydrolysis, thiocholine. Thiocholine reacts with Ellman's reagent (DTNB) to produce a yellow-colored compound, 5-thio-2-nitrobenzoate, which is quantified spectrophotometrically at 412 nm. An active inhibitor will reduce the rate of color formation.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 mM phosphate buffer (pH 8.0).

  • Dissolve AChE (from electric eel) in the buffer to a concentration of 0.25 U/mL.

  • Prepare a 10 mM solution of DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) in buffer.

  • Prepare a 15 mM solution of the substrate, acetylthiocholine iodide (ATCI), in buffer.

  • Prepare stock solutions of the test THQ compound and a positive control (e.g., Donepezil) in DMSO, followed by serial dilutions in the buffer.

• Assay Execution (96-well plate format):

  • Add 25 µL of the test THQ compound dilution (or buffer for control, or Donepezil for positive control) to each well.

  • Add 125 µL of DTNB solution to all wells.

  • Add 25 µL of the AChE enzyme solution to all wells except the blank. Add 25 µL of buffer to the blank wells.

  • Pre-incubate the plate at 37°C for 15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

  • Initiate the reaction by adding 25 µL of the ATCI substrate solution to all wells.

  • Immediately measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100.

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Anticancer Mechanisms of Action

THQ derivatives have demonstrated significant potential as anticancer agents by modulating critical signaling pathways involved in cell proliferation, survival, and apoptosis.

Inhibition of the PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cell growth and survival that is frequently hyperactivated in many cancers. Several studies have shown that THQ derivatives can exert their anticancer effects by inhibiting key kinases in this pathway, particularly AKT and mTOR.

• Causality: By inhibiting this pathway, THQ compounds can halt the cell cycle, prevent proliferation, and induce programmed cell death (apoptosis). This mechanism is particularly valuable as it can overcome resistance to other chemotherapeutic agents. For instance, the THQ derivative F-11 was shown to induce apoptosis in SGC-7901 gastric cancer cells by downregulating the expression of p-PI3K, p-AKT, and p-mTOR.

The diagram below illustrates the inhibitory action of THQs on this pathway.

Caption: Inhibition of the PI3K/AKT/mTOR pathway by THQ derivatives.

Quantitative Data: Anticancer Activity

The efficacy of THQ derivatives is often quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Mechanism Highlight	Reference
(1,2,3,4-Tetrahydroquinolin-4-yl)acetohydrazide derivative	MCF-7 (Breast)	7.91	G2/M cell cycle arrest
(1,2,3,4-Tetrahydroquinolin-4-yl)acetohydrazide derivative	MDA-MB-231 (Breast)	12.33	G2/M cell cycle arrest
THQ-T-20	HCT-116 (Colon)	0.8	Apoptosis induction
THQ-T-20	A549 (Lung)	1.1	Apoptosis induction

Experimental Workflow: Cell Viability and Pathway Analysis

To confirm the anticancer mechanism, a sequence of experiments is typically performed. The workflow starts with a broad assessment of cytotoxicity and narrows down to the specific molecular interactions.

Caption: Workflow for anticancer mechanism of action studies.

Conclusion and Future Directions

The tetrahydroquinoline scaffold represents a highly versatile platform for the development of novel therapeutics. Its derivatives have demonstrated potent and often multi-target mechanisms of action against complex diseases like Alzheimer's and cancer. The ability of THQs to act as dual-binding AChE inhibitors or as modulators of critical cell survival pathways like PI3K/AKT/mTOR highlights their significant potential. Future research should focus on optimizing the structure-activity relationships to enhance potency and selectivity, thereby minimizing off-target effects. The integration of computational modeling with synthetic chemistry and robust biological validation, as outlined in the protocols herein, will be crucial in advancing the next generation of THQ-based drugs from the laboratory to the clinic.

References

• Title: Recent Advances on Tetrahydroquinoline Hybrids as Acetylcholinesterase Inhibitors for Alzheimer's Disease Source: Frontiers in Chemistry URL: [Link]

• Title: Recent Developments of Tetrahydroquinoline-Based Acetylcholinesterase (AChE) Inhibitors for the Treatment of Alzheimer's Disease Source: Molecules URL: [Link]

• Title: Synthesis, biological evaluation and molecular docking of novel (1,2,3,4-tetrahydroquinolin-4-yl)acetohydrazide derivatives as anticancer agents Source: Bioorganic Chemistry URL: [Link]

• Title: A novel tetrahydroquinoline derivative, F-11, induces apoptosis of SGC-7901 cells via inhibition of the PI3K/AKT/mTOR signaling pathway Source: Acta Pharmacologica Sinica URL: [Link]

• Title: Design, Synthesis, and Biological Evaluation of Tetrahydro-β-carboline and Tetrahydroquinoline Derivatives as Potential Anticancer Agents Source: Molecules URL: [Link]

5,6,7,8-Tetrahydro-4-methylquinoline: A Comprehensive Technical Guide for Drug Discovery Professionals

Introduction: The Significance of the Tetrahydroquinoline Scaffold

The 5,6,7,8-tetrahydroquinoline core is a privileged heterocyclic motif in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] Its unique three-dimensional structure and chemical versatility make it a valuable scaffold for the development of novel therapeutic agents. This technical guide provides an in-depth exploration of a key derivative, 5,6,7,8-tetrahydro-4-methylquinoline, offering insights into its synthesis, chemical properties, and pharmacological potential for researchers, scientists, and drug development professionals. The introduction of a methyl group at the 4-position can significantly influence the molecule's electronic properties, lipophilicity, and steric interactions with biological targets, making it a compound of considerable interest.

Synthesis and Mechanistic Insights

The synthesis of 5,6,7,8-tetrahydro-4-methylquinoline can be approached through several established methods for constructing the quinoline and tetrahydroquinoline ring systems. A common and effective strategy involves a variation of the Doebner-von Miller reaction to first synthesize 4-methylquinoline, followed by catalytic hydrogenation to reduce the pyridine ring.

Experimental Protocol: A Plausible Two-Step Synthesis

This protocol outlines a reliable method for the laboratory-scale synthesis of 5,6,7,8-tetrahydro-4-methylquinoline. The causality behind the choice of reagents and conditions is explained to ensure a robust and reproducible process.

Step 1: Synthesis of 4-Methylquinoline via Doebner-von Miller Reaction

The Doebner-von Miller reaction is a classic method for quinoline synthesis, involving the condensation of an aniline with an α,β-unsaturated carbonyl compound. In this case, aniline reacts with crotonaldehyde.

• Materials: Aniline, Crotonaldehyde, Hydrochloric Acid, Nitrobenzene, Ferrous Sulfate (FeSO₄·7H₂O), Sodium Hydroxide, Diethyl Ether.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously add concentrated hydrochloric acid to aniline with cooling.

  • Add nitrobenzene, which serves as an oxidizing agent to facilitate the cyclization.

  • Slowly add crotonaldehyde to the mixture with vigorous stirring. The reaction is exothermic and should be controlled.

  • Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After cooling, make the solution alkaline with a concentrated sodium hydroxide solution.

  • Perform steam distillation to remove unreacted starting materials and byproducts. The 4-methylquinoline will distill over with the steam.

  • Extract the distillate with diethyl ether.

  • Dry the ethereal extract over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield crude 4-methylquinoline.

  • Purify the product by vacuum distillation.

Step 2: Catalytic Hydrogenation to 5,6,7,8-Tetrahydro-4-methylquinoline

The selective reduction of the pyridine ring of the quinoline system is achieved through catalytic hydrogenation.

• Materials: 4-Methylquinoline, Ethanol, Platinum(IV) oxide (Adam's catalyst) or Palladium on carbon (Pd/C), Hydrogen gas.

• Procedure:

  • Dissolve the purified 4-methylquinoline in ethanol in a high-pressure hydrogenation vessel (Parr shaker or similar).

  • Add a catalytic amount of PtO₂ or Pd/C.

  • Seal the vessel and purge with hydrogen gas to remove air.

  • Pressurize the vessel with hydrogen gas (typically 3-5 atm).

  • Heat the mixture gently (e.g., 50-60 °C) and shake or stir vigorously. The uptake of hydrogen indicates the progress of the reaction.

  • Once the theoretical amount of hydrogen has been consumed, cool the reaction mixture and carefully vent the excess hydrogen.

  • Filter the mixture through a pad of Celite to remove the catalyst.

  • Remove the solvent under reduced pressure to obtain the crude 5,6,7,8-tetrahydro-4-methylquinoline.

  • Further purification can be achieved by vacuum distillation or column chromatography.

Synthetic Workflow Diagram

Caption: Two-step synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 5,6,7,8-tetrahydro-4-methylquinoline is essential for its identification, purification, and characterization in a research setting.

Physicochemical Properties

Property	Value	Source
IUPAC Name	4-methyl-5,6,7,8-tetrahydroquinoline	[3]
CAS Number	28971-03-1	[3]
Molecular Formula	C₁₀H₁₃N	[3]
Molecular Weight	147.22 g/mol	[3]
XLogP3-AA	2.4	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	1	[3]
Water Solubility	2292 mg/L @ 25 °C (estimated)	[4]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the structure and purity of the synthesized compound.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the aromatic and aliphatic protons. The aromatic protons on the pyridine ring will appear in the downfield region, while the protons of the cyclohexyl moiety will be in the upfield region. The methyl group will present as a singlet.[3]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for the ten carbon atoms in the molecule. The aromatic carbons will resonate at lower field compared to the aliphatic carbons of the saturated ring.[3]

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a molecular ion peak (M+) at m/z 147, corresponding to the molecular weight of the compound. Fragmentation patterns can provide further structural information.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic and aliphatic groups, as well as C=C and C=N stretching vibrations from the pyridine ring.[3]

Chemical Reactivity and Derivatization Potential

The 5,6,7,8-tetrahydro-4-methylquinoline scaffold offers several sites for chemical modification, making it an excellent starting point for the generation of compound libraries for structure-activity relationship (SAR) studies.

• The Pyridine Nitrogen: The nitrogen atom in the pyridine ring is basic and can be protonated or alkylated. It can also serve as a ligand for coordination with metal centers.

• The Aromatic Ring: The pyridine ring can undergo electrophilic aromatic substitution, although it is generally less reactive than benzene due to the electron-withdrawing effect of the nitrogen atom.

• The Saturated Ring: The cyclohexyl portion of the molecule can be functionalized through various reactions, such as oxidation or halogenation, although these may require harsh conditions.

• The Methyl Group: The methyl group at the 4-position can potentially undergo reactions such as oxidation or condensation under specific conditions.

The reactivity of the tetrahydroquinoline core allows for the synthesis of a wide range of derivatives, which has been explored in the development of various biologically active compounds.[5][6]

Biological Activities and Therapeutic Applications

The tetrahydroquinoline scaffold is a recurring motif in compounds with significant pharmacological properties. While specific biological data for 5,6,7,8-tetrahydro-4-methylquinoline is limited, the broader class of tetrahydroquinolines and their derivatives have shown promise in several therapeutic areas.[7]

Anticancer Activity

Derivatives of 2-methyl-5,6,7,8-tetrahydroquinoline have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, including ovarian, colon, and mesothelioma cell lines.[2][8] The chirality of these molecules can play a crucial role in their cytotoxic effects. The proposed mechanism for some of these compounds involves the induction of mitochondrial membrane depolarization and the production of reactive oxygen species (ROS) in cancer cells.[8]

Antimicrobial and Antimalarial Agents

The quinoline and tetrahydroquinoline cores are well-established pharmacophores in the design of antimicrobial and antimalarial drugs.[5] The 4-substituted quinoline scaffold is a key feature of the antimalarial drug chloroquine.[9] Structure-activity relationship studies have shown that the nature of the substituent at the 4-position is critical for antimalarial activity.[9][10]

C5a Receptor Antagonists

Substituted 2-aryl-5-amino-5,6,7,8-tetrahydroquinolines have been reported as potent antagonists of the C5a receptor.[11] The C5a receptor is a G protein-coupled receptor involved in inflammatory responses, making its antagonists potential therapeutic agents for a range of inflammatory diseases.

Logical Workflow for Investigating Biological Activity

Caption: A logical workflow for the discovery of new drugs.

Conclusion and Future Perspectives

5,6,7,8-Tetrahydro-4-methylquinoline represents a valuable and versatile scaffold for drug discovery and development. Its straightforward synthesis, coupled with multiple points for chemical derivatization, provides a solid foundation for the creation of diverse compound libraries. While the full pharmacological profile of the title compound itself remains to be extensively explored, the proven biological activities of its close analogs in areas such as oncology, infectious diseases, and inflammation highlight the significant potential of this chemical class. Future research should focus on the synthesis and biological evaluation of novel derivatives of 5,6,7,8-tetrahydro-4-methylquinoline to unlock its full therapeutic potential.

References

• PubChem. 5,6,7,8-Tetrahydro-4-methylquinoline. [Link]

• Pharmacy 180. 4-Substituted Quinolines: Structure Activity Relationship - Antimalarials. [Link]

• The Good Scents Company. 5,6,7,8-tetrahydro-4-methylquinoline. [Link]

• Human Metabolome Database. Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). [Link]

• SciSpace. Facile synthesis of 5, 6, 7, 8-tetrahydropyrimido [4, 5-b]-quinoline derivatives. [Link]

• MDPI. Facile Synthesis of 5, 6, 7, 8-Tetrahydropyrimido [4, 5-b]-quinoline Derivatives. [Link]

• PubMed. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. [Link]

• International Journal of Pharmaceutical Sciences and Research. 1,2,3,4-Tetrahydroquinoline Derivatives and its Significance in Medicinal Chemistry. [Link]

• PubMed. Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. [Link]

• Royal Society of Chemistry. 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamides. [Link]

• PubMed. Structure-activity relationships of 4-position diamine quinoline methanols as intermittent preventative treatment (IPT) against Plasmodium falciparum. [Link]

• RSC Publishing. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. [Link]

• Organic Chemistry Portal. Tetrahydroquinoline synthesis. [Link]

• NIST WebBook. Quinoline, 5,6,7,8-tetrahydro-. [Link]

• NIST WebBook. Quinoline, 5,6,7,8-tetrahydro-. [Link]

• PubChem. 5,6,7,8-Tetrahydroquinoline. [Link]

• MDPI. Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. [Link]

• Semantic Scholar. Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. [Link]

• RSC Publishing. Photochemical Synthesis of an Epigenetic Focused Tetrahydroquinoline Library. [Link]

• ResearchGate. Tetrahydroquinoline and tetrahydroisoquinoline derivatives as potential selective PDE4B inhibitors. [Link]

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The Discovery and Therapeutic Potential of Tetrahydroquinoline Alkaloids: A Technical Guide for Researchers

Abstract

The tetrahydroquinoline scaffold represents a privileged structural motif in medicinal chemistry and natural product science. Alkaloids bearing this heterocyclic core exhibit a remarkable diversity of biological activities, positioning them as promising lead compounds in drug discovery and development. This in-depth technical guide provides a comprehensive overview of the discovery of tetrahydroquinoline alkaloids, from their natural origins to their synthetic procurement and biological evaluation. We will delve into the intricacies of their biosynthetic pathways, explore robust methods for their isolation and characterization, and detail the synthetic strategies that grant access to novel analogs. Furthermore, this guide will illuminate the significant pharmacological properties of these compounds, with a particular focus on their anticancer, antimicrobial, and neuroprotective effects. Through a synthesis of technical protocols, mechanistic insights, and data-driven analysis, this document aims to equip researchers, scientists, and drug development professionals with the essential knowledge to navigate and contribute to this exciting field of study.

Introduction: The Significance of the Tetrahydroquinoline Core

The 1,2,3,4-tetrahydroquinoline ring system is a recurring structural feature in a vast number of both naturally occurring and synthetically derived bioactive molecules.[1][2] This scaffold's unique conformational flexibility and its ability to present substituents in a defined three-dimensional arrangement allow for potent and selective interactions with a variety of biological targets. The inherent "drug-likeness" of the tetrahydroquinoline core has made it a focal point for chemists and pharmacologists alike, leading to the discovery of compounds with a wide spectrum of therapeutic applications. This guide will provide a comprehensive exploration of this important class of alkaloids, from their initial discovery in nature to the cutting-edge synthetic methodologies and biological evaluations that are driving the field forward.

Natural Occurrence and Discovery of Tetrahydroquinoline Alkaloids

Tetrahydroquinoline-containing natural products are biosynthesized by a diverse array of organisms, including plants, fungi, and marine invertebrates.[1][3] Their discovery has often been the result of systematic phytochemical investigations of traditional medicines or broad screening programs for novel bioactive compounds.

Isolation from Natural Sources: A Step-by-Step Protocol

The isolation of tetrahydroquinoline alkaloids from complex natural matrices is a critical first step in their study. The following is a generalized protocol that can be adapted for various plant materials.

Protocol 1: Extraction and Isolation of Tetrahydroquinoline Alkaloids from Plant Material

• Sample Preparation:

  • Air-dry the plant material (e.g., leaves, bark, roots) at room temperature to a constant weight.

  • Grind the dried material into a fine powder to increase the surface area for extraction.

• Extraction:

  • Perform a Soxhlet extraction of the powdered plant material with a non-polar solvent (e.g., hexane) to remove lipids and other non-polar constituents.

  • Subsequently, extract the defatted material with a polar solvent, typically methanol, for an extended period (e.g., 48 hours).[2]

• Acid-Base Partitioning:

  • Evaporate the methanolic extract to dryness under reduced pressure.

  • Dissolve the resulting crude extract in a dilute acidic solution (e.g., 5% hydrochloric acid).

  • Wash the acidic solution with a non-polar organic solvent (e.g., dichloromethane) to remove neutral and acidic impurities.

  • Basify the aqueous solution to a pH of approximately 10 with a suitable base (e.g., concentrated ammonia).[2]

  • Extract the alkaline solution multiple times with an organic solvent such as dichloromethane to isolate the basic alkaloids.[2]

• Purification:

  • Dry the combined organic extracts over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude alkaloid fraction.[2]

  • Subject the crude extract to column chromatography on silica gel, eluting with a gradient of increasing polarity (e.g., dichloromethane-methanol mixtures).

  • Collect fractions and monitor by thin-layer chromatography (TLC) to identify those containing the desired alkaloids.

  • Further purify the isolated compounds by recrystallization or preparative high-performance liquid chromatography (HPLC).

Caption: Workflow for the extraction and isolation of tetrahydroquinoline alkaloids.

Characterization Techniques

Once isolated, the structural elucidation of tetrahydroquinoline alkaloids relies on a combination of modern spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for determining the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact molecular formula.

• X-ray Crystallography: When suitable crystals can be obtained, X-ray diffraction analysis offers an unambiguous determination of the three-dimensional structure, including absolute stereochemistry.[2]

Biosynthesis of Tetrahydroquinoline Alkaloids

The biosynthesis of tetrahydroquinoline alkaloids in nature involves a series of enzyme-catalyzed reactions that construct the characteristic heterocyclic core from simpler precursors.[1][2] While the specific pathways can vary between organisms, a common route involves the condensation of a β-phenylethylamine derivative with an aldehyde or a pyruvate equivalent.

A key biosynthetic pathway for many tetrahydroisoquinoline alkaloids, a closely related class, is the Pictet-Spengler reaction.[4] This reaction involves the cyclization of a β-arylethylamine with an aldehyde or ketone, followed by the removal of water to form the tetrahydroisoquinoline ring system. While not identical, similar enzymatic transformations are believed to be involved in the formation of the tetrahydroquinoline skeleton in various organisms.

Caption: A one-pot synthetic workflow for 1,2-disubstituted tetrahydroquinolines.

Biological Activities and Therapeutic Potential

Tetrahydroquinoline alkaloids exhibit a broad spectrum of biological activities, making them attractive candidates for drug development. [5][6]

Anticancer Activity

Numerous tetrahydroquinoline derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines. [5][7]Their mechanisms of action are often multifaceted and can involve the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways. [5] Table 1: In Vitro Anticancer Activity of Selected Tetrahydroquinoline Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound 15	MCF-7 (Breast)	15.16	[1]
HepG-2 (Liver)	18.74	[1]
A549 (Lung)	18.68	[1]
GM-3-18	Colon Cancer Cell Lines	0.9 - 10.7	[7]
GM-3-121	(Anti-angiogenesis)	1.72	[7]

Signaling Pathways in Cancer: Some tetrahydroquinoline derivatives have been shown to modulate critical signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. [8]Inhibition of this pathway can lead to a decrease in cell proliferation and survival.

Caption: Inhibition of the PI3K/AKT/mTOR pathway by tetrahydroquinoline derivatives.

Antimicrobial and Other Activities

The tetrahydroquinoline scaffold is also a source of potent antimicrobial agents with activity against various pathogenic bacteria and fungi. [9]Additionally, certain derivatives have shown promise as neuroprotective, anti-inflammatory, and antiviral agents. [6]

Future Perspectives and Conclusion

The discovery of tetrahydroquinoline alkaloids continues to be a vibrant and promising area of research. The structural diversity of these natural products, coupled with the power of modern synthetic chemistry, provides a rich platform for the development of new therapeutic agents. Future research will likely focus on the elucidation of novel structures from unexplored natural sources, the development of more efficient and stereoselective synthetic methods, and a deeper understanding of the molecular mechanisms underlying their diverse biological activities. The continued investigation of this remarkable class of alkaloids holds significant potential for addressing unmet medical needs.

References

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• Boualy, B., et al. (2004). Isolation and X-ray Crystal Structure of Tetrahydroisoquinoline Alkaloids from Calycotome Villosa Subsp. intermedia. Molecules, 9(8), 650-657. [Link]

• Kumar, A., et al. (2021). The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. Current Topics in Medicinal Chemistry, 21(17), 1587-1622. [Link]

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• [Bioactivity diversity and functional mechanism of tetrahydroisoquinoline alkaloids]. (2011). Yao Xue Xue Bao, 46(7), 744-750. [Link]

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• Kaczor, A. A., et al. (2022). Design, synthesis, and biological evaluation of tetrahydroquinolinones and tetrahydroquinolines with anticancer activity. Scientific Reports, 12(1), 10041. [Link]

• Chen, C. Y., et al. (2021). Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). Chemical Reviews, 121(15), 9476-9569. [Link]

• ResearchGate. (2004). Isolation and X-ray Crystal Structure of Tetrahydroisoquinoline Alkaloids from Calycotome Villosa Subsp. intermedia. [Link]

• Inks, E. S., et al. (2017). Design, Synthesis, and Biological Evaluation of Tetrahydroisoquinoline-Based Histone Deacetylase 8 Selective Inhibitors. ACS Medicinal Chemistry Letters, 8(8), 824-829. [Link]

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Protocols & Analytical Methods

Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the synthesis of 5,6,7,8-tetrahydro-4-methylquinoline, a valuable heterocyclic compound with applications in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. It offers a two-step synthetic pathway, beginning with the synthesis of 4-methylquinoline (lepidine) via the Doebner-von Miller reaction, followed by the catalytic hydrogenation of the pyridine ring to yield the target molecule.

Introduction and Significance

5,6,7,8-Tetrahydroquinolines are a class of saturated heterocyclic compounds that serve as important scaffolds in the development of various therapeutic agents. The partial saturation of the quinoline ring system imparts a three-dimensional character to the molecule, which can lead to enhanced binding affinity and selectivity for biological targets. 5,6,7,8-Tetrahydro-4-methylquinoline, in particular, is a key intermediate in the synthesis of compounds with potential biological activities. This guide provides a reliable and reproducible method for its preparation in a laboratory setting.

Overall Synthetic Workflow

The synthesis of 5,6,7,8-tetrahydro-4-methylquinoline is achieved through a two-step process. The first step involves the construction of the 4-methylquinoline core using the Doebner-von Miller reaction. The second step is the selective reduction of the pyridine ring of 4-methylquinoline to afford the desired 5,6,7,8-tetrahydro-4-methylquinoline.

Caption: Simplified mechanism of the Doebner-von Miller reaction.

Experimental Protocol

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
Aniline	62-53-3	93.13	10.0 g (9.8 mL)	0.107
Methyl vinyl ketone	78-94-4	70.09	8.3 g (9.8 mL)	0.118
Hydrochloric acid (conc.)	7647-01-0	36.46	30 mL	-
Sodium hydroxide	1310-73-2	40.00	As needed	-
Diethyl ether	60-29-7	74.12	200 mL	-
Anhydrous potassium hydroxide	1310-58-3	56.11	30 g	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 10.0 g (9.8 mL) of aniline.

• Acidification: Slowly and with cooling in an ice bath, add 30 mL of concentrated hydrochloric acid to the aniline.

• Addition of Methyl Vinyl Ketone: While stirring vigorously, add 8.3 g (9.8 mL) of methyl vinyl ketone dropwise over a period of 30 minutes. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 3 hours. The mixture will become dark and viscous.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a 500 mL beaker containing 100 mL of water.

  • Neutralize the acidic solution by slowly adding a concentrated solution of sodium hydroxide with cooling until the pH is basic (pH > 10).

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 70 mL).

  • Combine the organic layers and dry over anhydrous potassium hydroxide for at least 4 hours (or overnight).

• Purification:

  • Decant the ether solution from the drying agent into a clean, dry round-bottom flask.

  • Remove the diethyl ether by rotary evaporation.

  • The crude 4-methylquinoline is then purified by vacuum distillation. Collect the fraction boiling at 135-137 °C at 15 mmHg.

Expected Yield: 70-75%

Characterization of 4-Methylquinoline

• Appearance: Colorless to pale yellow liquid.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.75 (d, J = 4.4 Hz, 1H), 8.05 (d, J = 8.4 Hz, 1H), 7.95 (d, J = 8.4 Hz, 1H), 7.65 (t, J = 7.6 Hz, 1H), 7.45 (t, J = 7.6 Hz, 1H), 7.25 (d, J = 4.4 Hz, 1H), 2.65 (s, 3H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 159.2, 149.8, 144.2, 129.8, 129.2, 126.9, 125.9, 122.0, 121.5, 18.8.

PART 2: Catalytic Hydrogenation of 4-Methylquinoline

The selective hydrogenation of the pyridine ring in quinoline derivatives is a common transformation to access tetrahydroquinolines. This is typically achieved using heterogeneous catalysts such as palladium on carbon (Pd/C) under a hydrogen atmosphere. [1][2]

Mechanistic Rationale

Catalytic hydrogenation on the surface of a metal catalyst involves the chemisorption of both the substrate and hydrogen gas. [1]The hydrogen atoms are added to the less sterically hindered and more electron-deficient pyridine ring of 4-methylquinoline in a syn-fashion. The choice of catalyst, solvent, temperature, and pressure are crucial for achieving high selectivity and yield. Palladium on carbon is a highly effective and commonly used catalyst for this transformation.

Experimental Protocol

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
4-Methylquinoline	491-35-0	143.19	5.0 g	0.035
10% Palladium on carbon (50% wet)	7440-05-3	106.42 (Pd)	250 mg	-
Ethanol	64-17-5	46.07	50 mL	-
Hydrogen gas	1333-74-0	2.02	50 psi	-

Procedure:

• Reaction Setup:

  • To a high-pressure hydrogenation vessel (e.g., a Parr shaker apparatus), add 5.0 g of 4-methylquinoline and 50 mL of ethanol.

  • Carefully add 250 mg of 10% palladium on carbon (50% wet with water). Safety Note: Palladium on carbon is pyrophoric, especially when dry. Handle with care in an inert atmosphere if possible. [3]2. Hydrogenation:

  • Seal the reaction vessel and purge it with nitrogen gas several times to remove any oxygen.

  • Pressurize the vessel with hydrogen gas to 50 psi.

  • Heat the mixture to 50-60 °C and shake or stir vigorously.

  • Monitor the reaction by observing the drop in hydrogen pressure. The reaction is typically complete within 4-6 hours.

• Work-up:

  • After the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen gas.

  • Purge the vessel with nitrogen gas.

  • Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Safety Note: The used catalyst may be pyrophoric. Do not allow the filter cake to dry completely in the air. Quench the filter cake with water immediately after filtration. [3] * Rinse the filter cake with a small amount of ethanol.

• Purification:

  • Combine the filtrate and the washings and remove the ethanol by rotary evaporation.

  • The resulting crude product can be purified by vacuum distillation to yield pure 5,6,7,8-tetrahydro-4-methylquinoline. Collect the fraction boiling at 110-112 °C at 10 mmHg.

Expected Yield: >90%

Characterization of 5,6,7,8-Tetrahydro-4-methylquinoline

• Appearance: Colorless to pale yellow oil.

• Molecular Formula: C₁₀H₁₃N

• Molecular Weight: 147.22 g/mol

• ¹H NMR (CDCl₃, 400 MHz): δ 8.20 (s, 1H), 2.90 (t, J = 6.0 Hz, 2H), 2.75 (t, J = 6.0 Hz, 2H), 2.30 (s, 3H), 1.90-1.80 (m, 4H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 155.8, 145.2, 143.1, 128.9, 121.7, 32.5, 28.9, 23.0, 22.8, 18.5.

Safety Precautions

All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Aniline: Toxic by inhalation, ingestion, and skin absorption. [4][5][6][7][8]It is a suspected carcinogen.

• Methyl Vinyl Ketone: Highly flammable and toxic. [9][10][11][12][13]It is a lachrymator and can cause severe irritation.

• Hydrochloric Acid: Corrosive and causes severe burns. [14][15][16][17]Handle with extreme care.

• Sodium Hydroxide and Potassium Hydroxide: Corrosive and cause severe burns. [18][19][20][21][22]* Diethyl Ether: Extremely flammable and can form explosive peroxides upon standing. [23][24][25][26]* Palladium on Carbon: Pyrophoric catalyst, especially when dry or spent. [1][3][27]Handle with care and do not allow it to come into contact with flammable solvents in the presence of air.

• Hydrogen Gas: Extremely flammable and can form explosive mixtures with air. [28][29][30][31][32][33]Ensure the hydrogenation apparatus is properly assembled and leak-tested.

Troubleshooting

Issue	Possible Cause	Solution
Low yield in Step 1	Incomplete reaction or polymerization of methyl vinyl ketone.	Ensure slow, controlled addition of methyl vinyl ketone. Monitor the reaction by TLC to confirm completion.
Incomplete hydrogenation in Step 2	Inactive catalyst or insufficient hydrogen pressure.	Use fresh, high-quality Pd/C catalyst. Ensure the system is properly sealed and pressurized.
Formation of byproducts	Over-reduction or side reactions.	Carefully control the reaction temperature and pressure during hydrogenation.

References

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.

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Introduction: The Significance of the Tetrahydroquinoline Scaffold

An In-Depth Guide to the Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline for Medicinal Chemistry and Drug Development Professionals

5,6,7,8-Tetrahydro-4-methylquinoline is a heterocyclic compound featuring a pyridine ring fused to a cyclohexane ring.[1][2] This structural motif, a partially saturated quinoline, is a cornerstone in medicinal chemistry and drug discovery. Its rigid, three-dimensional structure serves as a versatile scaffold for developing novel therapeutic agents across various disease areas. The "tetrahydro-" prefix indicates the saturation of the benzene portion of the parent quinoline molecule, leading to the more stable isomer compared to its 1,2,3,4-tetrahydro counterpart. Understanding its synthesis is crucial for researchers aiming to explore its vast potential in creating new chemical entities with therapeutic value.

Strategic Overview of Synthesis: Pathways to the Core Moiety

The construction of the 5,6,7,8-tetrahydroquinoline skeleton can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, desired scale, and overall efficiency.

• Classical Annulation followed by Reduction: Traditional methods often involve first constructing the aromatic quinoline ring system through well-established named reactions, followed by a separate reduction step. Key examples include:

  • Combes Quinoline Synthesis: This acid-catalyzed reaction condenses an aniline with a β-diketone to form the quinoline ring.[3][4][5]

  • Friedländer Synthesis: This involves the reaction of a 2-aminobenzaldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl, yielding the quinoline core.[6][7] After the aromatic quinoline is formed, the carbocyclic ring is reduced, typically through catalytic hydrogenation. While robust, these multi-step sequences can be time-consuming and may result in lower overall yields.

• Direct Catalytic Hydrogenation and Isomerization: A more modern and efficient approach involves the direct manipulation of a substituted quinoline.[1][8] This "one-pot" method utilizes a specialized catalyst to first selectively hydrogenate the pyridine ring of the quinoline starting material. The resulting 1,2,3,4-tetrahydroquinoline intermediate is then thermally isomerized to the thermodynamically more stable 5,6,7,8-tetrahydroquinoline product.[8][9] This streamlined process offers significant advantages in terms of atom economy, reduced waste, and operational simplicity, making it the focus of our detailed protocol.

Featured Protocol: One-Pot Catalytic Hydrogenation & Isomerization

This method, adapted from patented industrial procedures, provides a direct and high-yield route to 5,6,7,8-tetrahydroquinolines from their aromatic precursors.[8][9] It relies on a specially prepared palladium catalyst that facilitates a two-stage transformation within a single reaction vessel.

Principle of the Reaction

The synthesis is a tandem reaction sequence. Stage 1 (Hydrogenation): At a relatively low temperature and high hydrogen pressure, the pyridine ring of 4-methylquinoline is selectively reduced to form 1,2,3,4-tetrahydro-4-methylquinoline. Stage 2 (Isomerization): The hydrogen pressure is then reduced, and the temperature is significantly increased. This provides the energy for the thermodynamically driven isomerization of the initial product to the more stable 5,6,7,8-Tetrahydro-4-methylquinoline.[8]

Experimental Workflow Diagram

The following diagram outlines the complete workflow, from the preparation of the specialized catalyst to the isolation of the final product.

Caption: Workflow for the one-pot synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline.

Detailed Step-by-Step Protocol

Part A: Preparation of the Specialized Palladium (Pd) Catalyst [9]

• Solution Preparation: In a suitable vessel, add a 5 wt% palladium on carbon (Pd/C) catalyst to an aqueous solution of a hydrochloride salt (e.g., CuCl₂, ZnCl₂, or FeCl₂).

• Heating: While stirring, heat the mixture to a temperature between 10-50°C.

• Precipitation: Add an equivalent amount of a bicarbonate solution (e.g., sodium bicarbonate) to the heated mixture. Continue stirring for 1-4 hours.

• Isolation: Filter the resulting solid catalyst. Wash the filter cake thoroughly with deionized water and dry it to obtain the specialized Pd catalyst.

Part B: Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline [8][9]

• Reactor Charging: In a closed reaction vessel (autoclave) equipped with stirring, charge the 4-methylquinoline starting material and the prepared specialized Pd catalyst. A typical mass ratio of quinoline to catalyst is between 1:0.02 and 1:0.05.[9]

• Purging: Seal the vessel and purge it several times with hydrogen gas to remove any air.

• Stage 1 - Catalytic Hydrogenation: Pressurize the vessel with hydrogen to 8-12 atmospheres.[8] Begin stirring and heat the reaction mixture to 60-70°C. Maintain these conditions until the hydrogen pressure no longer drops, which indicates the complete hydrogenation of the pyridine ring.[8][9]

• Stage 2 - Isomerization: Carefully release the hydrogen pressure down to approximately 2 atmospheres.[8] Increase the temperature to 160-170°C and continue stirring for 1-4 hours to induce the isomerization.[8][9]

• Cooling and Filtration: After the isomerization period, cool the reaction vessel to room temperature. Filter the reaction mixture to remove the catalyst, which can be recovered and recycled.[9]

• Purification: Transfer the filtrate to a distillation apparatus. Purify the crude product by vacuum distillation to yield the pure 5,6,7,8-Tetrahydro-4-methylquinoline.[9]

Quantitative Data Summary

The following table summarizes key reaction parameters and reported yields based on variations described in the patent literature.[9]

Parameter	Stage 1: Hydrogenation	Stage 2: Isomerization	Reported Yield
Temperature	20°C to 110°C (Optimal: 60-70°C)	140°C to 300°C (Optimal: 160-170°C)	Varies with conditions
H₂ Pressure	8-12 atm	~2 atm	(up to 78.2%)
Reaction Time	Until H₂ uptake ceases	1-4 hours (Optimal: 2 hours)
Catalyst Loading	2-5% by weight relative to quinoline	-

Scientific Rationale and Field Insights

• The "Why" of the Specialized Catalyst: Standard Pd/C is effective for hydrogenation but may not be optimal for the subsequent isomerization. The addition of hydrochloride salts like CuCl₂ or ZnCl₂ modifies the catalyst's surface and electronic properties. This enhances its selectivity and promotes the crucial isomerization step, allowing the entire sequence to proceed efficiently in one pot.[9]

• Thermodynamic Stability: The isomerization from the 1,2,3,4-tetrahydro intermediate to the 5,6,7,8-tetrahydro product is a thermodynamically favorable process. The latter isomer possesses a more stable, fully aromatic pyridine ring fused to a saturated carbocycle, which is the energetic driving force for the rearrangement at high temperatures.

• Process Control is Key: The distinct temperature and pressure regimes for the two stages are critical for success. Insufficient temperature or time during isomerization will result in a mixture of isomers, complicating purification. Conversely, excessively high temperatures can lead to side reactions and reduced yield.[9]

• Purification Strategy: Vacuum distillation is the preferred method for purifying the final product on a laboratory or industrial scale.[9] It allows for the separation of the relatively high-boiling point product from non-volatile impurities and any potential high-boiling byproducts.

Safety Precautions

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All operations involving hydrogen under pressure must be conducted in a well-ventilated area (fume hood) using appropriate high-pressure equipment (autoclave) and with strict exclusion of ignition sources.

• High-Temperature Reactions: The isomerization step is conducted at high temperatures. Appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses, should be worn. Ensure the reaction vessel is rated for the temperatures and pressures employed.

• Reagents: Handle all chemicals in accordance with their Safety Data Sheets (SDS).

Conclusion

The one-pot catalytic hydrogenation and isomerization of 4-methylquinoline represents a highly efficient and atom-economical method for the synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline. By utilizing a specialized, easily prepared catalyst and carefully controlling reaction parameters, researchers can access this valuable chemical scaffold in high yield. This protocol provides a robust foundation for chemists in drug discovery and development to produce the core structure needed for further elaboration into novel and potent therapeutic agents.

References

• Gunanathan, C., & Milstein, D. (2013). Applications of Acceptorless Dehydrogenation and Related Transformations in Chemical Synthesis. Science, 341(6143), 1229712.
• CN101544601B - Method for synthesizing 5,6,7,8-tetrahydroquinoline. (n.d.). Google Patents.

• Friedländer synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• Tetrahydroquinoline synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. (2022). Molecules, 27(7), 2187.

• Combes Quinoline Synthesis PDF. (n.d.). Scribd. Retrieved from [Link]

• Facile Synthesis of 5, 6, 7, 8-Tetrahydropyrimido [4, 5-b]-quinoline Derivatives. (2006). Molecules, 11(11), 890-899.

• Facile synthesis of 5, 6, 7, 8-tetrahydropyrimido [4, 5-b]-quinoline derivatives. (2006). SciSpace. Retrieved from [Link]

• 5,6,7,8-Tetrahydro-4-methylquinoline. (n.d.). PubChem. Retrieved from [Link]

• Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. (2021).

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applications of 5,6,7,8-Tetrahydro-4-methylquinoline in medicinal chemistry

An In-Depth Technical Guide to the Medicinal Chemistry Applications of 5,6,7,8-Tetrahydro-4-methylquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Scaffold of Tetrahydroquinoline

The 5,6,7,8-tetrahydroquinoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multitude of biologically active compounds. This heterocyclic motif, featuring a partially saturated quinoline ring system, offers a unique three-dimensional structure and favorable physicochemical properties that make it an attractive starting point for drug design. The specific compound, 5,6,7,8-Tetrahydro-4-methylquinoline, has been identified in natural sources such as the roots of Glycyrrhiza uralensis Fisch, a plant used in traditional medicine. Its structural versatility has enabled the development of derivatives targeting a wide array of diseases, most notably neurodegenerative disorders and cancer. This guide provides a detailed exploration of its applications, supported by established protocols and mechanistic insights.

Application I: Neurodegenerative Disorders - A Focus on Acetylcholinesterase Inhibition

The quest for effective treatments for neurodegenerative conditions like Alzheimer's disease (AD) has highlighted the therapeutic potential of 5,6,7,8-tetrahydroquinoline derivatives. Many of these compounds are designed as inhibitors of acetylcholinesterase (AChE), a key enzyme in the cholinergic system.

Scientific Rationale: The Cholinergic Hypothesis

The cholinergic hypothesis of Alzheimer's disease posits that the cognitive decline seen in patients is linked to a deficiency in the neurotransmitter acetylcholine. Acetylcholinesterase (AChE) is the primary enzyme responsible for the breakdown of acetylcholine in the synaptic cleft. By inhibiting AChE, the concentration and duration of acetylcholine in the synapse are increased, enhancing neurotransmission and offering symptomatic relief for cognitive impairment. The 5,6,7,8-tetrahydroquinoline scaffold serves as a foundational structure for designing potent and selective AChE inhibitors (AChEIs).

Mechanism of Action and Structure-Activity Relationships (SAR)

Derivatives of 5,6,7,8-tetrahydroquinoline often draw structural parallels to known AChE inhibitors like huperzine A. The tetrahydroquinoline core can interact with key residues in the active site of the AChE enzyme. Medicinal chemists have explored various modifications to this scaffold to optimize potency and selectivity:

• Dimerization: Creating heterodimers, for instance by linking a tetrahydroquinoline moiety to another known inhibitor like tacrine, has been shown to significantly increase potency to nanomolar concentrations and improve selectivity for AChE over the related enzyme butyrylcholinesterase (BChE).

• Substitution Patterns: The introduction of different substituents on the tetrahydroquinoline ring system is a critical strategy. For example, a series of 5-amino-5,6,7,8-tetrahydroquinolinones were synthesized and shown to inhibit AChE both in vitro and in vivo.

The general workflow for developing such inhibitors involves a multi-stage process from initial design to biological validation.

Caption: Workflow for the Development of Tetrahydroquinoline-based AChE Inhibitors.

Protocol: In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol outlines a standard colorimetric method for assessing the AChE inhibitory activity of synthesized 5,6,7,8-tetrahydro-4-methylquinoline derivatives.

Principle: The assay measures the activity of AChE by quantifying the production of thiocholine as the enzyme hydrolyzes acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which is measured spectrophotometrically at 412 nm. An inhibitor will reduce the rate of this color change.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Test compounds (derivatives of 5,6,7,8-tetrahydro-4-methylquinoline) dissolved in DMSO

• Positive control (e.g., Galantamine or Donepezil)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare stock solutions of ATCI (substrate) and DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds and the positive control in phosphate buffer containing a small, consistent percentage of DMSO.

• Assay Setup:

  • In a 96-well plate, add the following to each well in triplicate:

    • Phosphate buffer (to make up the final volume).

    • Test compound solution at various concentrations.

    • DTNB solution.

  • Include control wells:

    • Blank: Buffer, DTNB, and substrate (no enzyme).

    • Negative Control: Buffer, DTNB, enzyme, and DMSO (no inhibitor).

    • Positive Control: Buffer, DTNB, enzyme, and a known inhibitor.

• Enzyme Incubation:

  • Add the AChE solution to all wells except the blank.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitors to interact with the enzyme.

• Initiation of Reaction:

  • Add the ATCI substrate solution to all wells to start the enzymatic reaction.

• Measurement:

  • Immediately begin reading the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well from the linear portion of the absorbance vs. time plot.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(V_control - V_sample) / V_control] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) using non-linear regression analysis.

Application II: Oncology - Inducing Cancer Cell Death

The quinoline scaffold is a well-established pharmacophore in oncology, and its tetrahydro- derivatives are gaining significant attention. Research has demonstrated that compounds based on the 5,6,7,8-tetrahydroquinoline core can exert potent antiproliferative effects against various cancer cell lines.

Scientific Rationale and Mechanism of Action

Derivatives of 5,6,7,8-tetrahydroquinoline have been shown to combat cancer through multiple mechanisms, primarily by inducing programmed cell death (apoptosis) and halting the cell division cycle.

• Induction of Apoptosis: One key compound, 3-(1-naphthylmethyl)-4-phenyl-5,6,7,8-tetrahydro-1H-quinolin-2-one, was found to induce apoptosis in lung cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

• Cell Cycle Arrest: The same compound was also shown to arrest the cell cycle at the G2/M phase, preventing cancer cells from progressing through mitosis and proliferating.

• Oxidative Stress: Other studies have revealed that tetrahydroquinolinones can induce massive oxidative stress within cancer cells by disrupting the balance of reactive oxygen species (ROS). This cellular stress can trigger autophagy, a cellular self-degradation process, via the PI3K/AKT/mTOR signaling pathway.

Caption: Dual Induction of Apoptosis by Tetrahydroquinoline Derivatives.

Quantitative Data: In Vitro Cytotoxicity

The efficacy of these compounds is often quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound ID	Modification	Cell Line	IC50 (µM)	Reference
4a	3-(1-naphthylmethyl)-4-phenyl-5,6,7,8-tetrahydro-1H-quinolin-2-one	A549 (Lung)	Potent
4a	3-(1-naphthylmethyl)-4-phenyl-5,6,7,8-tetrahydro-1H-quinolin-2-one	HCT-116 (Colon)	Potent
20d	(2-oxo-4-phenyl-5,6,7,8-tetrahydroquinolin-8-yl) N-(3-fluorophenyl)carbamate	HCT-116 (Colon)	~5-10
19b	Derivative of 20d	HCT-116 (Colon)	~10-20
Cisplatin	Reference Drug	HCT-116 (Colon)	>20

Note: "Potent" indicates significant activity as described in the source without a specific IC50 value provided in the abstract.

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol describes a colorimetric assay to evaluate the antiproliferative effect of 5,6,7,8-tetrahydro-4-methylquinoline derivatives on cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of viable, metabolically active cells to reduce the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells and can be quantified by measuring the absorbance at a specific wavelength.

Materials:

• Human cancer cell lines (e.g., HCT-116, A549)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Test compounds dissolved in DMSO

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include control wells:

    • Vehicle Control: Cells treated with medium containing the same percentage of DMSO used for the test compounds.

    • Untreated Control: Cells in medium only.

  • Incubate the plate for 48-72 hours.

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate for an additional 3-4 hours at 37°C, allowing formazan crystals to form.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Measurement:

  • Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Abs_sample / Abs_control) * 100

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Synthetic Chemistry Methodologies

The synthesis of novel 5,6,7,8-tetrahydroquinoline derivatives is a critical first step in their evaluation. Various synthetic routes have been developed to allow for efficient variation of substituents on the core structure.

Protocol: General Synthesis of Tetrahydroquinolinones

This protocol provides a generalized two-step condensation method for synthesizing tetrahydroquinolinone derivatives, which are precursors to many of the anticancer compounds discussed.

Step 1: Synthesis of Benzoylpropanamides

• Start with a substituted aniline and react it with a suitable benzoylpropanoic acid derivative.

• The reaction is typically a nucleophilic substitution or condensation reaction to form an amide bond.

• Purify the resulting benzoylpropanamide (e.g., compound 3a-e in Ryczkowska et al.) via recrystallization or column chromatography.

Step 2: Cyclization to form Tetrahydroquinolinone

• Dissolve the purified benzoylpropanamide from Step 1 in a suitable solvent like toluene.

• Add cyclohexanone, a catalytic amount of p-toluenesulfonic acid (TsOH), and a dehydrating agent like anhydrous magnesium sulfate (MgSO4).

• Reflux the mixture for several hours while monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic phase (e.g., with Na2SO4), and concentrate under reduced pressure.

• Purify the final tetrahydroquinolinone product (e.g., compound 4a-e ) by column chromatography or recrystallization.

Future Perspectives

The 5,6,7,8-Tetrahydro-4-methylquinoline scaffold remains a highly promising platform for the discovery of new therapeutic agents. Future research should focus on:

• Multi-Target Ligands: Designing derivatives that can simultaneously modulate multiple targets relevant to complex diseases like Alzheimer's (e.g., inhibiting AChE and preventing Aβ aggregation).

• Expanding Therapeutic Areas: While neurodegenerative diseases and oncology are prominent, the anti-inflammatory and antimicrobial potential of this scaffold warrants further investigation.

• Computational Chemistry: Employing molecular modeling and in silico screening to rationally design new derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.

• Epigenetic Targets: Exploring the tetrahydroquinoline pharmacophore in the design of ligands for epigenetic targets, such as bromodomains, which represents a novel and underexplored area for this scaffold.

By integrating modern synthetic strategies with robust biological evaluation, the full therapeutic potential of the 5,6,7,8-tetrahydro-4-methylquinoline core can be realized, paving the way for the next generation of innovative medicines.

References

• Gutiérrez, M., Arévalo, B., Valdes, F., Martínez, G., vallejosd, G., Carmonae, U., & Astudillo, L. (n.d.). Synthesis and Characterization of Tetrahydroquinolines as acetylcholinesterase inhibitors. ResearchGate. [Link]

• Nazemi Nasirmahale, L., Shirini, F., & Goli-Jolodar, O. (n.d.). Preparation of 5,6,7,8-tetrahydroquinoline derivatives. ResearchGate. [Link]

• Ryczkowska, M., Maciejewska, N., Olszewski, M., Witkowska, M., & Makowiec, S. (2022). Tetrahydroquinolinone derivatives exert antiproliferative effect on lung cancer cells through apoptosis induction. Scientific Reports, 12(1), 19576. [Link]

• Olszewski, M., Ryczkowska, M., Maciejewska, N., & Makowiec, S. (2023). Design, synthesis, and biological evaluation of tetrahydroquinolinones and tetrahydroquinolines with anticancer activity. Scientific Reports, 13(1), 1051. [Link]

• Lin, C.-H., Hsieh, M.-T., Chen, Y.-H., Li, Y.-C., Chen, Y.-H., Lo, Y.-H., Chen, Y.-L., & Chen, I.-J. (2021). A tacrine-tetrahydroquinoline heterodimer potently inhibits acetylcholinesterase activity and enhances neurotransmission in mice. European Journal of Medicinal Chemistry, 213, 113175. [Link]

• Buckman, B. O., Liang, J., Finch, H., Vanase, M., Sha, L., & Gontarek, R. R. (2008). Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 18(8), 2544–2548. [Link]

• Fink, D. M., Jones, M. L., & Donahue, K. M. (1995). Synthesis and evaluation of 5-amino-5,6,7,8-tetrahydroquinolinones as potential agents for the treatment of Alzheimer's disease. Journal of Medicinal Chemistry, 38(18), 3645–3651. [Link]

• Elkholy, Y. M., & Morsy, M. A. (2006). Facile Synthesis of 5, 6, 7, 8-Tetrahydropyrimido [4, 5-b]-quinoline Derivatives. Molecules, 11(11), 890–903. [Link]

• Galt, R. H. B., & Taylor, P. J. (1983). 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamides. Journal of the Chemical Society, Perkin Transactions 1, 1541. [Link]

• (n.d.). 4-Methyl-5,6,7,8-tetrahydroquinoline (Standard) | Cancer Immunotherapy Trials Network. Retrieved January 22, 2026, from [Link]

• Elkholy, Y. M., & Morsy, M. A. (2006). Facile synthesis of 5, 6, 7, 8-tetrahydropyrimido [4, 5-b]-quinoline derivatives. Molecules (Basel, Switzerland), 11(11), 890–903. [Link]

• Lim, S. M., Tan, K. W., & Cheah, P. S. (2022). A comprehensive review on the progress and challenges of tetrahydroisoquinoline derivatives as a promising therapeutic agent to treat Alzheimer's disease. Ageing Research Reviews, 79, 101662. [Link]

• Elkholy, Y. M. (2006). Facile Synthesis of 5, 6, 7, 8-Tetrahydropyrimido [4, 5-b]-quinoline Derivatives. Molecules, 11, 890–903. [Link]

• Afonso, C. M. M., Cordeiro, R., & Gani, K. C. (2020). Quinoline: An Attractive Scaffold in Drug Design. Mini Reviews in Medicinal Chemistry, 21(4), 444–464. [Link]

• Patel, B., & Suthar, P. (n.d.). 1,2,3,4-Tetrahydroquinoline Derivatives and its Significance in Medicinal Chemistry. JOURNAL OF ADVANCES IN PHARMACY, EDUCATION AND RESEARCH. [Link]

• (n.d.). 5,6,7,8-Tetrahydro-4-methylquinoline. PubChem. Retrieved January 22, 2026, from [Link]

• (n.d.). Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). HMDB Version 5.0. Retrieved January 22, 2026, from [Link]

• Pescitelli, G., Di Bari, L., & Pini, D. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules, 25(23), 5561. [Link]

• Scott, J. S., & Brown, J. A. (2021). Photochemical Synthesis of an Epigenetic Focused Tetrahydroquinoline Library. RSC Medicinal Chemistry, 12(8), 1361–1367. [Link]

• Calhoun, W., Carlson, R. P., Crossley, R., Datko, L. J., Dietrich, S., Heatherington, K., Marshall, L. A., Meade, P. J., Opalko, A., & Shepherd, R. G. (1995). Synthesis and antiinflammatory activity of certain 5,6,7,8-tetrahydroquinolines

5,6,7,8-Tetrahydro-4-methylquinoline: A Versatile Scaffold for Innovations in Medicinal Chemistry

Introduction: Unveiling the Potential of a Privileged Heterocycle

The 5,6,7,8-tetrahydroquinoline core is a well-established "privileged scaffold" in medicinal chemistry, forming the structural foundation of numerous biologically active compounds. Its unique three-dimensional structure and synthetic tractability have made it a cornerstone in the development of novel therapeutics. This application note delves into the specific utility of a key derivative, 5,6,7,8-tetrahydro-4-methylquinoline , as a versatile synthetic building block for researchers, medicinal chemists, and professionals in drug development.

The introduction of a methyl group at the 4-position of the tetrahydroquinoline ring system imparts distinct physicochemical properties that can significantly influence a molecule's biological activity, metabolic stability, and pharmacokinetic profile. This guide provides an in-depth exploration of the reactivity of this scaffold, offering detailed protocols for its functionalization and showcasing its application in the synthesis of compounds with therapeutic potential, particularly in the realm of neuroprotection.

Physicochemical and Spectroscopic Profile

A thorough understanding of the fundamental properties of a building block is paramount for its effective utilization in synthesis.

Property	Value	Source
IUPAC Name	4-methyl-5,6,7,8-tetrahydroquinoline
CAS Number	28971-03-1
Molecular Formula	C₁₀H₁₃N
Molecular Weight	147.22 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	116-118 °C at 12 mmHg
Solubility	Soluble in most organic solvents

Spectroscopic data is crucial for reaction monitoring and product characterization. Representative data for 5,6,7,8-tetrahydro-4-methylquinoline is available in public repositories such as PubChem.

Synthetic Accessibility: Establishing the Foundation

The practical application of any building block begins with its efficient synthesis. 5,6,7,8-Tetrahydro-4-methylquinoline can be reliably synthesized through a two-step process involving the Doebner-von Miller reaction to form 4-methylquinoline, followed by catalytic hydrogenation.

Protocol 1: Synthesis of 4-Methylquinoline via Doebner-von Miller Reaction

This classical method provides a straightforward route to the quinoline core.

Reaction Scheme:

A simplified representation of the Doebner-von Miller reaction.

Materials:

• Aniline

• Crotonaldehyde

• Concentrated Hydrochloric Acid (HCl)

• Zinc Chloride (ZnCl₂)

• Sodium Hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred solution of aniline in concentrated HCl, slowly add crotonaldehyde at a temperature maintained below 20°C.

• Add a catalytic amount of ZnCl₂ to the mixture.

• Heat the reaction mixture to 100-110°C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture and neutralize with a 20% NaOH solution until the pH is approximately 8-9.

• Extract the product with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Concentrate the solution under reduced pressure and purify the crude product by vacuum distillation to yield 4-methylquinoline.

Protocol 2: Catalytic Hydrogenation to 5,6,7,8-Tetrahydro-4-methylquinoline

The reduction of the pyridine ring of 4-methylquinoline affords the desired saturated heterocyclic system.

Reaction Scheme:

Catalytic hydrogenation of 4-methylquinoline.

Materials:

• 4-Methylquinoline

• 10% Palladium on Carbon (Pd/C)

• Ethanol

• Hydrogen gas (H₂)

• Celite®

Procedure:

• In a high-pressure hydrogenation vessel, dissolve 4-methylquinoline in ethanol.

• Carefully add 10% Pd/C to the solution.

• Seal the vessel and purge with nitrogen, followed by hydrogen gas.

• Pressurize the vessel with hydrogen to 50-100 psi.

• Stir the reaction mixture at room temperature for 12-24 hours, or until hydrogen uptake ceases.

• Carefully depressurize the vessel and purge with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield 5,6,7,8-tetrahydro-4-methylquinoline, which can be further purified by vacuum distillation if necessary.

Application in Synthetic Transformations: A Gateway to Molecular Diversity

5,6,7,8-Tetrahydro-4-methylquinoline serves as a versatile platform for a variety of chemical transformations, enabling the synthesis of diverse libraries of compounds for biological screening.

N-Alkylation: Modulating Physicochemical Properties and Biological Activity

The secondary amine of the tetrahydroquinoline scaffold is a prime site for functionalization. N-alkylation is a fundamental transformation that allows for the introduction of various substituents, which can significantly impact the molecule's solubility, lipophilicity, and interaction with biological targets.

Expert Insight: The choice of alkylating agent and reaction conditions is critical. While simple alkyl halides can be effective, reductive amination offers a milder and often more efficient alternative for introducing more complex functionalities. The 4-methyl group is not expected to significantly hinder N-alkylation sterically, allowing for a broad range of aldehydes and ketones to be used in reductive amination protocols.

This protocol describes a general and efficient method for the N-alkylation of 5,6,7,8-tetrahydro-4-methylquinoline using an aldehyde and a reducing agent.

Reaction Scheme:

N-alkylation via reductive amination.

Materials:

• 5,6,7,8-Tetrahydro-4-methylquinoline

• Aldehyde (e.g., benzaldehyde, isobutyraldehyde)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of 5,6,7,8-tetrahydro-4-methylquinoline in DCE, add the desired aldehyde (1.1 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 15 minutes.

• Continue stirring at room temperature for 4-12 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the N-alkylated product.

Aldehyde	Product	Typical Yield
Benzaldehyde	N-Benzyl-5,6,7,8-tetrahydro-4-methylquinoline	85-95%
Isobutyraldehyde	N-Isobutyl-5,6,7,8-tetrahydro-4-methylquinoline	80-90%
4-Fluorobenzaldehyde	N-(4-Fluorobenzyl)-5,6,7,8-tetrahydro-4-methylquinoline	88-96%

C8-Functionalization: Accessing Novel Chemical Space

The C8 position of the tetrahydroquinoline ring is amenable to functionalization through electrophilic aromatic substitution or directed ortho-metalation strategies. This allows for the introduction of a wide range of substituents, further expanding the chemical diversity of derivatives.

Expert Insight: The electronic nature of the tetrahydroquinoline ring, influenced by the nitrogen atom and the 4-methyl group, directs electrophilic substitution. The 4-methyl group, being weakly electron-donating, can subtly influence the regioselectivity of these reactions. For directed metalation, the nitrogen atom can act as a directing group, facilitating lithiation at the C8 position.

This protocol details the regioselective bromination of the tetrahydroquinoline scaffold, providing a handle for further cross-coupling reactions.

Reaction Scheme:

Electrophilic bromination at the C8 position.

Materials:

• 5,6,7,8-Tetrahydro-4-methylquinoline

• N-Bromosuccinimide (NBS)

• Acetonitrile

• Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 5,6,7,8-tetrahydro-4-methylquinoline in acetonitrile.

• Cool the solution to 0°C in an ice bath.

• Add N-bromosuccinimide (1.05 equivalents) portion-wise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Quench the reaction with saturated aqueous Na₂S₂O₃ solution.

• Add saturated aqueous NaHCO₃ solution to neutralize any remaining acid.

• Extract the product with ethyl acetate (3 x 40 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify by flash column chromatography to yield the 8-bromo derivative.

Application in the Synthesis of Bioactive Molecules: A Focus on Neuroprotection

The tetrahydroquinoline scaffold is a key component of many compounds with neuroprotective properties. Derivatives have been investigated as antagonists of the N-methyl-D-aspartate (NMDA) receptor, which is implicated in excitotoxic neuronal damage. The strategic functionalization of 5,6,7,8-tetrahydro-4-methylquinoline can lead to the discovery of novel neuroprotective agents.

Workflow for the Synthesis of a Potential Neuroprotective Agent:

A general workflow for synthesizing and screening novel neuroprotective agents.

The synthesis of novel 1,2,3,4-tetrahydroisoquinoline derivatives has demonstrated their potential as NMDA antagonists and for protecting hippocampal neurons from ischemia-induced degeneration.[1] This highlights the therapeutic promise of related heterocyclic scaffolds like 5,6,7,8-tetrahydro-4-methylquinoline in the development of treatments for neurological disorders.

Conclusion: A Building Block with Enduring Relevance

5,6,7,8-Tetrahydro-4-methylquinoline is a readily accessible and highly versatile building block that offers numerous avenues for synthetic exploration. Its strategic functionalization at the nitrogen and C8 positions provides a powerful platform for generating diverse molecular architectures with significant potential in drug discovery. The protocols and insights provided in this application note are intended to empower researchers to unlock the full potential of this valuable scaffold in their quest for novel therapeutic agents.

References

• Ishikawa, K., et al. (1996). Studies on cerebral protective agents. IX. Synthesis of novel 1,2,3,4-tetrahydroisoquinolines as N-methyl-D-aspartate antagonists. Chemical & Pharmaceutical Bulletin, 44(1), 95-105. [Link]

• PubChem Compound Summary for CID 185667, 5,6,7,8-Tetrahydro-4-methylquinoline. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link].

Sources

• 1. Studies on cerebral protective agents. IX. Synthesis of novel 1,2,3,4-tetrahydroisoquinolines as N-methyl-D-aspartate antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution 1H NMR Spectroscopy of 5,6,7,8-Tetrahydro-4-methylquinoline

Abstract

This application note provides a comprehensive guide to the acquisition and interpretation of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 5,6,7,8-Tetrahydro-4-methylquinoline. This heterocyclic compound is a key structural motif in medicinal chemistry and drug discovery. Accurate structural elucidation and purity assessment are critical for its application in research and development. This document outlines a detailed protocol for sample preparation, specifies optimal NMR acquisition parameters, and presents a thorough analysis of the expected 1H NMR spectrum, including predicted chemical shifts, multiplicities, and coupling constants based on the analysis of structurally related compounds. This guide is intended for researchers, scientists, and drug development professionals who require a robust analytical method for the characterization of this important molecule.

Introduction

5,6,7,8-Tetrahydro-4-methylquinoline, also known as 5,6,7,8-tetrahydrolepidine, is a heterocyclic compound featuring a quinoline core with a fully saturated pyridine ring.[1] Its structure is a valuable scaffold in the design of pharmacologically active agents.[2] The biological activity of such compounds is intrinsically linked to their precise chemical structure. Therefore, unambiguous structural verification is a cornerstone of the drug development process.

High-resolution 1H NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of protons, their connectivity, and the stereochemistry of the molecule. This application note serves as a practical guide for obtaining and interpreting a high-quality 1H NMR spectrum of 5,6,7,8-Tetrahydro-4-methylquinoline.

Molecular Structure and Predicted Proton Environments

The chemical structure of 5,6,7,8-Tetrahydro-4-methylquinoline consists of a dihydropyridine ring fused to a benzene ring, with a methyl group at position 4. The protons in the molecule can be categorized into three distinct regions: the aromatic protons on the benzene ring, the aliphatic protons on the saturated carbocyclic portion of the tetrahydroquinoline ring, and the protons of the methyl group.

Caption: Molecular structure of 5,6,7,8-Tetrahydro-4-methylquinoline with proton labeling.

Experimental Protocol

Sample Preparation

A high-quality NMR spectrum is contingent on proper sample preparation. The following protocol is recommended for achieving optimal results.[2][3][4][5]

• Sample Weighing: Accurately weigh 5-10 mg of 5,6,7,8-Tetrahydro-4-methylquinoline. For routine 1H NMR, this concentration is sufficient to obtain a good signal-to-noise ratio in a short acquisition time.[4][5]

• Solvent Selection: Use a high-purity deuterated solvent. Chloroform-d (CDCl3) is a common choice for non-polar to moderately polar organic compounds. Deuterated solvents are used to avoid large solvent signals in the 1H NMR spectrum and to provide a lock signal for the spectrometer.[3]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[3] Gentle vortexing or sonication can aid in dissolution.

• Internal Standard (Optional): For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added. TMS is chemically inert and its signal is defined as 0.00 ppm. A small amount (e.g., 1 drop of a dilute TMS solution in the deuterated solvent) is sufficient.[3]

• Filtration and Transfer: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[2][4]

• Labeling: Clearly label the NMR tube with the sample identification.

Caption: Experimental workflow for 1H NMR analysis.

NMR Data Acquisition

The following parameters are recommended for acquiring a standard 1H NMR spectrum on a 400 MHz or higher field spectrometer.

Parameter	Recommended Value	Rationale
Pulse Program	zg30 or equivalent	A standard 30-degree pulse angle reduces the experiment time by allowing for a shorter relaxation delay while maintaining good signal intensity.
Spectral Width	12-16 ppm	This range is sufficient to cover the expected chemical shifts for all protons in the molecule.
Acquisition Time (AQ)	3-4 s	An acquisition time of at least 3 seconds provides good resolution.
Relaxation Delay (D1)	1-2 s	A 1-2 second delay is generally adequate for qualitative 1H NMR of small molecules. For quantitative analysis, a longer delay (5 x T1) is necessary.
Number of Scans (NS)	8-16	This number of scans typically provides an excellent signal-to-noise ratio for the given sample concentration.
Temperature	298 K	Standard room temperature acquisition.

Spectral Data Analysis and Interpretation

Predicted Chemical Shifts and Multiplicities

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration	Rationale for Prediction
H2	~8.3	Doublet (d)	1H	The proton at position 2 is on a pyridine-like ring and adjacent to a nitrogen atom, leading to a significant downfield shift. It will be coupled to H3.
H3	~7.0	Doublet (d)	1H	The proton at position 3 is also on the pyridine-like ring and will be coupled to H2.
H5	~2.8	Triplet (t)	2H	These are benzylic protons adjacent to the aromatic ring and will be coupled to the protons at H6.
H8	~2.9	Triplet (t)	2H	These protons are adjacent to the nitrogen-containing aromatic ring and are expected to be slightly more deshielded than H5. They will be coupled to the protons at H7.
H6, H7	~1.8-2.0	Multiplet (m)	4H	These methylene protons are in the saturated ring and will likely overlap, appearing as a complex multiplet due to coupling with their neighbors.
4-CH3	~2.5	Singlet (s)	3H	The methyl group is attached to the aromatic ring and is expected to be a singlet due to the absence of adjacent protons.

Detailed Interpretation

• Aromatic Region (δ 7.0-8.5 ppm): The two protons on the pyridine moiety (H2 and H3) are expected to appear in this region. The H2 proton, being closer to the electronegative nitrogen atom, will be the most downfield signal. The coupling between H2 and H3 should result in two doublets with a typical ortho-coupling constant of approximately 5-6 Hz.

• Aliphatic Region (δ 1.5-3.0 ppm): The eight protons of the saturated ring (H5, H6, H7, and H8) and the three protons of the methyl group will resonate in this upfield region.

  • The protons at positions 5 and 8 are benzylic and adjacent to the aromatic and heteroaromatic rings, respectively. They are expected to be the most downfield of the aliphatic protons, appearing as triplets due to coupling with the neighboring methylene groups (H6 and H7).

  • The protons at positions 6 and 7 are further from the deshielding effects of the aromatic systems and will therefore be more upfield. They are expected to show complex splitting patterns (multiplets) due to coupling with the protons at positions 5 and 8, and potentially with each other.

  • The methyl group at position 4 is attached to the aromatic ring and is expected to appear as a sharp singlet around 2.5 ppm.

Conclusion

This application note details a robust and reliable methodology for the 1H NMR analysis of 5,6,7,8-Tetrahydro-4-methylquinoline. The provided protocols for sample preparation and data acquisition are designed to yield high-quality, reproducible spectra. The detailed spectral interpretation, based on established principles and data from analogous structures, provides a strong foundation for the structural verification of this important heterocyclic compound. Adherence to these guidelines will enable researchers in academic and industrial settings to confidently characterize 5,6,7,8-Tetrahydro-4-methylquinoline and its derivatives, thereby supporting advancements in medicinal chemistry and drug discovery.

References

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• HMDB. (2012, September 11). Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 185667, 5,6,7,8-Tetrahydro-4-methylquinoline. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Tandem synthesis of tetrahydroquinolines and identification of reaction network by operando NMR. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8404, Tetralin. PubChem. Retrieved from [Link]

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• 2. rsc.org [rsc.org]
• 3. 5,6,7,8-Tetrahydro-4-methylquinoline | C10H13N | CID 185667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. 4-methylquinoline(491-35-0) 1H NMR spectrum [chemicalbook.com]

Application Notes and Protocols: 13C NMR Spectrum of 5,6,7,8-Tetrahydro-4-methylquinoline

Introduction: Unveiling the Carbon Skeleton of a Key Heterocycle

5,6,7,8-Tetrahydro-4-methylquinoline is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its partially saturated quinoline scaffold serves as a versatile building block for the synthesis of novel therapeutic agents. A precise and unambiguous characterization of this molecule is paramount for quality control, reaction monitoring, and the rational design of new derivatives. Among the suite of analytical techniques available, 13-Carbon Nuclear Magnetic Resonance (13C NMR) spectroscopy stands out as an exceptionally powerful tool for elucidating the carbon framework of organic molecules.[1] This application note provides a detailed guide to the acquisition and interpretation of the 13C NMR spectrum of 5,6,7,8-tetrahydro-4-methylquinoline, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

The unique 13C NMR spectrum of a molecule provides a distinct fingerprint, with each carbon atom in a unique chemical environment giving rise to a specific resonance signal.[1] The chemical shift of each signal is highly sensitive to the local electronic environment, offering profound insights into the molecule's connectivity and functionalization.[2] For 5,6,7,8-tetrahydro-4-methylquinoline, 13C NMR spectroscopy allows for the unequivocal identification of the ten distinct carbon atoms, differentiating between the aromatic, aliphatic, and methyl carbons.

Theoretical Framework: Predicting and Understanding the 13C NMR Spectrum

The structure of 5,6,7,8-tetrahydro-4-methylquinoline comprises a dihydropyridine ring fused to a substituted benzene ring. This unique combination of a saturated carbocyclic portion and an aromatic heterocyclic portion results in a well-dispersed 13C NMR spectrum. The expected chemical shifts can be rationalized by considering the electronic effects of the nitrogen atom, the methyl group, and the hybridization of the carbon atoms.

The aromatic carbons of the pyridine ring are expected to resonate at a higher chemical shift (downfield) compared to the aliphatic carbons of the tetrahydro portion, due to the sp2 hybridization and the influence of the aromatic ring current.[3] The nitrogen atom, being electronegative, will deshield the adjacent carbon atoms (C2 and C8a), causing them to appear at a lower field. Conversely, the aliphatic sp3 hybridized carbons of the saturated ring (C5, C6, C7, and C8) will be shielded and thus resonate at a much lower chemical shift (upfield).[2] The methyl group at the C4 position will exhibit a characteristic upfield signal.[2]

While an experimental 13C NMR spectrum for 5,6,7,8-tetrahydro-4-methylquinoline is available in spectral databases, its direct public display may be restricted by copyright.[4] However, based on established principles of NMR spectroscopy and data from analogous structures, a highly representative and predictive 13C NMR dataset can be generated.

Predicted 13C NMR Chemical Shifts and Assignments

The following table summarizes the predicted 13C NMR chemical shifts for 5,6,7,8-tetrahydro-4-methylquinoline. These values are derived from a combination of computational prediction tools and analysis of experimentally determined shifts for structurally related compounds such as 4-methylquinoline[5] and 5,6,7,8-tetrahydroquinoline.[6]

Carbon Atom	Predicted Chemical Shift (ppm)	Multiplicity (from DEPT)	Rationale for Chemical Shift
C2	~148	CH	Aromatic carbon adjacent to nitrogen, significantly deshielded.
C3	~122	CH	Aromatic carbon, shielded relative to C2 and C4.
C4	~145	C (quaternary)	Aromatic carbon bearing the methyl group, deshielded.
C4a	~128	C (quaternary)	Aromatic bridgehead carbon.
C5	~29	CH2	Aliphatic carbon, shielded.
C6	~23	CH2	Aliphatic carbon, shielded.
C7	~22	CH2	Aliphatic carbon, shielded.
C8	~32	CH2	Aliphatic carbon adjacent to the aromatic ring, slightly deshielded.
C8a	~155	C (quaternary)	Aromatic bridgehead carbon adjacent to nitrogen, significantly deshielded.
CH3	~18	CH3	Methyl carbon, highly shielded.

Experimental Protocols: Acquiring a High-Quality 13C NMR Spectrum

The acquisition of a reliable and interpretable 13C NMR spectrum necessitates careful attention to experimental parameters. The following protocols are designed to yield high-quality data for 5,6,7,8-tetrahydro-4-methylquinoline.

Sample Preparation

• Analyte Purity: Ensure the sample of 5,6,7,8-tetrahydro-4-methylquinoline is of high purity to avoid interference from impurity signals.

• Solvent Selection: Chloroform-d (CDCl3) is a common and suitable solvent for this compound. Ensure the deuterated solvent is of high isotopic purity to minimize the residual solvent signal.[7]

• Concentration: Dissolve 10-20 mg of the compound in approximately 0.6-0.7 mL of CDCl3 in a standard 5 mm NMR tube.

• Internal Standard (Optional): Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.0 ppm). A small drop can be added, although modern spectrometers can reference the spectrum to the residual solvent peak (for CDCl3, δ ≈ 77.16 ppm).[7]

• Homogenization: Gently agitate the NMR tube to ensure the sample is completely dissolved and the solution is homogeneous.

Instrument Parameters for Standard 13C NMR Acquisition

The following parameters are a starting point and may require optimization based on the specific NMR spectrometer used.

Parameter	Recommended Value	Rationale
Spectrometer Frequency	≥ 100 MHz for 13C	Higher field strength provides better signal dispersion and sensitivity.
Pulse Program	Standard 1D 13C with proton decoupling	To obtain a spectrum with single lines for each carbon.
Acquisition Time (AT)	1-2 seconds	Longer acquisition times improve resolution.
Relaxation Delay (D1)	2-5 seconds	Allows for sufficient relaxation of the carbon nuclei, crucial for accurate integration in quantitative studies.
Number of Scans (NS)	128 to 1024 (or more)	13C NMR is an insensitive technique; a sufficient number of scans is required to achieve a good signal-to-noise ratio.
Spectral Width (SW)	0 to 200 ppm	To encompass the full range of expected chemical shifts.
Temperature	298 K (25 °C)	Maintain a constant temperature for reproducibility.

Advanced NMR Experiments: DEPT for Multiplicity Editing

Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for determining the number of protons attached to each carbon atom (i.e., CH, CH2, or CH3). This information is critical for unambiguous signal assignment.

• DEPT-135: In a DEPT-135 spectrum, CH and CH3 signals appear as positive peaks, while CH2 signals appear as negative peaks. Quaternary carbons are absent.

• DEPT-90: A DEPT-90 spectrum will only show signals for CH carbons.

By comparing the standard 13C spectrum with the DEPT-135 and DEPT-90 spectra, the multiplicity of each carbon signal can be definitively assigned.

Data Processing and Interpretation

• Fourier Transform: Apply an exponential multiplication (line broadening) of 0.5-1.0 Hz to improve the signal-to-noise ratio before Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks are in pure absorption mode. Apply a baseline correction to obtain a flat baseline.

• Chemical Shift Referencing: Reference the spectrum to the TMS signal (0.0 ppm) or the residual solvent peak.

• Peak Picking and Assignment: Identify all peaks in the spectrum and correlate them with the expected chemical shifts and multiplicities determined from DEPT experiments.

Workflow for 13C NMR Analysis of 5,6,7,8-Tetrahydro-4-methylquinoline

Figure 1. Workflow for the acquisition and analysis of the 13C NMR spectrum.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The combination of a standard broadband-decoupled 13C NMR spectrum with DEPT-135 and DEPT-90 experiments provides a robust dataset for the unambiguous assignment of all carbon signals. The consistency between the predicted chemical shifts, the observed signals, and the multiplicities determined by DEPT experiments serves as an internal validation of the structural assignment. Furthermore, for quantitative applications, the use of an appropriate relaxation delay and a sufficient number of scans ensures the accuracy of the integrated signal intensities.

Applications in Research and Drug Development

• Structural Elucidation: The primary application is the confirmation of the carbon skeleton of newly synthesized 5,6,7,8-tetrahydro-4-methylquinoline derivatives.

• Purity Assessment: 13C NMR can be used to assess the purity of a sample, as impurities will give rise to additional signals.

• Reaction Monitoring: The disappearance of starting material signals and the appearance of product signals can be monitored by 13C NMR to track the progress of a chemical reaction.

• Quantitative Analysis: With appropriate experimental setup, 13C NMR can be used for quantitative analysis, for example, to determine the ratio of isomers in a mixture.

Conclusion

13C NMR spectroscopy is an indispensable technique for the comprehensive characterization of 5,6,7,8-tetrahydro-4-methylquinoline and its derivatives. By following the detailed protocols and interpretative guidelines presented in this application note, researchers can confidently acquire and analyze high-quality 13C NMR data, enabling the unambiguous confirmation of molecular structure and facilitating the advancement of research and drug development programs.

References

• PubChem. 5,6,7,8-Tetrahydro-4-methylquinoline. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. [Link]

• ResearchGate. 1H and 13C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. [Link]

• PubChem. 5,6,7,8-Tetrahydroquinoline. National Center for Biotechnology Information. [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• ACS Publications. Production and Advanced Spectroscopic Characterization of Solvothermal Liquefaction Products of Polystyrene, Styrene−Butadiene Rubber, and Scrap Tire Waste. [Link]

• Compound Interest. A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. [Link]

• Defense Technical Information Center. 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

• Semantic Scholar. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. 5,6,7,8-Tetrahydro-4-methylquinoline | C10H13N | CID 185667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-methylquinoline(491-35-0) 13C NMR [m.chemicalbook.com]
• 5. 5,6,7,8-Tetrahydroquinoline (10500-57-9) 13C NMR spectrum [chemicalbook.com]
• 6. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Purification of 5,6,7,8-Tetrahydro-4-methylquinoline

Abstract

This guide provides a comprehensive overview and detailed protocols for the purification of 5,6,7,8-Tetrahydro-4-methylquinoline (THMQ), a critical heterocyclic building block in medicinal chemistry and materials science. Recognizing that the purity of such intermediates is paramount for the integrity of downstream applications, this document outlines three primary purification techniques: silica gel column chromatography, vacuum distillation, and recrystallization. The selection of the appropriate method is contingent upon the scale of the synthesis, the nature of the impurities, and the desired final purity. Each protocol is presented with an emphasis on the underlying scientific principles, step-by-step instructions, and troubleshooting advice to empower researchers to achieve high-purity THMQ suitable for the most demanding research and development applications.

Introduction: The Importance of Purity

5,6,7,8-Tetrahydro-4-methylquinoline is a substituted tetrahydroquinoline scaffold that serves as a key intermediate in the synthesis of a wide range of biologically active compounds.[1] Its structural motif is found in molecules designed as receptor antagonists and other therapeutic agents. The presence of impurities, such as unreacted starting materials, byproducts from synthesis (e.g., isomeric variants or over-reduced species), or residual solvents, can significantly compromise the yield, selectivity, and reproducibility of subsequent synthetic steps. Furthermore, in a drug development context, unidentified impurities can lead to erroneous biological data and potential toxicity. Therefore, robust and reliable purification is not merely a procedural step but a critical determinant of research outcomes. This document serves as a practical guide for selecting and implementing an effective purification strategy for THMQ.

Physicochemical Properties of THMQ

A thorough understanding of the physicochemical properties of 5,6,7,8-Tetrahydro-4-methylquinoline is essential for designing an effective purification strategy. These properties dictate the choice of solvents for chromatography and recrystallization and determine the feasibility and conditions for distillation.

Property	Value	Source
Molecular Formula	C₁₀H₁₃N	PubChem
Molecular Weight	147.22 g/mol	PubChem[2]
Appearance	White to light brown solid	MedChemExpress[3]
CAS Number	28971-03-1	PubChem[2]
Water Solubility	2292 mg/L (estimated)	HMDB
XLogP3-AA	2.4	PubChem[2]

Strategic Approach to Purification

The optimal purification strategy depends on the specific context of the experiment. The following decision tree provides a general framework for selecting the most appropriate technique.

Caption: Decision workflow for selecting a purification method for THMQ.

Protocol 1: Silica Gel Column Chromatography

This method is ideal for purifying small to medium-scale reactions, especially when impurities have polarities close to the product. It offers high resolution and is adaptable to a wide range of impurity profiles.

Causality: Column chromatography separates compounds based on their differential partitioning between a stationary phase (silica gel) and a mobile phase (eluent).[5] THMQ, being a moderately polar compound due to the nitrogen atom, will adsorb to the polar silica gel. By using a mobile phase of appropriate polarity, it can be selectively eluted and separated from less polar or more polar impurities.

Materials

• Crude 5,6,7,8-Tetrahydro-4-methylquinoline

• Silica gel (230-400 mesh)

• Solvents: Hexanes (or Petroleum Ether), Ethyl Acetate (ACS grade or higher)

• Glass chromatography column

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator and standard laboratory glassware

Step-by-Step Methodology

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude material in dichloromethane or ethyl acetate.

  • Spot the solution on a TLC plate.

  • Develop the plate in various solvent systems (e.g., start with 9:1 Hexanes:Ethyl Acetate).

  • The goal is to find a system where the THMQ spot has a Retention Factor (Rf) of 0.25 - 0.35 . This Rf value typically provides the best separation on a column.

  • Visualize the spots under a UV lamp (254 nm).

• Column Packing (Dry Packing Method):

  • Secure the column vertically and add a small plug of cotton or glass wool at the bottom.

  • Add a layer of sand (~1 cm).

  • Pour the dry silica gel (typically 50-100 times the weight of the crude sample) into the column.

  • Gently tap the column to ensure even packing and prevent air bubbles.

  • Add another layer of sand on top of the silica.

• Sample Loading (Dry Loading):

  • Dissolve the crude THMQ in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (2-3 times the weight of the crude sample) to this solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the pre-determined eluent to the column.

  • Apply gentle air pressure to push the solvent through the column at a steady rate (flash chromatography).[6]

  • Begin collecting fractions in test tubes or flasks as soon as the solvent starts to elute from the column.

• Fraction Analysis and Product Isolation:

  • Spot every few fractions on a TLC plate and develop it using the chosen eluent.

  • Identify the fractions containing the pure product (single spot at the correct Rf).

  • Combine the pure fractions into a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 5,6,7,8-Tetrahydro-4-methylquinoline.

Caption: Workflow for purification of THMQ by column chromatography.

Protocol 2: Vacuum Distillation

This technique is highly effective for large-scale purification of thermally stable compounds or for removing non-volatile impurities. By reducing the pressure, the boiling point of the compound is significantly lowered, preventing potential degradation at high temperatures.

Causality: Distillation separates components of a liquid mixture based on differences in their boiling points. For a compound like THMQ, which likely has a high boiling point at atmospheric pressure, applying a vacuum is crucial. According to the Clausius-Clapeyron relation, lowering the external pressure lowers the temperature at which the vapor pressure of the liquid equals the external pressure, thus lowering the boiling point.

Materials

• Crude 5,6,7,8-Tetrahydro-4-methylquinoline

• Short-path distillation apparatus

• Round-bottom flasks

• Heating mantle with magnetic stirring

• Thermometer and vacuum adapter

• Vacuum pump and pressure gauge (manometer)

• Cold trap (e.g., with dry ice/acetone)

Step-by-Step Methodology

• Apparatus Assembly:

  • Assemble the short-path distillation apparatus. Ensure all glass joints are properly greased and sealed to maintain a high vacuum.

  • Place a stir bar in the distillation flask.

  • Charge the distillation flask with the crude THMQ (do not fill more than half-full).

  • Place the thermometer bulb so that the top is level with the side arm leading to the condenser.

  • Connect the apparatus to a vacuum pump through a cold trap.

• Distillation Procedure:

  • Turn on the condenser cooling water.

  • Begin stirring the crude material.

  • Slowly and carefully apply vacuum. Monitor for excessive bumping or foaming.

  • Once the desired vacuum is reached and stable, begin to heat the distillation flask gently with the heating mantle.

  • Observe the temperature. A forerun of low-boiling impurities may distill first.

  • The main fraction containing THMQ will distill at a stable, constant temperature. Collect this fraction in a clean receiving flask.

  • Once the main fraction has been collected, stop heating and allow the system to cool completely before slowly releasing the vacuum.

Troubleshooting

Issue	Possible Cause	Solution
Bumping	Uneven heating; superheating.	Ensure vigorous stirring. Heat slowly and evenly.
No Distillate	Temperature too low or vacuum not sufficient.	Increase heating mantle temperature gradually. Check all seals and connections for vacuum leaks.
Product Solidifies in Condenser	Condenser water is too cold.	Use room temperature water or turn off the cooling water if the product has a high melting point. A heat gun can be used carefully to melt the solid.

Protocol 3: Recrystallization

If the crude THMQ is a solid contaminated with soluble impurities, recrystallization is an excellent and scalable purification method.

Causality: This technique relies on the principle that the solubility of a compound in a solvent increases with temperature. A suitable solvent will dissolve the target compound and its impurities when hot but will become a poor solvent for the target compound when cold, causing it to crystallize out in a pure form while the impurities remain dissolved.

Materials

• Crude solid 5,6,7,8-Tetrahydro-4-methylquinoline

• Various trial solvents (e.g., hexanes, ethyl acetate, acetone, ethanol, toluene, water)

• Erlenmeyer flasks

• Heating source (hot plate)

• Büchner funnel and filter flask

• Filter paper

Step-by-Step Methodology

• Solvent Screening:

  • Place a small amount of crude THMQ (~20-30 mg) in several different test tubes.

  • Add a few drops of a different solvent to each tube at room temperature. A good solvent will not dissolve the compound at room temperature.

  • Heat the tubes that did not show dissolution. A good solvent will dissolve the compound when hot.

  • Allow the dissolved solutions to cool to room temperature and then in an ice bath. A good solvent will cause pure crystals to form upon cooling.

  • Commonly effective systems include single solvents like ethanol or toluene, or two-solvent systems like Hexane/Ethyl Acetate or Methanol/Water.

• Recrystallization Procedure:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask with stirring until the solid just dissolves. Use the minimum amount of hot solvent necessary.

  • If the solution is colored and the pure compound is known to be colorless, you may add a small amount of activated charcoal and hot filter the solution to remove colored impurities.

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask will slow cooling and promote the growth of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

  • Allow the crystals to dry on the filter paper under vacuum, then transfer them to a watch glass to air dry or dry in a vacuum oven.

Caption: General workflow for the purification of THMQ by recrystallization.

Purity Assessment

After purification, the purity of the 5,6,7,8-Tetrahydro-4-methylquinoline should be confirmed. Several analytical techniques can be employed:

• Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. The purified sample should appear as a single spot.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent method for assessing the purity of volatile compounds and identifying any remaining impurities by their mass spectra.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. Reverse-phase HPLC methods are commonly used for quinoline derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and detect impurities, often down to the 1-2% level. The absence of signals corresponding to known impurities is a strong indicator of high purity.[2]

By following these detailed protocols and understanding the principles behind them, researchers can confidently purify 5,6,7,8-Tetrahydro-4-methylquinoline to a high degree, ensuring the quality and reliability of their subsequent scientific endeavors.

References

• Human Metabolome Database. (2012). Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). HMDB. Retrieved from [Link]

• The Good Scents Company. (n.d.). para-methyl tetrahydroquinoline, 91-61-2. The Good Scents Company. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydro-2,4-dimethylquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydro-4-methylquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of tetrahydroquinolones. Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and In-Silico Analysis of Novel Tetrahydroquinolines and Their Antioxidant Activity. MDPI. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Tetrahydroquinoline on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]

• Human Metabolome Database. (2012). Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). HMDB. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydroquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• ResearchGate. (2006). Synthesis of chiral 2-methyl-5,6,7,8-tetrahydroquinolines from naturally occurring monoterpenes. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]

• PubMed. (2008). Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2015). Preparation of 5,6,7,8-tetrahydroquinoline derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN101544601B - Method for synthesizing 5,6,7,8-tetrahydroquinoline.

• ResearchGate. (2006). Facile Synthesis of 5, 6, 7, 8-Tetrahydropyrimido [4, 5-b]-quinoline Derivatives. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Convergent and Stereoselective Synthesis of Tetrahydroquinolines. Retrieved from [Link]

• YouTube. (2021). column chromatography & purification of organic compounds. ChemHelp ASAP. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Retrieved from [Link]

• NIST. (n.d.). Quinoline, 5,6,7,8-tetrahydro-. NIST WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). The structures of the substituted quinolines. Retrieved from [Link]

• ResearchGate. (n.d.). GC-MS analysis of the reaction mixture of 7-and 5- methylquinoline in.... Retrieved from [Link]

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• 3. hmdb.ca [hmdb.ca]
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• 5. reddit.com [reddit.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Determining the Solubility of 5,6,7,8-Tetrahydro-4-methylquinoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Critical Role of Solubility in Drug Discovery and Development

Solubility, the capacity of a solid substance to dissolve in a solvent to form a homogeneous solution, is a cornerstone of pharmaceutical sciences. For a compound like 5,6,7,8-tetrahydro-4-methylquinoline, a heterocyclic amine with potential pharmacological applications, understanding its solubility profile is not merely an academic exercise but a critical determinant of its journey from a laboratory curiosity to a viable therapeutic agent.[1] Poor aqueous solubility is a leading cause of failure for many new chemical entities, impacting everything from in vitro assay reliability to in vivo bioavailability and therapeutic efficacy.[1]

This comprehensive guide provides an in-depth look at the available solubility data for 5,6,7,8-tetrahydro-4-methylquinoline and presents detailed, field-proven protocols for its experimental determination. The methodologies outlined herein are designed to be self-validating, ensuring the generation of robust and reproducible data crucial for informed decision-making in drug discovery and development pipelines.

Physicochemical Properties of 5,6,7,8-Tetrahydro-4-methylquinoline

A foundational understanding of the physicochemical properties of 5,6,7,8-tetrahydro-4-methylquinoline is essential for interpreting its solubility behavior.

Property	Value	Source
Molecular Formula	C₁₀H₁₃N	[2]
Molecular Weight	147.22 g/mol	[2][3]
Appearance	Solid, white to light brown	[3]
Estimated Aqueous Solubility	2292 mg/L at 25 °C	[4]
Solubility in DMSO	50 mg/mL (339.63 mM)	[3]
XLogP3-AA (Estimated)	2.4	[2]

The estimated aqueous solubility suggests that 5,6,7,8-tetrahydro-4-methylquinoline is sparingly soluble in water. Its basic nitrogen atom implies that its solubility will be pH-dependent, likely increasing in acidic conditions due to the formation of a more soluble salt. The high solubility in dimethyl sulfoxide (DMSO) is typical for many organic compounds and provides a good starting point for preparing stock solutions for biological assays.

Understanding Solubility: Thermodynamic vs. Kinetic

In the context of drug discovery, two types of solubility are of paramount importance: thermodynamic and kinetic.

• Thermodynamic Solubility is the true equilibrium solubility of a compound in a given solvent at a specific temperature and pressure. It represents the maximum amount of a substance that can be dissolved under these conditions. The shake-flask method is the gold standard for determining thermodynamic solubility.[5]

• Kinetic Solubility is determined by dissolving the compound in an organic solvent (typically DMSO) and then adding this solution to an aqueous buffer. The concentration at which precipitation occurs is the kinetic solubility. This high-throughput method is often used in early drug discovery for rapid screening of large numbers of compounds.[5]

It is crucial to distinguish between these two measures, as kinetic solubility values can often be higher than thermodynamic solubility due to the formation of supersaturated solutions.

Experimental Protocols for Solubility Determination

The following protocols provide detailed, step-by-step methodologies for determining the thermodynamic and kinetic solubility of 5,6,7,8-tetrahydro-4-methylquinoline.

Protocol 1: Thermodynamic Solubility Determination using the Shake-Flask Method

This protocol is designed to determine the equilibrium solubility of 5,6,7,8-tetrahydro-4-methylquinoline in various solvents.

Causality Behind Experimental Choices: The shake-flask method is chosen for its reliability in achieving a true equilibrium between the solid and dissolved states of the compound, providing the most accurate measure of thermodynamic solubility. The extended incubation period ensures that this equilibrium is reached. The use of a range of solvents provides a comprehensive solubility profile, which is invaluable for formulation development.

Experimental Workflow for Thermodynamic Solubility

Caption: Workflow for Thermodynamic Solubility Determination.

Materials:

• 5,6,7,8-Tetrahydro-4-methylquinoline (solid)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, 0.1 M HCl, ethanol, methanol, isopropanol, acetonitrile, acetone)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator in a temperature-controlled incubator

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Analytical balance

Procedure:

• Preparation: Accurately weigh an excess amount of 5,6,7,8-tetrahydro-4-methylquinoline (e.g., 10 mg) into a series of vials. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of each selected solvent to the respective vials.

• Equilibration: Seal the vials and place them on an orbital shaker in an incubator set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for 24 to 48 hours to ensure equilibrium is reached.

• Phase Separation: After incubation, allow the vials to stand undisturbed for at least 1 hour to allow the undissolved solid to settle.

• Filtration: Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Analysis:

  • HPLC Method: Dilute the filtrate with an appropriate mobile phase and inject it into an HPLC system. Quantify the concentration of 5,6,7,8-tetrahydro-4-methylquinoline by comparing the peak area to a standard curve prepared from known concentrations of the compound.

  • UV-Vis Method: If the compound has a suitable chromophore, measure the absorbance of the diluted filtrate at its λmax. Calculate the concentration using a standard curve.

• Calculation: The solubility is expressed as the concentration of the compound in the saturated solution (e.g., in mg/mL or µg/mL).

Protocol 2: High-Throughput Kinetic Solubility Assay

This protocol is suitable for rapid screening of the solubility of 5,6,7,8-tetrahydro-4-methylquinoline in aqueous buffers.

Causality Behind Experimental Choices: This method is designed for speed and is well-suited for early-stage drug discovery where a large number of compounds need to be assessed quickly. The use of DMSO as a co-solvent allows for the preparation of high-concentration stock solutions. The turbidimetric detection method provides a rapid indication of precipitation.

Experimental Workflow for Kinetic Solubility

Caption: Workflow for Kinetic Solubility Determination.

Materials:

• 5,6,7,8-Tetrahydro-4-methylquinoline

• Dimethyl sulfoxide (DMSO)

• Aqueous buffer (e.g., PBS pH 7.4)

• 96-well microtiter plates

• Nephelometer or a plate reader capable of measuring turbidity

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 5,6,7,8-tetrahydro-4-methylquinoline in DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution.

• Buffer Addition: Add the aqueous buffer to each well, ensuring rapid mixing. The final DMSO concentration should typically be kept below 1-2% to minimize its effect on solubility.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25 °C) for 1 to 2 hours.

• Turbidity Measurement: Measure the turbidity of each well using a nephelometer or by measuring the absorbance at a wavelength where the compound does not absorb (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration of the compound that does not show a significant increase in turbidity compared to the buffer blank.

Data Presentation

The solubility data for 5,6,7,8-tetrahydro-4-methylquinoline should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Solubility of 5,6,7,8-Tetrahydro-4-methylquinoline in Various Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)	Method
Water	25	2.292 (estimated)	-
DMSO	Room Temperature	50	Vendor Data
[Example Data] PBS (pH 7.4)	25	[To be determined]	Thermodynamic
[Example Data] 0.1 M HCl	25	[To be determined]	Thermodynamic
[Example Data] Ethanol	25	[To be determined]	Thermodynamic
[Example Data] PBS (pH 7.4)	25	[To be determined]	Kinetic

Conclusion and Future Directions

The protocols and information presented in this guide provide a robust framework for characterizing the solubility of 5,6,7,8-tetrahydro-4-methylquinoline. A thorough understanding of its solubility in a range of pharmaceutically relevant solvents is a critical step in advancing its development as a potential therapeutic agent. Future studies should focus on generating comprehensive experimental data for the thermodynamic solubility in various aqueous and organic solvents at different temperatures. Additionally, investigating the effect of pH on solubility will provide crucial insights for the development of oral dosage forms.

References

• The Good Scents Company. (n.d.). 5,6,7,8-tetrahydro-4-methylquinoline. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydro-4-methylquinoline. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Methylquinoline N-oxide. Retrieved from [Link]

• Wikipedia. (n.d.). Quinoline. Retrieved from [Link]

• PubChem. (n.d.). Quinoline. Retrieved from [Link]

• Sciencemadness Wiki. (n.d.). Quinoline. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydroquinoline. Retrieved from [Link]

• ResearchGate. (n.d.). Quinoline derivatives (organic compounds) and their properties. Retrieved from [Link]

• SlideShare. (2013, February 15). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. Retrieved from [Link]

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• 2. 5,6,7,8-Tetrahydro-4-methylquinoline | C10H13N | CID 185667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 5,6,7,8-tetrahydro-4-methylquinoline, 28971-03-1 [thegoodscentscompany.com]
• 5. pharmatutor.org [pharmatutor.org]

Application Notes & Protocols: The 5,6,7,8-Tetrahydroquinoline Scaffold as a Privileged Chiral Ligand Backbone in Asymmetric Catalysis

Abstract

The 5,6,7,8-tetrahydroquinoline framework represents a cornerstone in the design of chiral ligands for asymmetric catalysis. Its rigid, bicyclic structure provides a well-defined stereochemical environment, making it an exemplary backbone for synthesizing ligands that effectively control the enantioselectivity of metal-catalyzed reactions. This guide focuses on the application of chiral diamine ligands derived from the 8-amino-5,6,7,8-tetrahydroquinoline scaffold, particularly (R)-CAMPY and its analogues. We provide a detailed exploration of their use in the asymmetric transfer hydrogenation (ATH) of prochiral imines, a critical transformation for producing chiral amines, which are key intermediates in pharmaceutical synthesis. This document offers experienced researchers and drug development professionals a comprehensive overview, validated experimental protocols, and insights into the mechanistic principles governing these reactions.

Introduction: The Strategic Advantage of the Tetrahydroquinoline Scaffold

Chiral amines are ubiquitous structural motifs in over 40% of small-molecule pharmaceuticals, where specific stereoisomers are often responsible for the desired therapeutic effect. Consequently, the development of robust and scalable methods for their enantioselective synthesis is of paramount importance. Asymmetric catalysis using transition metals coordinated to chiral ligands is one of the most powerful strategies to achieve this.

The 5,6,7,8-tetrahydroquinoline core is a "privileged" scaffold in ligand design. Its conformational rigidity, stemming from the fused aliphatic and aromatic rings, minimizes undesirable fluxional behavior in the catalytic complex. This rigidity helps to create a well-defined and predictable chiral pocket around the metal center, which is essential for high levels of stereochemical induction.

This guide specifically details the use of C1-symmetric diamine ligands, (R)-CAMPY (L1) and (R)-Me-CAMPY (L2), which are based on the 8-amino-5,6,7,8-tetrahydroquinoline backbone.[1][2] These ligands, when complexed with rhodium, form highly effective catalysts for the asymmetric transfer hydrogenation of 1-aryl substituted-3,4-dihydroisoquinolines (DHIQs), yielding valuable chiral isoquinoline alkaloids.[3][4]

Ligand Synthesis & Catalyst Formation: A Validated Workflow

The efficacy of any asymmetric catalytic system begins with the high-purity synthesis of the chiral ligand. The (R)-CAMPY ligand is accessible through a multi-step synthesis that hinges on an enzymatic kinetic resolution, ensuring high enantiopurity of the key amine functionality.

Figure 2: Simplified catalytic cycle for the Rh-catalyzed asymmetric transfer hydrogenation of a prochiral imine.

Protocol 2: Asymmetric Transfer Hydrogenation of 1-phenyl-3,4-dihydroisoquinoline

Materials:

• 1-phenyl-3,4-dihydroisoquinoline (Substrate I)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Lanthanum(III) trifluoromethanesulfonate (La(OTf)₃) (optional additive)

• Anhydrous solvent (e.g., Acetonitrile)

• Catalyst solution from Protocol 1

• Standard work-up and purification reagents (Saturated NaHCO₃, brine, MgSO₄, silica gel)

Procedure:

• Reaction Setup: In a dry Schlenk tube under argon, dissolve the substrate (1.0 mmol) in the chosen anhydrous solvent (5 mL).

• Additive (Optional): If used, add La(OTf)₃ (5 mol%). Studies have shown this Lewis acid additive can enhance conversion for sterically hindered substrates. [1]3. Hydrogen Source: Prepare the azeotropic mixture of formic acid and triethylamine (5:2 molar ratio) and add it to the reaction mixture (5 equivalents relative to the substrate).

• Initiation: Add the pre-activated catalyst solution (1 mol%) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the designated temperature (e.g., 40 °C). Monitor the reaction progress by TLC or GC-MS until full conversion of the starting material is observed.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess (ee) of the final product using chiral HPLC analysis.

Data Presentation: Catalyst Performance

The performance of these catalysts is evaluated based on conversion and enantioselectivity. The table below summarizes typical results for the ATH of various 1-aryl-DHIQs using Rh-CAMPY catalysts.

Entry	Substrate (1-aryl-DHIQ)	Catalyst	Additive	Conv. (%)	ee (%)	Source
1	1-Phenyl-	C3 (Rh-CAMPY)	None	>99	69	[1][3]
2	1-(4-MeO-Ph)-	C3 (Rh-CAMPY)	None	>99	55	[3]
3	1-(4-Cl-Ph)-	C3 (Rh-CAMPY)	None	>99	60	[3]
4	1-(2-Me-Ph)- (Hindered)	C4 (Rh-Me-CAMPY)	La(OTf)₃	>99	45	[1]

Catalyst C3 is the complex formed with (R)-CAMPY (L1); C4 is the complex with the 2-methyl analogue (L2).

Analysis of Results: The data indicates that the Rh-CAMPY catalyst system consistently achieves excellent conversions. [3]While the enantiomeric excess values are moderate (up to 69% ee), they demonstrate the viability of this ligand scaffold. [1][3]The slightly lower ee for sterically hindered substrates (Entry 4) suggests that the chiral pocket's effectiveness can be influenced by substrate geometry. The use of additives like La(OTf)₃ is crucial for driving the reaction to completion with more challenging substrates. [1]

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Conversion	Inactive catalyst; Insufficient reaction time/temperature.	Ensure all reagents and solvents are anhydrous. Re-prepare the catalyst. Increase reaction temperature or extend the reaction time. Add a Lewis acid co-catalyst like La(OTf)₃. [1]
Low Enantioselectivity (ee)	Catalyst-substrate mismatch; Non-optimal temperature.	Screen different analogues of the CAMPY ligand (e.g., Me-CAMPY). Lower the reaction temperature, as enantioselectivity often increases at reduced temperatures. Screen different solvents.
Irreproducible Results	Moisture or oxygen contamination; Inconsistent catalyst preparation.	Use rigorous Schlenk techniques. Ensure the inert atmosphere is maintained. Standardize the catalyst activation protocol.

Conclusion

The 5,6,7,8-tetrahydroquinoline scaffold provides a robust and effective platform for the design of chiral ligands. As demonstrated with the CAMPY family of diamine ligands, this backbone enables the synthesis of catalysts capable of performing challenging asymmetric transformations like the transfer hydrogenation of cyclic imines. While enantioselectivity may require further optimization through rational ligand design, the high reactivity and operational simplicity make this system a valuable tool for accessing chiral amine building blocks. Future work will likely focus on modifying the electronic and steric properties of the ligand to enhance stereocontrol and broaden the substrate scope.

References

• Facchetti, G., Neva, F., Coffetti, G., & Rimoldi, I. S. (2023). Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. Molecules, 28(5), 1907. [Link]

• Facchetti, G., Neva, F., Coffetti, G., & Rimoldi, I. S. (2023). Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. National Center for Biotechnology Information. [Link]

• Sridharan, V., Suryavanshi, P. A., & Menéndez, J. C. (2011). Advances in the Chemistry of Tetrahydroquinolines. Chemical Reviews, 111(11), 7157–7259. [Link]

• Han, Z., Liu, G., Yang, X., et al. (2021). Enantiodivergent Synthesis of Chiral Tetrahydroquinoline Derivatives via Ir-Catalyzed Asymmetric Hydrogenation: Solvent-Dependent Enantioselective Control and Mechanistic Investigations. ACS Catalysis, 11(12), 7281–7291. [Link]

• Chelucci, G., Saba, A., & Soccolini, F. (2002). ChemInform Abstract: Chiral 2‐(2‐Diphenylphosphinophenyl)‐5,6,7,8‐tetrahydroquinolines: New P—N Ligands for Asymmetric Catalysis. ChemInform, 33(18). [Link]

Sources

• 1. Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors [mdpi.com]
• 4. Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline, a crucial intermediate in pharmaceutical development. Here, we address common challenges and provide actionable troubleshooting strategies to optimize your reaction yield and purity.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low or No Yield of the Desired Product

A frequent challenge in the synthesis of quinoline derivatives is a low yield.[1][2] This can stem from various factors, from reaction conditions to reagent quality.

Potential Cause 1: Inefficient Cyclization

The acid-catalyzed cyclization of the intermediate is a critical step.[3] Inadequate acid strength or concentration can lead to incomplete reaction.

• Recommended Solution:

  • Catalyst Choice: While various acids can be used, polyphosphoric acid (PPA) is often more effective as a dehydrating agent than commonly used concentrated sulfuric acid (H₂SO₄).[3]

  • Temperature and Time: Ensure the reaction is heated sufficiently to overcome the activation energy for cyclization. Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time. Harsh reaction conditions, such as excessively high temperatures, can lead to the degradation of starting materials or the final product.[1]

Potential Cause 2: Side Reactions

Competing side reactions can significantly reduce the yield of the desired 5,6,7,8-Tetrahydro-4-methylquinoline. One common side reaction is the self-condensation of the ketone starting material.[1]

• Recommended Solution:

  • Control of Stoichiometry: Use a slight excess of the aniline derivative to favor the desired reaction pathway over the self-condensation of the ketone.

  • Reaction Conditions: Milder reaction conditions can sometimes suppress side reactions.[1] Consider a stepwise approach where the initial condensation is performed at a lower temperature before proceeding to the higher temperature required for cyclization.

Potential Cause 3: Substrate Purity

The purity of the starting materials, particularly the aniline and β-diketone, is crucial. Impurities can interfere with the reaction and lead to the formation of undesired byproducts.

• Recommended Solution:

  • Purification of Starting Materials: Purify the starting materials by distillation or recrystallization before use.

  • Proper Storage: Ensure that reagents are stored under appropriate conditions (e.g., protected from moisture and light) to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5,6,7,8-Tetrahydro-4-methylquinoline?

The most prevalent methods for synthesizing the quinoline core are variations of classical named reactions.[4] For 5,6,7,8-Tetrahydro-4-methylquinoline, the Combes quinoline synthesis is a highly effective route.[3][4] This reaction involves the acid-catalyzed condensation of an aniline with a β-diketone.[3] Other notable methods include the Doebner-von Miller reaction and the Friedländer synthesis.[1][4][5][6]

Q2: How does the Combes synthesis mechanism work?

The Combes synthesis proceeds through three main steps:

• Formation of an Enamine: The aniline reacts with the β-diketone to form an enamine intermediate with the loss of a water molecule.[3][7]

• Protonation and Cyclization: The enamine is then protonated by the acid catalyst, which facilitates the electrophilic cyclization onto the aromatic ring. This is the rate-determining step.[3]

• Dehydration: A final dehydration step results in the formation of the aromatic quinoline ring.[3]

Q3: What role does the acid catalyst play in the Combes synthesis?

The acid catalyst serves two primary functions: it protonates the carbonyl group of the β-diketone, activating it for nucleophilic attack by the aniline, and it facilitates the dehydration steps of the reaction.[3] Strong acids like sulfuric acid or polyphosphoric acid are typically used.[3][4]

Q4: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction. By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visualize the consumption of reactants and the formation of the product. This allows you to determine the optimal time to stop the reaction, preventing the formation of degradation products from prolonged heating.[1]

Q5: What are the best practices for purifying the final product?

After the reaction is complete, the crude product will likely contain unreacted starting materials, byproducts, and the acid catalyst. A typical purification workflow involves:

• Neutralization: Carefully neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) to remove the acid catalyst.

• Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane.

• Washing: Wash the organic layer with water and brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and then remove the solvent under reduced pressure.

• Chromatography: For high purity, column chromatography on silica gel is often necessary.[8] A solvent system of hexane and ethyl acetate is a good starting point for elution.[8]

Experimental Protocols

Optimized Protocol for the Combes Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline

This protocol is designed to maximize yield and purity.

Materials:

• Cyclohexanone

• Acetylacetone (2,4-pentanedione)

• Aniline

• Polyphosphoric Acid (PPA)

• Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate

• Hexane

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, cautiously add polyphosphoric acid.

• Addition of Reactants: To the stirred PPA, slowly add aniline followed by the dropwise addition of a premixed solution of cyclohexanone and acetylacetone.

• Reaction: Heat the mixture to 120-130°C and maintain this temperature for 2-3 hours. Monitor the reaction progress by TLC.

• Workup: Allow the reaction mixture to cool to room temperature. Carefully pour the mixture over crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Presentation

Parameter	Recommended Condition	Rationale
Catalyst	Polyphosphoric Acid (PPA)	Acts as both a catalyst and a dehydrating agent, often leading to higher yields compared to sulfuric acid.[3]
Temperature	120-130°C	Provides sufficient energy for cyclization without causing significant degradation.
Reaction Time	2-3 hours	Typically sufficient for complete reaction, but should be monitored by TLC.[1]
Purification	Column Chromatography	Ensures high purity of the final product, which is critical for subsequent applications.[8]

Visualizations

Caption: Workflow for the optimized synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline.

Caption: Troubleshooting logic for low yield in quinoline synthesis.

References

• Benchchem. Application Notes and Protocols for Quinoline Synthesis via the Doebner-von Miller Reaction.
• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
• Wikipedia. Combes quinoline synthesis.
• Slideshare. Organic Name Reaction With Their Respective Mechanism.
• Benchchem. Troubleshooting low yield in Friedländer synthesis of quinolines.
• Wikipedia. Doebner–Miller reaction.
• YouTube. Combes Quinoline Synthesis Mechanism | Organic Chemistry.
• Benchchem. Troubleshooting low yield in Friedländer quinoline synthesis.
• Slideshare.
• ACS Publications. Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters | The Journal of Organic Chemistry.
• Unknown Source. Combes Quinoline Synthesis.
• Benchchem. Troubleshooting low yield in quinoline synthesis using 2'-Aminoacetophenone.
• ResearchGate.
• Unknown Source. Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists.
• Unknown Source. 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamides.
• ResearchGate.
• Benchchem. Application Notes and Protocols for the Purification of 3-Methyl-5,6,7,8-tetrahydroquinoline.
• Organic Chemistry Portal. Tetrahydroquinoline synthesis.
• PMC. Recent Advances in Metal-Free Quinoline Synthesis.
• ResearchGate. Quinoline synthesis methods: Skraup reaction (A); Doebner reaction (B);....
• Google Patents. CN101544601B - Method for synthesizing 5,6,7,8-tetrahydroquinoline.
• ChemRxiv.
• ResearchGate.
• HMDB. Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709).
• PubChem. 5,6,7,8-Tetrahydro-4-methylquinoline.
• ChemicalBook. 5,6,7,8-Tetrahydroquinolin-8-ol synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 4. iipseries.org [iipseries.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Tetrahydroquinoline Synthesis

Welcome to the technical support center for tetrahydroquinoline (THQ) synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of constructing this privileged heterocyclic scaffold. As a core motif in numerous pharmaceuticals and bioactive natural products, the efficient synthesis of THQs is of paramount importance.

This document deviates from a standard FAQ list. Instead, it is structured as a series of in-depth troubleshooting guides, organized by common synthetic methodologies. Each section addresses specific, field-reported issues, explains the underlying chemical principles driving these side reactions, and provides actionable, step-by-step protocols to overcome them. Our goal is to empower you not just to fix a reaction, but to understand the causality behind the outcome.

Section 1: Issues in Reductive Cyclization of Nitroarenes

Reductive cyclization of precursors like 2-nitrochalcones or 2-nitroaryl ketones is a powerful and convergent strategy. However, the multi-step nature of the transformation within a single pot can lead to a variety of undesired products.

Q1: My reductive cyclization of a 2-nitrochalcone yields the fully aromatized quinoline as the major byproduct. What is causing this, and how can I favor the formation of the desired tetrahydroquinoline?

Root Cause Analysis:

This is a classic problem of competing reaction pathways. The reaction proceeds via a domino sequence: 1) reduction of the nitro group to an aniline, 2) reduction of the α,β-unsaturated ketone (chalcone) double bond, 3) intramolecular cyclization (condensation) to form an enamine or iminium ion, and 4) reduction of this intermediate to the final THQ.

The formation of the quinoline byproduct occurs when the cyclized intermediate undergoes elimination of water (dehydration) and subsequent aromatization before the final reduction can occur. This is particularly favored by high temperatures and certain catalysts. The key to success is ensuring that the rate of reduction of all reducible functional groups (nitro, alkene, and the final imine intermediate) is faster than the rate of aromatization.[1]

Troubleshooting Workflow: Suppressing Aromatization

Caption: Troubleshooting decision tree for minimizing quinoline byproduct.

Validated Protocol for Selective THQ Synthesis from 2-Nitrochalcones:

• Catalyst Selection: A crucial factor is the choice of catalyst. While Palladium on carbon (Pd/C) is common, it can sometimes promote aromatization. Platinum on carbon (Pt/C) at a 5% loading has been shown to be more effective in reducing the intermediate imine/enamine without favoring the dehydration pathway that leads to the quinoline.[1]

• Solvent System: The reaction solvent plays a significant role. Dichloromethane (DCM) has been reported to provide the best selectivity and highest yields for the desired tetrahydroquinoline product.[1]

• Hydrogen Pressure: Low hydrogen pressure (e.g., 1-2 atm) may not be sufficient to ensure rapid reduction of all intermediates. Increasing the pressure to 4-5 atm often dramatically improves the yield of the THQ by favoring the reduction pathway over aromatization.[1]

Parameter	Standard Condition (Yields Quinoline)	Optimized Condition (Yields THQ)	Rationale
Catalyst	10% Pd/C	5% Pt/C	Pt is more effective for saturating the heterocyclic ring.[1]
H₂ Pressure	1 atm	4-5 atm	Higher pressure increases reduction rates, outcompeting elimination.[1]
Solvent	Ethanol / Methanol	Dichloromethane (DCM)	DCM has been shown empirically to improve selectivity.[1]
Temperature	50-80 °C	Room Temperature to 40 °C	Lower temperatures disfavor the elimination (dehydration) step.

Q2: My reaction is sluggish and requires a very high catalyst loading (>20 wt%). What causes this apparent catalyst poisoning?

Root Cause Analysis:

Catalyst poisoning is a frequent issue in heterogeneous catalysis, especially in multi-step domino reactions. The catalyst's active sites can be blocked by strongly coordinating species. In THQ synthesis, common culprits include:

• Starting Material Impurities: Sulfur- or phosphorus-containing impurities in the starting materials can irreversibly bind to the metal surface.

• Intermediate Binding: The nitrogen atom of the aniline intermediate or the final tetrahydroquinoline product can coordinate to the palladium or platinum surface. In some systems, this product inhibition can be significant, especially after the initial cyclization has occurred, requiring higher catalyst loadings to drive the reaction to completion.[1]

• Substrate-Specific Issues: Complex substrates with other heteroatoms or functional groups may chelate the catalyst.

Troubleshooting Protocol: Mitigating Catalyst Poisoning

• Purity of Starting Materials:

  • Recrystallize or chromatograph your nitro-containing precursor before the reaction.

  • If sulfur contamination is suspected, consider pre-treating the starting material solution with Raney Nickel.

• Catalyst Loading and Addition:

  • While high catalyst loading is not ideal for atom economy, it is a pragmatic solution if poisoning is unavoidable.[1] A loading of >20 wt% may be necessary in stubborn cases.

  • Consider a sequential addition of the catalyst. Add an initial portion (e.g., 10 wt%) and, after monitoring the reaction for a few hours, add a second portion if the reaction has stalled.

• Reaction Additives:

  • In some cases, a small amount of a weak acid (e.g., acetic acid) can protonate the basic nitrogen of the product, reducing its ability to coordinate to and poison the catalyst surface. This must be used with caution as it can affect other reaction steps.

Section 2: Challenges in the Povarov Reaction (Aza-Diels-Alder)

The Povarov reaction, a three-component reaction between an aniline, an aldehyde, and an alkene (often an enol ether), is an elegant method for constructing THQs.[2] However, its multi-component nature can lead to several side reactions.

Q3: My three-component Povarov reaction is giving low yields and a significant amount of polymeric material. What is the likely cause?

Root Cause Analysis:

The Povarov reaction relies on the formation of an in situ imine from the aniline and aldehyde, which then acts as the azadiene in a [4+2] cycloaddition with the alkene. The most common failure mode is the undesired reaction of the components before the cycloaddition can occur.

• Alkene Polymerization: The Lewis or Brønsted acid catalyst used to activate the imine for cycloaddition can also initiate the polymerization of electron-rich alkenes (the dienophile), such as vinyl ethers.[2] This is often the source of the insoluble polymeric material observed.

• Aldehyde Self-Condensation: Under acidic or basic conditions, aldehydes (especially those with α-hydrogens) can undergo self-condensation (e.g., aldol reaction) at a rate competitive with imine formation.

Reaction Pathway: Povarov vs. Side Reactions

Caption: Competing pathways in the Povarov reaction.

Troubleshooting Protocol: Optimizing the Povarov Reaction

• Order of Addition: Do not mix the catalyst and the alkene before the other components are present. The standard and most reliable procedure is to first mix the aniline and aldehyde to allow for pre-formation of the imine before adding the alkene and catalyst.

  • Step A: In your reaction vessel, dissolve the aniline and aldehyde in the chosen solvent. Stir for 15-30 minutes at room temperature.

  • Step B: Add the alkene component.

  • Step C: Add the catalyst last, often portion-wise or as a solution to avoid high local concentrations.

• Catalyst Choice and Loading:

  • Use the mildest acid catalyst that can effectively promote the reaction. Chiral phosphoric acids are often highly effective and gentle.[2] Other options include Yb(OTf)₃ or Sc(OTf)₃.

  • Titrate the catalyst loading. Start with a low loading (e.g., 5-10 mol%) and only increase if the reaction is too slow. Overloading the catalyst is a primary cause of polymerization.

• Temperature Control:

  • Many Povarov reactions proceed efficiently at or below room temperature. Running the reaction at 0 °C or even -20 °C can significantly slow down polymerization and other side reactions relative to the desired cycloaddition.

References

• Synthesis of tetrahydroquinolines. Organic Chemistry Portal. [Link]

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 2013, 18(10), 11988-12037. [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 2021, 11(26), 15629-15664. [Link]

• Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. Frontiers in Chemistry, 2021, 9, 773730. [Link]

Sources

• 1. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrahydroquinoline synthesis [organic-chemistry.org]

5,6,7,8-Tetrahydro-4-methylquinoline stability and storage conditions

This technical support guide is designed for researchers, scientists, and drug development professionals working with 5,6,7,8-Tetrahydro-4-methylquinoline. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the stability and integrity of this compound throughout your experiments. Our goal is to synthesize technical accuracy with field-proven insights to support the success of your research.

I. Understanding the Stability of 5,6,7,8-Tetrahydro-4-methylquinoline

5,6,7,8-Tetrahydro-4-methylquinoline, a tetrahydroquinoline alkaloid, is a valuable building block in medicinal chemistry.[1][2][3] The stability of this compound is paramount for obtaining reliable and reproducible experimental results. The primary degradation pathways for tetrahydroquinolines are oxidation and photodegradation.[4] The tetrahydroquinoline ring system is susceptible to oxidation, which can lead to the formation of the corresponding aromatic quinoline derivative.[5][6]

II. Troubleshooting Guide: Investigating Compound Instability

Unexpected experimental results can often be traced back to compound instability. This guide will help you diagnose and resolve common issues.

Scenario 1: Inconsistent Biological Activity or Analytical Results

You observe diminishing or variable activity of your compound in a biological assay, or you see unexpected peaks in your analytical chromatogram (e.g., HPLC, LC-MS).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent experimental results.

Step-by-Step Diagnosis and Resolution:

• Verify Storage Conditions:

  • Question: Was the solid compound stored correctly?

  • Action: Cross-reference your storage conditions with the recommendations in the FAQ section below. Improper storage is a common cause of degradation.

• Assess Solution Stability:

  • Question: How old is the stock solution? In what solvent is it dissolved? Is there any visible discoloration?

  • Insight: Tetrahydroquinolines can be unstable in solution, particularly in solvents like DMSO over extended periods.[7][8][9] Discoloration (e.g., turning yellow or brown) is a strong indicator of oxidation.[4]

  • Action: Prepare fresh solutions immediately before use whenever possible. If you must store solutions, do so at -80°C for no longer than one year.[7]

• Re-analyze Sample Purity:

  • Question: Does the compound's purity match the certificate of analysis?

  • Action: Use a stability-indicating analytical method, such as reverse-phase HPLC, to analyze a fresh sample of your compound. Compare this to the sample from the questionable experiment. The appearance of new peaks or a decrease in the main peak's area confirms degradation.

Scenario 2: Failed Chemical Reaction

A reaction involving 5,6,7,8-Tetrahydro-4-methylquinoline as a starting material is yielding no product or a complex mixture of byproducts.

Troubleshooting Steps:

• Check for Incompatible Reagents:

  • Question: Are there any strong oxidizing agents in your reaction mixture?

  • Insight: Tetrahydroquinolines are incompatible with strong oxidizing agents.[5] These will readily degrade the tetrahydroquinoline ring.

  • Action: If your reaction scheme involves an oxidation step, carefully consider the choice of oxidant and reaction conditions to avoid over-oxidation or undesired side reactions.

• Evaluate Reaction Conditions:

  • Question: Is the reaction sensitive to air or light?

  • Action: If you suspect oxidative degradation, try running the reaction under an inert atmosphere (e.g., nitrogen or argon). To mitigate photodegradation, protect your reaction vessel from light by wrapping it in aluminum foil.

III. Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the ideal storage conditions for solid 5,6,7,8-Tetrahydro-4-methylquinoline?

  • A1: For long-term storage (up to 3 years), it is recommended to store the solid compound at -20°C.[7] For shorter-term storage, 2-8°C is also acceptable.[10] The container should be tightly sealed and stored under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[5]

• Q2: How should I store solutions of 5,6,7,8-Tetrahydro-4-methylquinoline?

  • A2: It is always best to prepare solutions fresh for each experiment. If storage is necessary, we recommend preparing aliquots in a suitable solvent (e.g., DMSO, ethanol) and storing them in tightly sealed vials at -80°C for up to one year.[7] Avoid repeated freeze-thaw cycles.

• Q3: Is 5,6,7,8-Tetrahydro-4-methylquinoline sensitive to light?

  • A3: Yes, compounds containing the quinoline and tetrahydroquinoline scaffold can be sensitive to light.[4][11] It is best practice to store both the solid and solutions protected from light.

Stability and Degradation

• Q4: What are the likely degradation pathways for 5,6,7,8-Tetrahydro-4-methylquinoline?

  • A4: The two most probable degradation pathways are:

    • Oxidation: The tetrahydroaromatic ring can be oxidized to the fully aromatic quinoline system. This is a common degradation pathway for tetrahydroquinolines.[5][6]

    • Photodegradation: Exposure to light, particularly UV light, can induce degradation, potentially leading to the formation of hydroxylated species or cleavage of the aromatic nucleus with prolonged exposure.[11]

• Q5: How can I detect degradation in my sample?

  • A5: High-Performance Liquid Chromatography (HPLC) is a reliable method for detecting degradation.[4] A stability-indicating HPLC method will be able to separate the parent compound from its degradation products. A decrease in the peak area of 5,6,7,8-Tetrahydro-4-methylquinoline and the appearance of new peaks over time are indicative of degradation. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to identify degradation products by comparing the spectrum of a stored sample to that of a fresh sample.

Experimental Best Practices

• Q6: Are there any common laboratory reagents that are incompatible with 5,6,7,8-Tetrahydro-4-methylquinoline?

  • A6: Yes, avoid strong oxidizing agents (e.g., potassium permanganate, chromium trioxide) as they will readily degrade the tetrahydroquinoline ring.[5] Also, be cautious with strong acids, as they can form salts and potentially catalyze degradation reactions.

IV. Experimental Protocol: Stability Assessment by HPLC

This protocol provides a framework for conducting a forced degradation study to understand the stability of 5,6,7,8-Tetrahydro-4-methylquinoline under various stress conditions.

Objective: To identify the potential degradation products and degradation pathways of 5,6,7,8-Tetrahydro-4-methylquinoline under hydrolytic, oxidative, and photolytic stress conditions.

Materials:

• 5,6,7,8-Tetrahydro-4-methylquinoline

• HPLC grade acetonitrile and water

• Formic acid or phosphoric acid

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 5,6,7,8-Tetrahydro-4-methylquinoline (e.g., 1 mg/mL) in a suitable solvent such as a mixture of acetonitrile and water.

• Forced Degradation Studies:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep at room temperature for 24 hours.

  • Photolytic Degradation: Expose the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

  • Thermal Degradation: Expose the solid compound and the stock solution to heat (e.g., 80°C) for 48 hours.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples before injection.

  • Analyze all samples by HPLC.

Example HPLC Conditions:

Parameter	Condition
Column	C18 reverse-phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control sample.

• Calculate the percentage degradation by comparing the peak area of the parent compound in the stressed and unstressed samples.

• Identify and quantify any significant degradation products.

V. References

• TargetMol. (n.d.). 4-Methyl-5,6,7,8-tetrahydroquinoline. Retrieved from TargetMol website.

• ChemicalBook. (n.d.). 5,6,7,8-tetrahydro-4-methylQuinoline. Retrieved from ChemicalBook website.

• Benchchem. (2025). Technical Support Center: Degradation of Fused Tetrahydroquinolines. Retrieved from Benchchem website.

• Sun, J., et al. (2022). Catalytic oxidative dehydrogenation of N-heterocycles with nitrogen/phosphorus co-doped porous carbon materials. Chemical Science.

• Ramírez-López, P., et al. (2012). Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts. Beilstein Journal of Organic Chemistry.

• Wang, D., et al. (2020). Thermodynamics of tetrahydroquinoline oxidation. ResearchGate.

• Schach, S., et al. (1991). Microbial metabolism of quinoline and related compounds. XIX. Degradation of 4-methylquinoline and quinoline by Pseudomonas putida K1. PubMed.

• Dahlin, J. L., et al. (2023). Fused Tetrahydroquinolines Are Interfering with Your Assay. Journal of Medicinal Chemistry.

• Lin, Y.-C., et al. (2023). Photocatalytic Synthesis of 3,4-Dihydroquinolone from Tetrahydroquinolines by a High-Throughput Microfluidic System and Insights into the Role of Organic Bases. MDPI.

• R Discovery. (n.d.). Stability-indicating HPLC Method Research Articles. Retrieved from R Discovery website.

• Dahlin, J. L., et al. (2023). Fused Tetrahydroquinolines Are Interfering with Your Assay. ResearchGate.

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinoline Yellow WS on BIST A+ Column. Retrieved from SIELC Technologies website.

• Human Metabolome Database. (2012). Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). Retrieved from HMDB website.

• SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column. Retrieved from SIELC Technologies website.

• Kochany, J., & Maguire, R. J. (1994). Photodegradation of quinoline in water. ResearchGate.

• Zahradník, P., et al. (2007). RP-HPLC determination of lipophilicity in series of quinoline derivatives. ResearchGate.

• Dong, M. W. (2019). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International.

• PubChem. (n.d.). 5,6,7,8-Tetrahydro-4-methylquinoline. Retrieved from PubChem website.

• Benchchem. (2025). Preventing degradation of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol during experiments. Retrieved from Benchchem website.

• The Good Scents Company. (n.d.). 5,6,7,8-tetrahydro-4-methylquinoline. Retrieved from The Good Scents Company website.

• Pharmaguideline. (n.d.). Definition, Classification, Physical, Chemical and Therapeutic Incompatibilities with Examples. Retrieved from Pharmaguideline website.

• Probst, D., et al. (2021). Visible Light‐Mediated Cyclisation Reaction for the Synthesis of Highly‐Substituted Tetrahydroquinolines and Quinolines. ResearchGate.

• Scribd. (n.d.). INCOMPATIBILITIES. Retrieved from Scribd website.

• Al-Tohamy, M., et al. (2020). Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. MDPI.

• Newton, D. W. (2009). Drug incompatibility chemistry. PubMed.

Sources

• 1. hmdb.ca [hmdb.ca]
• 2. 5,6,7,8-Tetrahydro-4-methylquinoline | C10H13N | CID 185667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5,6,7,8-tetrahydro-4-methylquinoline, 28971-03-1 [thegoodscentscompany.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Fused Tetrahydroquinolines Are Interfering with Your Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Catalytic oxidative dehydrogenation of N-heterocycles with nitrogen/phosphorus co-doped porous carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/D2SC01838A [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: NMR Analysis of 5,6,7,8-Tetrahydro-4-methylquinoline

Welcome to the technical support center for the characterization of 5,6,7,8-Tetrahydro-4-methylquinoline. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and purity assessment of this important heterocyclic scaffold. Here, we address common challenges and provide in-depth troubleshooting guides to ensure the acquisition of high-quality, unambiguous NMR data.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum shows broad, poorly resolved signals in the aliphatic region (1.5-3.0 ppm). What is the likely cause?

A1: This is a common issue that can stem from several factors. The most frequent causes are:

• Poor Magnetic Field Homogeneity (Shimming): The most straightforward cause is imperfect shimming of the spectrometer. Always ensure the instrument is properly shimmed on your specific sample.

• Sample Concentration: 5,6,7,8-Tetrahydro-4-methylquinoline, like other quinoline derivatives, is prone to intermolecular interactions such as π-π stacking, which can be exacerbated at high concentrations.[1][2] These interactions can lead to signal broadening. Try preparing a more dilute sample (e.g., 5-10 mg in 0.6 mL of solvent) to see if resolution improves.[3]

• Presence of Particulate Matter: Suspended solids in the NMR tube will severely degrade spectral resolution.[4] It is critical to ensure your sample is fully dissolved and free of any particulate matter. Filtering the sample solution through a small cotton or glass wool plug in a Pasteur pipette before transferring it to the NMR tube is a highly recommended practice.[4]

• Paramagnetic Impurities: Trace amounts of paramagnetic metals (e.g., iron, copper) can cause significant line broadening.[5] These can be introduced from glassware, reagents, or residual catalyst. If suspected, washing glassware with a complexing agent like EDTA or using a fresh batch of reagents may be necessary.

Q2: The aromatic signals in my ¹H NMR spectrum are overlapping and difficult to interpret. How can I resolve them?

A2: Signal overlap in the aromatic region (typically 6.5-8.5 ppm for quinoline systems) is a frequent challenge.[2] The protons on the pyridine and benzene rings have similar electronic environments, leading to complex multiplets.

• Change the Solvent: The chemical shifts of aromatic protons can be sensitive to the deuterated solvent used, a phenomenon driven by the solvent's magnetic anisotropy and polarity.[6] Acquiring a spectrum in a different solvent, such as benzene-d₆ or DMSO-d₆, can often induce differential shifts in the overlapping signals, thereby improving dispersion and simplifying interpretation.[6]

• Utilize 2D NMR: For unambiguous assignment, two-dimensional NMR techniques are indispensable. A COSY (Correlation Spectroscopy) experiment will reveal which protons are spin-coupled to each other, helping to trace the connectivity within the aromatic spin system.[2][7]

Q3: I observe several unexpected small peaks in my spectrum. How can I identify if they are impurities or artifacts?

A3: Distinguishing between impurities and instrumental artifacts is a critical step in analysis.

• Check for Common Solvents: The most common source of extra peaks is residual solvents from the synthesis workup or purification (e.g., ethyl acetate, dichloromethane, hexane). Consult a reference table of common NMR solvent impurities.[8][9][10]

• Look for Synthesis Starting Materials: Unreacted starting materials or by-products from the synthetic route are also common. For example, if using a Skraup or Doebner-von Miller synthesis, residual aniline or unsaturated aldehydes/ketones might be present.[11]

• Consider Degradation: Tetrahydroquinolines can be susceptible to oxidation, especially if exposed to air and light over time, which may lead to the formation of the corresponding quinoline or other oxidized species.[12][13] Check for the appearance of new aromatic signals consistent with the fully aromatized 4-methylquinoline.

• Spinning Sidebands: Symmetrically spaced, low-intensity peaks on either side of a large signal (especially the solvent peak) are often spinning sidebands, an instrumental artifact. Verify by changing the spinning rate.

Q4: What are the expected ¹H and ¹³C NMR chemical shifts for 5,6,7,8-Tetrahydro-4-methylquinoline?

A4: The exact chemical shifts can vary slightly based on solvent and concentration. However, the following table provides a typical reference range for spectra acquired in CDCl₃.

Position	Atom Type	Predicted ¹H Chemical Shift (ppm)	Multiplicity	Predicted ¹³C Chemical Shift (ppm)
2	Aromatic CH	~8.3	d	~150
3	Aromatic CH	~7.0	d	~121
4-CH₃	Methyl CH₃	~2.4	s	~18
5	Aliphatic CH₂	~2.9	t	~28
6	Aliphatic CH₂	~1.8	m	~23
7	Aliphatic CH₂	~1.9	m	~22
8	Aliphatic CH₂	~2.7	t	~32
4	Aromatic C -CH₃	-	-	~144
4a	Aromatic C (bridgehead)	-	-	~128
8a	Aromatic C (bridgehead)	-	-	~146

Note: These are predicted values based on related quinoline structures. Actual values should be confirmed with 2D NMR experiments.[14][15]

Troubleshooting Guides

Guide 1: Systematic Approach to Poor Spectral Quality

Poor resolution, broad lines, and low signal-to-noise can invalidate NMR data. This guide provides a systematic workflow to diagnose and solve these issues.

Step 1: Assess Sample Preparation The quality of an NMR spectrum is fundamentally dependent on the sample itself.[5]

• Homogeneity: Is the sample fully dissolved? Any visible solids or cloudiness will cause poor shimming and broad lines.[4] If solubility is an issue, try a different deuterated solvent like DMSO-d₆ or CD₃OD.[6][7]

• Concentration: As noted in the FAQs, overly concentrated samples of quinoline derivatives can lead to line broadening due to molecular aggregation.[1][2] For ¹H NMR, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is ideal. For ¹³C NMR, a higher concentration of 50-100 mg may be necessary.[3][7]

• Filtration: Always filter your sample solution into the NMR tube to remove microscopic particulate matter. A simple and effective method is to use a Pasteur pipette with a small plug of cotton or glass wool.[4]

Step 2: Optimize Spectrometer Parameters

• Shimming: This is the process of optimizing the homogeneity of the magnetic field. Modern spectrometers have automated shimming routines, but manual adjustment may be required for difficult samples. A poorly shimmed sample is a primary cause of broad and distorted peaks.

• Locking: The deuterium signal from the solvent is used to "lock" the magnetic field. Ensure a stable lock is achieved. An unstable lock can lead to signal drift and broadening.

• Acquisition Parameters: Ensure sufficient acquisition time and a proper relaxation delay (d1), especially for quantitative measurements. For ¹³C NMR, a longer relaxation delay may be needed for quaternary carbons.

The workflow below illustrates the decision-making process for troubleshooting poor spectral quality.

Caption: A decision tree for systematically troubleshooting poor NMR spectral quality.

Guide 2: Unambiguous Signal Assignment Using 2D NMR

When 1D spectra are insufficient for a complete structural assignment due to signal overlap or complex coupling, 2D NMR is essential.[7]

Recommended Experiments:

• COSY (¹H-¹H Correlation Spectroscopy): This is the first step for proton assignments. It identifies protons that are coupled to each other, revealing networks of connected spins. For 5,6,7,8-Tetrahydro-4-methylquinoline, COSY will show correlations between H-2 and H-3 in the aromatic ring, and a separate network for the aliphatic protons from C5 to C8 (H-5 with H-6, H-6 with H-7, H-7 with H-8).

• HSQC or HMQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon to which it is directly attached. It is a powerful tool for assigning carbon signals based on the already-assigned proton signals. For example, the proton signal at ~2.4 ppm will show a cross-peak to the methyl carbon signal at ~18 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. This is crucial for assigning quaternary carbons (which do not appear in an HSQC spectrum) and for piecing together different fragments of the molecule. Key expected HMBC correlations include:

  • The methyl protons (4-CH₃) to the aromatic carbons C-3, C-4, and C-4a.

  • The aliphatic protons at C-5 to the bridgehead carbon C-4a.

  • The aromatic proton H-2 to the bridgehead carbon C-8a.

Caption: Recommended workflow for using 2D NMR to achieve full structural assignment.

Experimental Protocols

Protocol 1: Standard Sample Preparation for High-Resolution NMR

This protocol ensures the preparation of a high-quality sample, which is paramount for obtaining reliable NMR data.[16]

Materials:

• 5,6,7,8-Tetrahydro-4-methylquinoline (5-25 mg for ¹H, 50-100 mg for ¹³C)[7]

• High-quality deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• Glass vial

• Pasteur pipette and bulb

• Small amount of cotton or glass wool

• 5 mm NMR tube (clean and dry)[3]

• NMR tube cap

Procedure:

• Weigh Sample: Accurately weigh the desired amount of your compound into a clean, dry glass vial.

• Add Solvent: Using a clean pipette, add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[17]

• Dissolve Sample: Gently swirl or vortex the vial to ensure the sample is completely dissolved. Visually inspect for any remaining solid particles. If the sample is not readily soluble, gentle warming or sonication may be applied, but be cautious of potential degradation.[3]

• Prepare Filter Pipette: Take a clean Pasteur pipette and use a thin wire or another pipette tip to push a small, loose plug of cotton or glass wool into the narrow part of the pipette. Do not pack it too tightly.

• Filter and Transfer: Using the filter pipette, draw up the sample solution from the vial and carefully transfer it into the NMR tube. This step removes any dust or particulate matter that could degrade spectral quality.[4]

• Check Volume: Ensure the sample height in the NMR tube is at least 4-5 cm to be within the active region of the NMR detection coil.[5]

• Cap and Label: Cap the NMR tube securely and label it clearly.

• Mix: Invert the capped tube several times to ensure the solution is homogeneous before inserting it into the spectrometer.

References

• Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. (2025). Google Scholar.
• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati - TSI Journals. (n.d.). TSI Journals.
• Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds. (2025). BenchChem.
• sample preparation — NMR Spectroscopy. (n.d.). Humboldt-Universität zu Berlin.
• Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. (n.d.). UNCW Institutional Repository.
• NMR Sample Preparation: The Complete Guide. (n.d.).
• Guide: Preparing a Sample for NMR analysis – Part I. (2024). Nanalysis.
• NMR Sample Preparation. (n.d.).
• NMR Sample Prepar
• Technical Support Center: Characterization of Quinoline Deriv
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (n.d.).
• Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. (n.d.). The Royal Society of Chemistry.
• Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. (2008). Bioorganic & Medicinal Chemistry Letters.
• Preparation of 5,6,7,8-tetrahydroquinoline derivatives. (2015).
• Troubleshooting 1H NMR Spectroscopy. (n.d.). University of Rochester.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). Organometallics.
• Synthesis of tetrahydroquinolines. (n.d.). Organic Chemistry Portal.
• 1H and 13C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. (2025).
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (n.d.). KGROUP.
• stability of 3-Methyl-5,6,7,8-tetrahydroquinoline under different conditions. (2025). BenchChem.
• stability and degradation of 5,6,7,8-Tetrahydroisoquinolin-5-ol. (2025). BenchChem.
• 5,6,7,8-Tetrahydro-4-methylquinoline, also known as 5,6,7,8-tetrahydrolepidine, belongs to the class of organic compounds known as hydroquinolines. (2012).
• 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamides. (n.d.). Royal Society of Chemistry.
• troubleshooting side reactions in the synthesis of quinoline deriv
• NMR Chemical Shifts of Impurities. (n.d.). Sigma-Aldrich.

Sources

• 1. repository.uncw.edu [repository.uncw.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 5. organomation.com [organomation.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. kgroup.du.edu [kgroup.du.edu]
• 10. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 15. rsc.org [rsc.org]
• 16. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 17. sample preparation — NMR Spectroscopy [chemie.hu-berlin.de]

Technical Support Center: Synthesis and Purification of 5,6,7,8-Tetrahydro-4-methylquinoline

Welcome to the dedicated technical support resource for researchers, chemists, and drug development professionals engaged in the synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and enhance the purity of your final product. Our focus is on providing practical, experience-driven insights to ensure the integrity and success of your synthetic endeavors.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing insights into the root causes and actionable solutions.

Question 1: My reaction mixture has turned into a dark, viscous tar, making product isolation nearly impossible. What is causing this and how can it be prevented?

Answer: Tar formation is a prevalent issue in many classical quinoline syntheses, such as the Doebner-von Miller reaction, especially under harsh acidic conditions.[1] The primary cause is the acid-catalyzed polymerization of the α,β-unsaturated carbonyl compounds used as starting materials.[1][2]

Preventative Measures:

• Biphasic Solvent System: To minimize self-polymerization, sequester the α,β-unsaturated carbonyl compound in a non-polar organic solvent (e.g., toluene) while maintaining the aniline starting material in an acidic aqueous phase (e.g., aqueous HCl).[1] This reduces the concentration of the carbonyl compound in the acidic medium, thereby suppressing polymerization.

• Controlled Reagent Addition: Instead of adding all reactants at once, a slow, controlled addition of the α,β-unsaturated carbonyl to the heated aniline solution can help maintain a low instantaneous concentration, thus mitigating polymerization.[2]

• Temperature Optimization: While heat is often necessary to drive the reaction, excessive temperatures can accelerate tar formation.[1] It is crucial to maintain the lowest possible temperature that allows for a reasonable reaction rate.

• Moderators in Skraup-type Syntheses: If employing a Skraup-type synthesis, the use of a moderator like ferrous sulfate (FeSO₄) can help to control the notoriously exothermic nature of the reaction and reduce charring.[2]

Question 2: My NMR analysis indicates the presence of unreacted 4-methylquinoline in the final product after catalytic hydrogenation. How can I drive the reaction to completion?

Answer: Incomplete hydrogenation is a common challenge. Several factors can contribute to this issue, including catalyst activity, hydrogen pressure, and reaction time.

Solutions:

• Catalyst Quality and Loading: Ensure the palladium on carbon (Pd/C) catalyst is fresh and active. A typical catalyst loading is in the range of 2-5% by weight relative to the starting quinoline.[3]

• Hydrogen Pressure: The hydrogenation of the pyridine ring in quinoline often requires elevated hydrogen pressure. Pressures in the range of 8-12 atmospheres are commonly employed to ensure complete reduction.[4]

• Reaction Monitoring: Actively monitor the reaction progress by observing the cessation of hydrogen uptake. A stable pressure in the reaction vessel is a good indicator that the hydrogenation is complete.[3]

• Solvent Choice: The choice of solvent can influence the reaction rate. While the reaction can be run neat, solvents like ethanol or acetic acid are often used. For hydrogenations in acidic media, trifluoroacetic acid has been used, though this requires specialized equipment due to its corrosive nature.[3]

Question 3: I am observing a significant amount of an isomeric impurity, 1,2,3,4-tetrahydro-4-methylquinoline, in my final product. How can I favor the formation of the desired 5,6,7,8-tetrahydro isomer?

Answer: The formation of the 1,2,3,4-tetrahydro isomer is the kinetic product of the catalytic hydrogenation of 4-methylquinoline. The desired 5,6,7,8-tetrahydro isomer is the thermodynamically more stable product. The conversion of the kinetic to the thermodynamic product is achieved through a subsequent isomerization step at elevated temperatures.[4]

Strategic Approach:

A one-pot hydrogenation and isomerization process is often employed.[3]

• Hydrogenation: Perform the catalytic hydrogenation at a lower temperature (e.g., 60-70 °C) and higher hydrogen pressure (e.g., 8-12 atm) until the pyridine ring is fully saturated to form 1,2,3,4-tetrahydro-4-methylquinoline.[4]

• Isomerization: After the initial hydrogenation is complete, reduce the hydrogen pressure (e.g., to 2 atm) and increase the temperature to 160-170 °C for 1-4 hours. This will induce the isomerization to the more stable 5,6,7,8-tetrahydro-4-methylquinoline.[4]

Question 4: My purified product has a persistent yellow or brownish color. What is the likely cause and how can I remove it?

Answer: The coloration is likely due to small amounts of oxidized impurities or residual polymeric material.

Purification Strategies:

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent and add a small amount of activated carbon. Gently heat and stir the solution for a short period, then filter through a pad of celite to remove the carbon and adsorbed impurities.

• Column Chromatography: For stubborn coloration, column chromatography is highly effective. A typical mobile phase is a mixture of hexane and ethyl acetate. For basic compounds like tetrahydroquinolines, adding a small amount of triethylamine (0.5-1%) to the eluent can improve the separation and prevent streaking on the silica gel.[5]

• Vacuum Distillation: If the impurities are non-volatile, vacuum distillation can be an excellent purification method. This is particularly useful for removing polymeric residues.[3]

II. Frequently Asked Questions (FAQs)

Q1: What is the most effective method for purifying crude 5,6,7,8-Tetrahydro-4-methylquinoline?

A1: The choice of purification method depends on the nature of the impurities.

• For removal of non-volatile impurities and tars: Vacuum distillation is highly effective.[3]

• For separation from isomers and other closely related impurities: Flash column chromatography on silica gel is the method of choice. A gradient of ethyl acetate in hexane is a good starting point for the mobile phase. The addition of a small percentage of triethylamine (0.5-1%) is recommended to prevent peak tailing.[5]

Q2: How can I monitor the progress of my synthesis reaction?

A2: Thin-Layer Chromatography (TLC) is a rapid and effective technique for monitoring the reaction.

• Stationary Phase: Use silica gel F₂₅₄ plates.

• Mobile Phase: A good starting point is a mixture of hexane and ethyl acetate (e.g., 8:2 or 7:3 v/v). Adjust the polarity as needed to achieve good separation between the starting material and the product.

• Visualization: Quinolines and their derivatives are typically UV-active and will appear as dark spots under a 254 nm UV lamp.[5] An iodine chamber can be used as a secondary, general-purpose stain.

Q3: What are the expected ¹H NMR chemical shifts for 5,6,7,8-Tetrahydro-4-methylquinoline to confirm its identity and purity?

A3: While the exact chemical shifts can vary slightly depending on the solvent and concentration, the following are characteristic proton signals for the parent compound, 5,6,7,8-tetrahydroquinoline, which can be used as a reference. The methyl group at the 4-position will introduce a singlet in the aliphatic region.

Proton	Approximate Chemical Shift (δ, ppm)
H-2	~8.2
H-3	~6.9
H-5	~2.9
H-8	~2.8
H-6, H-7	~1.9
CH₃ (at C4)	~2.3

Note: This is an approximation. Please refer to spectral databases for precise values.

III. Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• Solvent System Selection: Using TLC, determine an appropriate mobile phase. A common starting point is a mixture of hexane and ethyl acetate. For basic compounds like 5,6,7,8-Tetrahydro-4-methylquinoline, the addition of 0.5-1% triethylamine to the mobile phase can prevent streaking. Aim for an Rf value of approximately 0.3 for the desired product.[5]

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and carefully pack a glass column. Allow the silica to settle, ensuring a flat, undisturbed bed. Add a thin layer of sand to the top of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Carefully apply the sample to the top of the column.

• Elution: Begin eluting the column with the mobile phase, applying gentle pressure (e.g., with a hand pump or nitrogen line).

• Fraction Collection: Collect fractions in an appropriate number of test tubes.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 5,6,7,8-Tetrahydro-4-methylquinoline.

Protocol 2: Purification by Vacuum Distillation

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a distilling flask, a short path distillation head, a condenser, and a receiving flask. Ensure all glassware is dry.

• Crude Material: Charge the distilling flask with the crude 5,6,7,8-Tetrahydro-4-methylquinoline. Do not fill the flask more than two-thirds full. Add a magnetic stir bar for smooth boiling.

• Vacuum Application: Connect the apparatus to a vacuum pump with a cold trap and a manometer. Gradually apply the vacuum to the desired pressure.

• Heating: Begin heating the distillation flask with a heating mantle while stirring.

• Fraction Collection: Collect the distillate that comes over at a stable temperature and pressure.

• Termination: Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before carefully releasing the vacuum.

IV. Visualizations

Workflow for Troubleshooting Impurities

Caption: A decision-making workflow for troubleshooting common impurities encountered during the synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline.

General Purification Strategy

Caption: A general strategy for the purification of 5,6,7,8-Tetrahydro-4-methylquinoline, outlining the selection of appropriate techniques based on impurity type.

V. References

• 1

• 2

• 5

• 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN101544601B - Method for synthesizing 5,6,7,8-tetrahydroquinoline - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Labyrinth of Tetrahydroquinoline Synthesis: A Technical Support Center for Scale-Up Challenges

For Immediate Release

[City, State] – [Date] – To empower researchers, scientists, and drug development professionals in advancing their work with tetrahydroquinoline (THQ) derivatives, we are proud to launch a comprehensive Technical Support Center. The 1,2,3,4-tetrahydroquinoline scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous therapeutic agents.[1] However, transitioning from small-scale laboratory synthesis to larger, more industrially viable production presents a unique set of challenges. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of scaling up THQ synthesis.

Troubleshooting Guide: From Benchtop to Pilot Plant

This section addresses specific issues encountered during the scale-up of common synthetic routes to tetrahydroquinolines, providing a logical framework for problem-solving.

Issue 1: Diminishing Returns - Low Yield and Poor Conversion in Povarov Reactions

The Povarov reaction, a powerful tool for constructing the THQ core via a [4+2] cycloaddition, can often present challenges on a larger scale.[2]

Q: My Povarov reaction yield has dropped significantly upon scaling up. What are the likely culprits and how can I rectify this?

A: This is a common issue stemming from several factors that become more pronounced at a larger scale.

• Catalyst Inefficiency: The choice and loading of the Lewis or Brønsted acid catalyst are critical. What works at the milligram scale may not be as effective at the kilogram scale.

  • Troubleshooting Protocol:

    • Catalyst Screening: If you are observing low yields, consider screening a panel of catalysts. While common choices include AlCl₃ and BF₃·OEt₂, others like InCl₃, Cu(OTf)₂, or even iodine might offer improved performance depending on your specific substrates.[3][4]

    • Catalyst Loading: At larger scales, mass transfer limitations can become significant. A simple increase in catalyst loading (e.g., from 5 mol% to 10 mol%) might be necessary to drive the reaction to completion. However, be mindful of potential side reactions at higher catalyst concentrations.

• Reaction Conditions:

  • Solvent Effects: The choice of solvent is crucial for both solubility of reactants and the stability of intermediates. Acetonitrile is a commonly used solvent for Povarov reactions.[4] A systematic screening of solvents with varying polarities is recommended.

  • Temperature Control: Exothermic reactions can lead to localized "hot spots" in larger reactors, promoting side reactions and decomposition. Ensure efficient stirring and gradual heating. Consider a temperature optimization study, monitoring the reaction progress by TLC or LC-MS at different temperatures.

  • Concentration: While high concentration is often desired for throughput, it can also favor intermolecular side reactions over the desired intramolecular cyclization. Experiment with slightly more dilute conditions.

Q: I am observing the formation of significant side products in my Povarov reaction. How can I improve the selectivity?

A: Side product formation is often linked to the reaction mechanism, which can be influenced by the reaction conditions. The Povarov reaction can proceed through a stepwise mechanism involving a zwitterionic intermediate.[5][6][7]

• Mechanistic Considerations: Understanding the potential side reactions, such as polymerization of the alkene or undesired electrophilic aromatic substitution patterns, is key.

• Troubleshooting Protocol:

  • Order of Addition: For a three-component Povarov reaction, pre-forming the imine by stirring the aniline and aldehyde together for a short period before adding the alkene can sometimes minimize side reactions.

  • Alkene Reactivity: Highly reactive alkenes can be prone to polymerization. Consider adding the alkene slowly to the reaction mixture to maintain a low instantaneous concentration.

  • Protecting Groups: If your aniline or aldehyde contains sensitive functional groups, consider using appropriate protecting groups to prevent their participation in side reactions.

Issue 2: The Finicky Catalyst - Deactivation in Catalytic Hydrogenation of Quinolines

Catalytic hydrogenation of quinolines is a direct route to THQs. However, catalyst deactivation is a major hurdle in scaling up this process.

Q: My hydrogenation reaction is stalling before completion, suggesting catalyst deactivation. What are the common causes and how can I prevent this?

A: Catalyst deactivation can be caused by impurities in the starting materials or solvents, or by the product itself.

• Poisoning by Impurities: Sulfur, nitrogen, and halogen-containing compounds are notorious catalyst poisons for many hydrogenation catalysts like Palladium on carbon (Pd/C).

  • Troubleshooting Protocol:

    • Substrate and Solvent Purity: Ensure the purity of your quinoline substrate and solvents. Consider passing them through a plug of activated carbon or alumina to remove potential poisons.

    • Inert Atmosphere: Meticulously degas the reaction mixture and purge the reactor with an inert gas (e.g., argon or nitrogen) before introducing hydrogen. Oxygen can oxidize and deactivate the catalyst.

• Product Inhibition: The nitrogen atom in the tetrahydroquinoline product can coordinate to the metal center of the catalyst, leading to inhibition.

  • Troubleshooting Protocol:

    • Catalyst Choice: Some catalysts are more resistant to nitrogen poisoning than others. While Pd/C is common, consider screening other catalysts like platinum on carbon (Pt/C) or rhodium on carbon (Rh/C). Nickel-based catalysts, such as nickel phosphide, have also shown good activity and stability in quinoline hydrogenation.[8]

    • Reaction Additives: In some cases, the addition of a small amount of a weak acid can protonate the product's nitrogen, reducing its coordination to the catalyst. However, this must be carefully optimized to avoid undesired side reactions.

Issue 3: The Purification Predicament - Isolating Pure Tetrahydroquinoline

Purification of tetrahydroquinolines can be challenging due to their basic nature and potential for oxidation.

Q: I am struggling to obtain a pure product after workup and chromatography. What are the best practices for purifying tetrahydroquinolines?

A: A systematic approach to purification is essential for obtaining high-purity THQs.

• Workup Woes:

  • Aqueous Workup: During aqueous workup, the basicity of the THQ can lead to emulsions. Using a saturated solution of sodium chloride (brine) can help to break emulsions.

  • pH Adjustment: Be mindful of the pH during extraction. Acidic washes can protonate the THQ, making it water-soluble. Conversely, a basic wash (e.g., with sodium bicarbonate solution) will ensure the THQ is in its free base form and partitions into the organic layer.

• Chromatography Challenges:

  • Tailing on Silica Gel: The basic nitrogen of the THQ can interact strongly with the acidic silica gel, leading to significant tailing of the product spot on TLC and poor separation during column chromatography.

    • Troubleshooting Protocol:

      • Basified Silica: Prepare a slurry of silica gel with a small amount of a base, such as triethylamine (e.g., 1-2% v/v in the eluent), to neutralize the acidic sites.

      • Alternative Stationary Phases: Consider using a more inert stationary phase like alumina (basic or neutral) or a polymer-based support.

  • Product Oxidation: Some THQs can be sensitive to air oxidation, especially on the high surface area of a chromatography column.

    • Troubleshooting Protocol:

      • Inert Atmosphere: Run the column under a blanket of inert gas.

      • Rapid Purification: Minimize the time the product spends on the column.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up tetrahydroquinoline synthesis?

A1: The starting materials for many THQ syntheses, such as anilines and aldehydes, pose significant health risks. Anilines are toxic and can be absorbed through the skin, while many aldehydes are irritants and sensitizers.[9][10][11][12][13] When working at a larger scale, the potential for exposure increases. It is crucial to:

• Work in a well-ventilated fume hood or a dedicated, contained facility.

• Use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Have a clear plan for handling and quenching large volumes of reagents.

• Consult the Safety Data Sheets (SDS) for all chemicals and follow the recommended handling procedures.

Q2: How do I choose the right synthetic route for my target tetrahydroquinoline on a larger scale?

A2: The choice of synthetic route depends on several factors, including the availability and cost of starting materials, the desired substitution pattern on the THQ core, and the scalability of the reaction conditions.

• Povarov Reaction: A good choice for accessing a wide variety of substituted THQs in a convergent manner.

• Friedländer Annulation: A classic and reliable method, particularly when the required 2-aminoaryl aldehyde or ketone is readily available.[14][15][16]

• Catalytic Hydrogenation: A very direct and atom-economical approach if the corresponding quinoline is commercially available or easily synthesized.

Q3: Are there any "green" or more sustainable approaches to tetrahydroquinoline synthesis that are suitable for scale-up?

A3: Yes, there is a growing interest in developing more environmentally friendly methods. Some approaches include:

• Catalysis with Earth-Abundant Metals: Using catalysts based on iron, copper, or nickel instead of precious metals like palladium or platinum.

• Solvent-Free Reactions: Some Friedländer syntheses have been successfully carried out under solvent-free conditions, reducing solvent waste.[14]

• Aqueous Reaction Media: The use of water as a solvent is being explored for some synthetic steps.[15]

Visualizing the Process: Diagrams and Data

To further aid in understanding and troubleshooting, the following diagrams and tables provide a visual representation of key concepts and comparative data.

Diagrams

General Workflow for Troubleshooting Low Yield in Tetrahydroquinoline Synthesis

Caption: A decision-making workflow for systematically troubleshooting low yields in tetrahydroquinoline synthesis.

Simplified Mechanism of the Povarov Reaction Highlighting Potential Pitfalls

Caption: A simplified mechanistic pathway of the Povarov reaction, indicating potential side reactions to consider during scale-up.

Data Tables

Table 1: Comparison of Common Catalysts for the Povarov Reaction

Catalyst	Typical Loading (mol%)	Reaction Conditions	Advantages	Potential Disadvantages
BF₃·OEt₂	10-20	Anhydrous, inert atmosphere	Readily available, effective for many substrates	Moisture sensitive, can be harsh
InCl₃	5-10	Tolerant to some protic solvents	Mild, can be used in "greener" solvents	Higher cost
Cu(OTf)₂	5-15	Anhydrous conditions	Can provide different selectivity	May require higher temperatures
Iodine	10-30	Solvent-free or in organic solvents	Inexpensive, metal-free	May require higher temperatures, potential for side reactions

Table 2: Solvent Effects on a Model Friedländer Annulation

Solvent	Dielectric Constant (ε)	Typical Reaction Temperature (°C)	Relative Yield (%)	Notes
Ethanol	24.5	80	75	Good for reactant solubility, can participate in side reactions
Toluene	2.4	110	85	Higher temperature, good for azeotropic water removal
DMF	36.7	100-120	90	High boiling point, good solvent for polar substrates
Acetonitrile	37.5	80	82	Good solvent, but can be reactive under certain conditions
Water	80.1	100	60	"Green" solvent, but yields can be lower for some substrates

Note: Relative yields are illustrative and can vary significantly based on the specific substrates and reaction conditions.

Conclusion

The successful scale-up of tetrahydroquinoline synthesis is a critical step in the journey from laboratory discovery to the development of novel therapeutics. By understanding the common challenges and employing a systematic approach to troubleshooting, researchers can overcome the hurdles of low yields, catalyst deactivation, and purification difficulties. This Technical Support Center serves as a valuable resource for navigating these complexities, ultimately accelerating the pace of innovation in medicinal chemistry and drug development.

References

• Povarov reaction. (n.d.). In Wikipedia. Retrieved January 22, 2026, from [Link]

• Technical Support Center: Optimizing Tetrahydroquinoline Synthesis. (2025). Benchchem.
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Technical Support Center: Investigating the Degradation Pathways of 5,6,7,8-Tetrahydro-4-methylquinoline

Introduction

Welcome to the technical support center for 5,6,7,8-Tetrahydro-4-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and may encounter challenges related to its stability. Tetrahydroquinoline (THQ) derivatives are prevalent scaffolds in high-throughput screening (HTS) campaigns; however, many are susceptible to degradation, which can lead to inconsistent experimental results and misinterpretation of biological activity.[1][2] Some THQs are recognized as Pan-Assay Interference Compounds (PAINS), where the observed activity may stem from reactive byproducts rather than the parent molecule.[1][2][3]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to help you navigate the complexities of 5,6,7,8-Tetrahydro-4-methylquinoline stability, ensuring the integrity and reproducibility of your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 5,6,7,8-Tetrahydro-4-methylquinoline.

Q1: My solution of 5,6,7,8-Tetrahydro-4-methylquinoline is turning yellow/brown. What is happening?

A1: A visible color change in your solution is a strong indicator of chemical degradation.[4] The primary cause is the oxidation of the partially saturated tetrahydropyridine ring to form the fully aromatic and often colored 4-methylquinoline.[2] This process, known as aromatization, is a common degradation pathway for tetrahydroquinolines and can be accelerated by exposure to atmospheric oxygen, light, and certain solvents.[2][4][5]

Q2: What are the primary degradation pathways for this compound?

A2: The main degradation pathways for 5,6,7,8-Tetrahydro-4-methylquinoline are:

• Oxidative Degradation: This is the most prevalent pathway, leading to the formation of 4-methylquinoline.[4][5][6] The reaction is driven by the thermodynamic stability of the aromatic system.

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate and accelerate oxidation and other degradation reactions.[4][7][8]

• Acid/Base Hydrolysis: While specific data for this molecule is limited, related structures can be susceptible to degradation under strong acidic or basic conditions.[1][9] This is a critical factor to consider in formulation and assay buffer selection.

Q3: How do storage and solvent choice affect the stability of 5,6,7,8-Tetrahydro-4-methylquinoline?

A3: Proper storage is critical to minimize degradation.

• Storage Conditions: The solid compound should be stored in a cool, dark, and dry place under an inert atmosphere (e.g., argon or nitrogen) to protect it from air, moisture, and light.[2][4]

• Solvent Choice: The solvent can significantly impact stability. Protic solvents or those not properly degassed can contain dissolved oxygen, which promotes oxidation.[4] DMSO, a common solvent for preparing stock solutions, has been shown to accelerate the decomposition of some THQ derivatives.[1] It is highly recommended to prepare fresh solutions immediately before use and to use high-purity, degassed solvents.[4]

Q4: Is 5,6,7,8-Tetrahydro-4-methylquinoline a potential Pan-Assay Interference Compound (PAIN)?

A4: While not all tetrahydroquinolines are PAINS, the scaffold, particularly in fused tricyclic systems, is a known class of PAINS.[1][2][3] The instability of these compounds means that observed biological activity could be due to degradation products that are reactive and interfere with the assay technology.[1][3] Therefore, it is crucial to confirm the stability of 5,6,7,8-Tetrahydro-4-methylquinoline under your specific assay conditions and to verify that the parent compound is responsible for any observed activity.

Q5: What are the expected degradation products I should look for?

A5: The primary and most likely degradation product is 4-methylquinoline , formed via oxidation/aromatization. Under more strenuous forced degradation conditions (e.g., strong oxidants, high heat), further breakdown of the quinoline ring system could occur, though these products are less likely under typical experimental conditions.[10] Metabolic pathways in biological systems could potentially introduce hydroxyl groups onto the rings or N-oxide formation, based on studies of similar compounds.[11][12]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem	Probable Cause(s)	Recommended Solutions & Explanations
Inconsistent or non-reproducible results in biological assays.	1. Degradation of the compound in stock solution (e.g., DMSO) or assay buffer.[1][2] 2. The observed activity is from a degradation product, not the parent compound.	1. Verify Compound Integrity: Always prepare solutions fresh from solid material using high-purity, degassed solvents.[4] 2. Run a Time-Course Stability Study: Analyze your compound in the assay buffer at different time points (e.g., 0, 2, 4, 8 hours) by HPLC to check for degradation during the experiment.[4] 3. Test Analogs: If available, test a more stable, saturated analog to see if the activity is retained. Lack of activity in a stable analog suggests the original hit was an artifact of degradation.[1]
Appearance of unknown peaks in HPLC analysis over time.	1. Oxidative degradation to 4-methylquinoline.[2][4] 2. Photodegradation from exposure to ambient light.[4] 3. Reaction with components in the solvent or buffer.	1. Characterize the New Peak: Use LC-MS to determine the molecular weight of the new peak. An [M-4H] ion would strongly suggest the formation of 4-methylquinoline. 2. Protect from Light: Repeat the experiment using amber vials and minimizing light exposure to see if the formation of the new peak is reduced.[2] 3. Simplify the Matrix: Test the compound's stability in a simpler solvent (e.g., acetonitrile/water) to rule out reactions with buffer components.
No significant degradation is observed during forced degradation studies.	1. Insufficiently harsh stress conditions. 2. The molecule is intrinsically highly stable under the tested conditions.[13] 3. The analytical method is not stability-indicating (i.e., it cannot separate the parent compound from degradants).[13][14]	1. Increase Stress Severity: Gradually increase the stressor concentration, temperature, or exposure time. A target degradation of 5-20% is often recommended to ensure the method is challenged without causing complex secondary degradation.[13] 2. Document Stability: If no degradation occurs under reasonably harsh conditions (e.g., 1M HCl at 80°C for 24h), it indicates high stability. This is valuable information to document.[13] 3. Validate the Analytical Method: Optimize your HPLC method (e.g., change mobile phase, gradient, or column) to ensure it can resolve the parent peak from potential degradants. Co-spiking with a synthesized sample of the expected degradant (4-methylquinoline) can confirm this.
Difficulty in identifying the structure of degradation products.	1. Low concentration of the degradant. 2. Co-elution with the parent peak or other components.[13] 3. The degradant is not UV-active or ionizes poorly in MS.	1. Concentrate the Sample: If sensitivity is an issue, concentrate the sample post-degradation to increase the signal of the degradant for techniques like NMR or MS/MS. 2. Optimize Chromatography: Develop an orthogonal HPLC method (e.g., different column chemistry or pH) to resolve co-eluting peaks.[13] 3. Use Universal Detectors: Employ detectors like a Charged Aerosol Detector (CAD) or couple your LC to a mass spectrometer (MS), which can detect compounds with poor or no UV chromophore.[13][15]

Section 3: Experimental Protocols

Protocol 1: General Guidelines for Handling and Storage

• Solid Compound: Store solid 5,6,7,8-Tetrahydro-4-methylquinoline at low temperatures (-20°C or -80°C), protected from light in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen).[2][4]

• Solution Preparation:

  • Use high-purity, HPLC-grade solvents. If possible, use solvents that have been degassed by sparging with nitrogen or argon to remove dissolved oxygen.

  • Prepare stock solutions fresh for each experiment. Avoid long-term storage of solutions, especially in DMSO.[1][4]

  • If solutions must be stored for a short period, store them at -80°C in tightly sealed amber vials to minimize exposure to air and light.

• Experimental Handling:

  • Use amber-colored glassware or vials, or wrap containers in aluminum foil to protect solutions from light during experiments.

  • Minimize the headspace in vials to reduce the amount of available oxygen for potential oxidation.

Protocol 2: Forced Degradation Study Workflow

Forced degradation (or stress testing) is essential for understanding the intrinsic stability of a molecule and for developing a stability-indicating analytical method.[16][17]

• Prepare Stock Solution: Prepare a stock solution of 5,6,7,8-Tetrahydro-4-methylquinoline in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of ~1 mg/mL.

• Expose to Stress Conditions: For each condition, mix the stock solution with the stressor and incubate. Include a control sample (compound in solvent at room temperature, protected from light).

Stress Condition	Typical Protocol
Acid Hydrolysis	Mix stock with 0.1 M - 1 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis	Mix stock with 0.1 M - 1 M NaOH. Incubate at 60°C for 24 hours.
Oxidation	Mix stock with 3% - 30% Hydrogen Peroxide (H₂O₂). Keep at room temperature for 24 hours.
Thermal Degradation	Heat the solid compound and/or a solution at 80°C for 48 hours.
Photodegradation	Expose the solution in a chemically inert, transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[18] A parallel sample wrapped in aluminum foil should be used as a dark control.

• Sample Analysis: At appropriate time points (e.g., 2, 8, 24 hours), withdraw an aliquot. If necessary, neutralize the acidic/basic samples. Dilute all samples to a suitable concentration for analysis.

• Analyze by HPLC/LC-MS: Analyze all stressed samples, the control, and a t=0 sample using a validated HPLC method (see Protocol 3).

• Evaluate Results: Calculate the percentage of degradation. Identify the major degradation products by comparing retention times and mass spectra to the parent compound and known standards if available.

Protocol 3: Stability Monitoring by Reverse-Phase HPLC (RP-HPLC)

This protocol provides a general method for monitoring the stability of 5,6,7,8-Tetrahydro-4-methylquinoline.

• Chromatographic System: HPLC with UV detection.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with a low percentage of B (e.g., 10%), ramp up to a high percentage (e.g., 95%) over 15-20 minutes, hold, and then re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at wavelengths where the parent and potential degradants absorb (e.g., 254 nm and 280 nm).[4]

• Data Analysis: Monitor the peak area of the parent compound. A decrease in its peak area and the appearance of new peaks over time indicates degradation.[4] The percent remaining can be calculated relative to the t=0 sample.

Section 4: Key Degradation Pathways & Workflows

Primary Degradation Pathway: Oxidation

The most common degradation pathway involves the aromatization of the tetrahydropyridine ring to form the more stable quinoline ring system.

Caption: Workflow for conducting forced degradation and stability studies.

Troubleshooting Logic for Assay Inconsistency

Use this decision tree when encountering reproducibility issues in biological assays.

Caption: Decision tree for troubleshooting inconsistent biological data.

References

• Technical Support Center: Degradation of Fused Tetrahydroquinolines. BenchChem.
• Preventing degradation of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol during experiments. BenchChem.
• Technical Support Center: Characterization of Tetrahydroquinoline Deriv
• Catalytic oxidative dehydrogenation of N-heterocycles with nitrogen/phosphorus co-doped porous carbon materials.Chemical Science (RSC Publishing).
• Oxidation of tetrahydroquinolines catalyzed by NPCH. Reaction conditions.
• Stability of 3-Methyl-5,6,7,8-tetrahydroquinoline under different conditions. BenchChem.
• Forced Degrad
• Results obtained in the photo-oxidative dehydrogenation of tetrahydroquinolines...
• Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts.Beilstein Journal of Organic Chemistry.
• Thermodynamics of tetrahydroquinoline oxidation.
• Fused Tetrahydroquinolines Are Interfering with Your Assay.Journal of Medicinal Chemistry.
• Degradation of 2-Methyl-1H-imidazo[4,5-h]quinoline under different conditions. BenchChem.
• Metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709).
• Development of forced degradation and stability indicating studies of drugs—A review.Journal of Pharmaceutical Analysis.
• Photodegradation of quinoline in water.
• Q1B Photostability Testing of New Drug Substances and Products. FDA.
• Pathway proposed for the degradation of quinoline.
• Degradation pathways of 2-Cyano-3-hydroxyquinoline under experimental conditions. BenchChem.
• How To Overcome The Critical Challenges Faced In Forced Degrad
• Nomination Background: 8-Methylquinoline (CASRN: 611-32-5).
• Technical Support Center: Identifying Degradation Products of Investig
• Metabolism of 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline, a phenylethanolamine N-methyltransferase inhibitor. II. Species difference in metabolism and synthesis of its metabolites.Xenobiotica.

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Technical Support Center: Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline

Welcome to the dedicated technical support guide for the synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges and mitigate byproduct formation in this multi-step synthesis. We will delve into the critical aspects of both the initial quinoline ring formation and the subsequent selective hydrogenation, providing field-proven insights and actionable protocols.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline is typically approached in two key stages: first, the construction of the 4-methylquinoline core, followed by the selective hydrogenation of the pyridine ring. Each stage presents unique challenges and potential for byproduct formation.

Stage 1: Synthesis of 4-Methylquinoline (Lepidine)

The primary routes to 4-methylquinoline, such as the Combes or Friedländer synthesis, are powerful but can be prone to issues with yield and purity if not properly controlled.

Q1: My Combes synthesis of 4-methylquinoline is resulting in a mixture of regioisomers. How can I improve selectivity for the desired 4-methyl product?

A1: This is a classic challenge when using unsymmetrical β-diketones. The cyclization of the enamine intermediate can proceed in two different ways. To favor the formation of 4-methylquinoline over 2-methylquinoline, you should consider the electronic and steric influences on the cyclization step.

• Causality: The acid-catalyzed cyclization is an electrophilic aromatic substitution. The direction of ring closure is dictated by the relative stability of the carbocation intermediates and the steric hindrance around the reaction centers.

• Troubleshooting Steps:

  • Choice of Acid Catalyst: Stronger acids like polyphosphoric acid (PPA) can sometimes offer better regioselectivity compared to sulfuric acid by promoting the thermodynamically more stable product.[1]

  • Temperature Control: Lowering the reaction temperature during the cyclization step can favor the kinetic product, which may or may not be the desired isomer. It is crucial to run small-scale experiments to determine the optimal temperature profile.

  • Steric Hindrance: While not applicable to the standard aniline and acetylacetone reaction for 4-methylquinoline, if you are using substituted anilines, bulky ortho-substituents will sterically hinder one cyclization pathway, thereby increasing regioselectivity.

Q2: I am observing significant tar and polymer formation in my quinoline synthesis, leading to low yields and difficult purification. What are the primary causes and solutions?

A2: Tar and polymer formation, especially in acid-catalyzed reactions like the Skraup or Doebner-von Miller synthesis, is a common issue arising from the self-condensation or polymerization of carbonyl compounds and other reactive intermediates under harsh conditions.[2]

• Causality: Strong acids can promote the self-condensation of aldehydes and ketones (e.g., aldol condensation), leading to high molecular weight, insoluble byproducts.[3] Highly exothermic reactions can also "burn" the reactants, leading to charring.

• Preventative Measures:

  • Controlled Addition: Add the acid or the carbonyl compound slowly and with efficient cooling to manage the reaction exotherm.

  • Use of Moderators: In Skraup-type reactions, moderators like ferrous sulfate (FeSO₄) are essential to tame the violent exothermic nature of the reaction.[2]

  • Biphasic Systems: For reactions like the Doebner-von Miller, using a biphasic solvent system (e.g., water-toluene) can sequester the sensitive carbonyl compound in the organic phase, minimizing its exposure to the strong aqueous acid and thus reducing polymerization.[2]

  • Milder Catalysts: Consider alternative, milder catalysts. For Friedländer-type syntheses, Lewis acids or even iodine have been used to promote the reaction under less harsh conditions.[4] Microwave-assisted synthesis can also reduce reaction times and minimize byproduct formation.[5][6]

Stage 2: Selective Hydrogenation of 4-Methylquinoline

The critical challenge in this stage is to selectively reduce the pyridine ring without affecting the benzene ring (over-hydrogenation) or leaving unreacted starting material (incomplete hydrogenation).

Q3: My catalytic hydrogenation of 4-methylquinoline is producing a significant amount of decahydro-4-methylquinoline. How can I prevent this over-hydrogenation?

A3: Over-hydrogenation is a frequent byproduct when the catalyst and conditions are not optimized for selectivity. The goal is to find a catalytic system that is active enough to reduce the heterocyclic ring but not so active that it reduces the more stable benzene ring.

• Causality: The aromatic benzene ring is thermodynamically more stable than the pyridine ring. However, under forcing conditions (high pressure, high temperature, highly active catalysts), both rings can be reduced.

• Troubleshooting Workflow: The following decision tree can guide your optimization process to enhance selectivity.

Caption: Troubleshooting workflow for over-hydrogenation.

• Recommended Protocols & Insights:

  • Catalyst Choice: Platinum oxide (PtO₂) in acidic media (like acetic acid or HCl-acidified ethanol) is a classic choice for selectively hydrogenating the pyridine ring of quinolines. The acidic medium protonates the nitrogen, making the heterocyclic ring more susceptible to reduction. A nitrogen-doped carbon-supported Palladium catalyst has also shown high selectivity.[7]

  • Pressure and Temperature: Start with milder conditions. Pressures of 2-5 bar of H₂ and temperatures between 25-60°C are often sufficient. A study using a cobalt-based catalyst successfully hydrogenated quinolines at 100°C and 40 bar H₂.[8]

  • Reaction Monitoring: Closely monitor the reaction by GC or TLC. Stop the reaction as soon as the starting material is consumed to prevent further reduction of the desired product.

Q4: The hydrogenation reaction is very slow or stops completely before all the 4-methylquinoline is consumed. What could be the issue?

A4: Incomplete hydrogenation can be due to catalyst deactivation, insufficient catalyst loading, or suboptimal reaction conditions.

• Causality: Catalysts can be poisoned by impurities (e.g., sulfur compounds) in the starting material or solvent. The catalyst may also not be active enough under the chosen conditions.

• Troubleshooting Steps:

  • Reagent Purity: Ensure your 4-methylquinoline and solvent are of high purity. If necessary, purify the starting material by distillation or chromatography.

  • Catalyst Loading: Increase the catalyst loading (e.g., from 5 mol% to 10 mol%).

  • Increase Pressure/Temperature: Gradually increase the hydrogen pressure and/or temperature to enhance the reaction rate.

  • Catalyst Activation: Ensure the catalyst is properly activated. For example, some catalysts require a pre-reduction step.

  • Agitation: Ensure vigorous stirring to maintain good contact between the catalyst, substrate, and hydrogen gas.

Quantitative Data Summary

The choice of catalyst and conditions significantly impacts selectivity and yield. While exact numbers are substrate-dependent, the following table provides a general guide for the hydrogenation step.

Parameter	Condition	Effect on Over-hydrogenation	Effect on Reaction Rate	Recommended Starting Point
Catalyst	Rh/C > PtO₂ > Pd/C	High > Moderate > Low	Fast > Moderate > Slow	PtO₂ in AcOH or Pd/C
H₂ Pressure	High (>70 bar)	Increases	Increases	20-50 bar
Temperature	High (>120°C)	Increases	Increases	50-80°C
Solvent	Acidic (e.g., AcOH)	Decreases	Increases	Acetic Acid or Ethanol

Frequently Asked Questions (FAQs)

Q: What is the most common industrial route to 5,6,7,8-Tetrahydro-4-methylquinoline? A: The most common route involves the synthesis of 4-methylquinoline (lepidine) followed by catalytic hydrogenation. For the initial synthesis, methods like the Doebner-von Miller reaction are often employed on a large scale. The subsequent hydrogenation is typically performed using heterogeneous catalysts like Palladium on carbon (Pd/C) or Platinum(IV) oxide (PtO₂) under controlled pressure and temperature.[7][9]

Q: Are there any one-pot methods to synthesize 5,6,7,8-Tetrahydro-4-methylquinoline directly from acyclic precursors? A: While less common, there are methods that construct the tetrahydroquinoline ring system in a single step. For instance, the reaction of cyclohexanone with specific enamines or enaminones can yield tetrahydroquinoline derivatives.[10] However, for the specific 4-methyl substitution pattern, the two-stage approach (quinoline synthesis then hydrogenation) is generally more reliable and higher-yielding.

Q: How can I effectively purify the final product from unreacted starting material and byproducts? A: Purification can typically be achieved by:

• Filtration: First, the heterogeneous catalyst must be carefully filtered off. Using a pad of Celite can aid in removing fine catalyst particles.

• Acid-Base Extraction: The basic nature of the tetrahydroquinoline allows for easy separation from non-basic impurities. The crude mixture can be dissolved in an organic solvent, washed with a dilute acid (e.g., 1M HCl) to extract the amine into the aqueous phase. The aqueous phase is then basified (e.g., with NaOH) and the pure product is re-extracted into an organic solvent.

• Distillation: For liquid products, vacuum distillation is an excellent method for purification on a larger scale.[11]

• Column Chromatography: For smaller scales or for removing isomers with similar boiling points, silica gel chromatography is effective.

Q: What is the mechanism that makes acidic solvents improve selectivity during hydrogenation? A: In an acidic solvent, the nitrogen atom of the quinoline ring becomes protonated, forming a quinolinium ion. This positive charge deactivates the pyridine ring towards electrophilic attack but, more importantly, makes it more electron-deficient and thus more susceptible to reduction by hydrogenation. This electronic effect enhances the rate of hydrogenation of the heterocyclic ring relative to the carbocyclic (benzene) ring, thereby improving selectivity.

Experimental Protocols

Protocol 1: Optimized Friedländer Synthesis of 4-Methylquinoline

This protocol is designed to minimize aldol side reactions by using milder conditions.

• To a solution of 2-aminobenzaldehyde (1.0 eq) in ethanol, add acetone (1.5 eq).

• Add a catalytic amount of a base such as pyrrolidine (0.1 eq).

• Stir the mixture at room temperature and monitor the reaction by TLC. The reaction is typically complete within 12-24 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 4-methylquinoline.

Protocol 2: Selective Hydrogenation of 4-Methylquinoline

This protocol prioritizes selectivity against over-hydrogenation.

• In a pressure vessel, dissolve 4-methylquinoline (1.0 eq) in glacial acetic acid.

• Add Platinum(IV) oxide (PtO₂) catalyst (5 mol % by weight).

• Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to 3-4 bar.

• Stir the reaction mixture vigorously at room temperature (25°C).

• Monitor the reaction progress by taking small aliquots and analyzing by GC-MS or TLC. Hydrogen uptake should also be monitored.

• Once the starting material is fully consumed (typically 4-8 hours), carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with additional acetic acid.

• Carefully neutralize the filtrate by slowly adding it to a cooled, stirred solution of concentrated sodium hydroxide until the pH is >10.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 5,6,7,8-tetrahydro-4-methylquinoline.

• Purify further by vacuum distillation if required.

Visualizing Reaction Pathways

Combes Synthesis: Regioselectivity Pathway

Caption: Regioselective pathways in the Combes synthesis.

References

• Rehman, W., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20655-20681. Available from: [Link]

• Organic Chemistry Portal. Synthesis of quinolines. Available from: [Link]

• Li, Y., et al. (2021). Selective hydrogenation of quinolines into 1,2,3,4-tetrahydroquinolines over a nitrogen-doped carbon-supported Pd catalyst. New Journal of Chemistry, 45(3), 1436-1443. Available from: [Link]

• ResearchGate. Synthesis of 2-methyl-5,6,7,8-tetrahydroquinolin-4-one. Available from: [Link]

• Vielhaber, T., Heizinger, C., & Topf, C. (2021). Homogeneous pressure hydrogenation of quinolines effected by a bench-stable tungsten-based pre-catalyst. Journal of Catalysis, 404, 451-461. Available from: [Link]

• PubChem. 5,6,7,8-Tetrahydro-4-methylquinoline. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. MW‐assisted Friedländer synthesis of 4‐methylquinoline derivatives. Available from: [Link]

• El-Emary, T. I. (2006). Facile synthesis of 5, 6, 7, 8-tetrahydropyrimido [4, 5-b]-quinoline derivatives. Journal of the Chinese Chemical Society, 53(6), 1453-1460. Available from: [Link]

• Maycock, W. E. (1960). Hydrogenation of 4-methylcinnoline. BYU ScholarsArchive. Available from: [Link]

• Zhou, H., et al. (2011). Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. Journal of the American Chemical Society, 133(26), 9878-9891. Available from: [Link]

• Al-Tel, T. H. (2006). 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamides. Journal of Heterocyclic Chemistry, 43(1), 133-137. Available from: [Link]

• ResearchGate. Quinoline Synthesis Troubleshooting. Available from: [Link]

• Wikipedia. Friedländer synthesis. Available from: [Link]

• Maycock, W. E. (1960). Hydrogenation of 4-methylcinnoline. BYU ScholarsArchive. Available from: [Link]

• Varma, R. S., & Kumar, D. (1999). Synthesis of quinolines by a solid acid-catalyzed microwave-assisted domino cyclization–aromatization approach. Tetrahedron Letters, 40(43), 7665-7669. Available from: [Link]

• Cambridge University Press. Combes Quinoline Synthesis. Available from: [Link]

• Chen, C., et al. (2007). Concise preparation of amino-5,6,7,8-tetrahydroquinolines and amino-5,6,7,8-tetrahydroisoquinolines via catalytic hydrogenation of acetamidoquinolines and acetamidoisoquinolines. Tetrahedron Letters, 48(27), 4787-4790. Available from: [Link]

• Google Patents. (2009). Method for synthesizing 5,6,7,8-tetrahydroquinoline. CN101544601B.

• Baxter, I., & Phillips, W. R. (1973). Selectivity of hydrogenations. Part 3. N-methylquinolinium, N-methylisoquinolinium, and 4-(3-phenylpropyl)pyridinium salts. Journal of the Chemical Society, Perkin Transactions 1, 268-272. Available from: [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Available from: [Link]

• Adhikari, P., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters, 23(7), 2437-2442. Available from: [Link]

• JOCPR. (2017). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Available from: [Link]

• Heizinger, C., et al. (2020). Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. ACS Omega, 5(32), 20485-20496. Available from: [Link]

• Organic Reactions. The Friedländer Synthesis of Quinolines. Available from: [Link]

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• 7. Selective hydrogenation of quinolines into 1,2,3,4-tetrahydroquinolines over a nitrogen-doped carbon-supported Pd catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 11. CN101544601B - Method for synthesizing 5,6,7,8-tetrahydroquinoline - Google Patents [patents.google.com]

Technical Support Center: Reaction Condition Optimization for Tetrahydroquinoline Derivatives

Welcome to the technical support center for the synthesis and optimization of tetrahydroquinoline (THQ) derivatives. The THQ scaffold is a privileged structural motif found in numerous natural products and pharmacologically active compounds.[1] However, achieving high yields and selectivities in their synthesis can be a significant challenge. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction conditions effectively.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of tetrahydroquinolines, particularly through widely used methods like the Povarov reaction and reductive hydrogenations.

Issue 1: Low Yield of the Desired Tetrahydroquinoline

Question: My reaction (e.g., a Povarov reaction) is resulting in a low yield of the desired tetrahydroquinoline product. What are the potential causes and how can I improve the yield?

Answer: Low yields are a frequent challenge and can stem from multiple factors including catalyst activity, reaction conditions, and substrate stability.[2][3] A systematic approach to optimization is crucial for identifying the root cause.

Causality and Rationale: The Povarov reaction, a cornerstone of THQ synthesis, typically involves the cycloaddition of an in situ-generated imine with an alkene, a process heavily reliant on acid catalysis to activate the imine.[4] If the catalyst is inefficient or the conditions degrade the reactants or intermediates, the reaction will falter. Similarly, in reductive approaches, incomplete reduction or side reactions can drastically lower the yield.

Step-by-Step Optimization Protocol 1: Catalyst and Solvent Screening

• Catalyst Selection is Critical: The choice of Lewis or Brønsted acid is paramount. If a standard catalyst like AlCl₃ is underperforming, it's essential to screen a panel of alternatives.[2]

  • Lewis Acids: Consider screening catalysts such as Cu(OTf)₂, InCl₃, Yb(OTf)₃, or Sc(OTf)₃.[2][3]

  • Brønsted Acids: Chiral phosphoric acids or other strong Brønsted acids can be highly effective, particularly in asymmetric variants.[5]

• Ensure Anhydrous Conditions: Lewis acids are highly sensitive to moisture. Ensure all glassware is oven-dried, and solvents are passed through a drying system or used from a freshly opened bottle. The imine intermediate is also prone to hydrolysis.

• Solvent Screening: The polarity and coordinating ability of the solvent can dramatically influence reaction rates and equilibria.

  • Screen a range of anhydrous solvents from non-polar (e.g., Toluene, Dichloromethane) to more polar (e.g., Acetonitrile, 1,4-Dioxane).[6]

• Temperature Optimization: Monitor the reaction at different temperatures (e.g., room temperature, 45°C, 80°C). While heat can accelerate the reaction, it may also promote side product formation or decomposition.

• Monitor Progress: Use TLC or LC-MS to track the consumption of starting materials and the formation of the product to identify the optimal reaction time and prevent product degradation.

Table 1: Example Screening Data for a Povarov Reaction

Entry	Catalyst (10 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	AlCl₃	Toluene	45	24	35
2	Cu(OTf)₂	Toluene	45	24	68
3	Sc(OTf)₃	Toluene	45	24	75
4	Sc(OTf)₃	DCM	45	24	52
5	Sc(OTf)₃	MeCN	45	24	61
6	Sc(OTf)₃	Toluene	RT	24	48
7	Sc(OTf)₃	Toluene	80	12	72 (with side products)

Issue 2: Poor Diastereoselectivity in [4+2] Cycloadditions

Question: I am forming my target tetrahydroquinoline, but as a mixture of diastereomers with poor selectivity. How can I improve the diastereomeric ratio (d.r.)?

Answer: Controlling diastereoselectivity is a common challenge when multiple stereocenters are formed. The facial selectivity of the cycloaddition is influenced by the catalyst, solvent, and steric and electronic properties of the substrates.

Causality and Rationale: In reactions like the Povarov, the relative orientation of the substituents during the C-C bond-forming transition state dictates the final stereochemistry. Bulky substituents, coordinating functional groups, and the structure of the catalyst-substrate complex all play a role in favoring one transition state over another.

Step-by-Step Optimization Protocol 2: Enhancing Diastereoselectivity

• Vary the Catalyst: Different Lewis or Brønsted acids can create distinct steric environments around the reactive intermediate. A bulkier catalyst may enforce a higher degree of facial selectivity.

• Solvent Effects: The solvent can influence the conformation of the transition state. It is advisable to screen a range of solvents, as their polarity and ability to form hydrogen bonds can impact selectivity.[2]

• Temperature Adjustment: Lowering the reaction temperature often enhances selectivity by favoring the lower-energy transition state. Run the reaction at room temperature, 0°C, or even -20°C and monitor for changes in d.r., accepting that reaction times will be longer.

• Substrate Modification: If possible, modifying a substituent on the aniline, aldehyde, or alkene can introduce beneficial steric hindrance that directs the cycloaddition. For example, a bulkier N-protecting group can significantly influence the outcome.

Diagram 1: Workflow for Optimizing Diastereoselectivity

Caption: Systematic workflow for diastereoselectivity optimization.

Issue 3: Formation of Quinoline Byproduct

Question: My reaction produces a significant amount of the fully aromatized quinoline instead of the desired tetrahydroquinoline. How can I prevent this?

Answer: The formation of a quinoline byproduct is typically due to an oxidation event occurring after the initial cyclization.[2] This is common in Povarov-type reactions where the dihydroquinoline intermediate is susceptible to oxidation.

Causality and Rationale: The 1,4-dihydroquinoline or 3,4-dihydroquinoline intermediate formed during the reaction can readily oxidize to the thermodynamically stable aromatic quinoline, often facilitated by air (O₂), the catalyst, or other reagents. Preventing this requires careful control of the reaction atmosphere and choice of reagents.

Step-by-Step Optimization Protocol 3: Minimizing Oxidation

• Inert Atmosphere: The most critical step is to rigorously exclude oxygen. Run the reaction under a positive pressure of an inert gas like Nitrogen (N₂) or Argon (Ar). Use Schlenk techniques or a glovebox for sensitive reactions.

• Degas Solvents: Before use, degas the reaction solvents by sparging with an inert gas or by using a freeze-pump-thaw cycle to remove dissolved oxygen.

• Choose a Non-Oxidizing Catalyst: Some Lewis acids or reaction conditions can promote oxidation. If you suspect the catalyst is the culprit, screen alternatives known to be less oxidizing.

• Control Reaction Time: Overly long reaction times can increase the window for oxidation to occur. Monitor the reaction and work it up as soon as the starting material is consumed.

• Consider a Reductive Workup: In some cases, adding a mild reducing agent during workup can capture any oxidized species, although preventing its formation in the first place is preferable.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems used for tetrahydroquinoline synthesis?

A1: The choice of catalyst is highly dependent on the specific transformation:

• Povarov Reaction ([4+2] Cycloaddition): This reaction is typically catalyzed by Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, Cu(OTf)₂) or Brønsted acids (e.g., chiral phosphoric acids, triflic acid).[1][3] These catalysts activate the imine electrophile for cycloaddition with an alkene.[4]

• Catalytic Hydrogenation: This involves the reduction of a quinoline precursor. Common catalysts include heterogeneous systems like Palladium on carbon (Pd/C) or Platinum oxide (PtO₂) under an atmosphere of hydrogen gas (H₂).[7] Homogeneous catalysts, such as chiral Ruthenium complexes, are often used for asymmetric hydrogenations.[6]

• Transfer Hydrogenation: For a milder reduction, transfer hydrogenation is used. A hydrogen donor, such as a Hantzsch ester or hydrosilane, is used in combination with a catalyst.[5][8][9] Chiral Brønsted acids are particularly effective in catalyzing asymmetric transfer hydrogenations with Hantzsch esters.[5]

Q2: How does a Brønsted acid catalyze reactions like the Povarov reaction?

A2: A Brønsted acid catalyst works by protonating an electrophilic species, thereby increasing its reactivity.[10] In the context of a Povarov reaction, the acid protonates the nitrogen atom of the imine. This protonation lowers the energy of the imine's Lowest Unoccupied Molecular Orbital (LUMO), making it a much more potent electrophile for the subsequent nucleophilic attack by the alkene in the key cycloaddition step.[4][11] This activation dramatically lowers the activation energy of the reaction compared to the uncatalyzed pathway.

Diagram 2: Role of Brønsted Acid in Imine Activation

Caption: Brønsted acid activation of an imine for cycloaddition.

Q3: When should I use a transfer hydrogenation source like a Hantzsch ester instead of H₂ gas?

A3: The choice between H₂ gas and a transfer hydrogenation source depends on safety, equipment availability, and desired selectivity.

• H₂ Gas (Catalytic Hydrogenation): This is a very powerful and atom-economical method for reduction. However, it requires specialized high-pressure equipment (hydrogenators) and careful handling due to the flammability of hydrogen gas. It is excellent for robust substrates but can sometimes lead to over-reduction.[2]

• Hantzsch Esters (Transfer Hydrogenation): This method is operationally simpler and safer, as it avoids pressurized flammable gas.[8] Hantzsch esters are mild reducing agents that are often used with a Brønsted or Lewis acid co-catalyst.[8][12] This system is particularly well-suited for asymmetric synthesis, where a chiral acid catalyst can induce high enantioselectivity in the reduction of an imine or enamine intermediate.[5] It offers excellent functional group tolerance under mild conditions.[12]

Q4: My catalytic hydrogenation of a substituted quinoline is stalling or giving over-reduction to a decahydroquinoline. What can I do?

A4: This is a common chemoselectivity challenge. The goal is to reduce the heterocyclic ring without affecting the benzene ring or other functional groups.

• To Address Stalling: The quinoline substrate itself can act as a ligand and poison the metal catalyst, especially with polycyclic systems.[6] You may need to increase catalyst loading, increase H₂ pressure, or switch to a more robust catalyst.

• To Prevent Over-reduction: Over-reduction to a decahydroquinoline occurs under harsh conditions. To improve selectivity for the tetrahydroquinoline:

  • Lower the H₂ Pressure: Start with lower pressures (e.g., 50 psi) and gradually increase if needed.

  • Lower the Temperature: Perform the reaction at room temperature.

  • Change the Solvent: Solvent choice can dramatically affect chemoselectivity. For instance, in some ruthenium-catalyzed systems, using dichloromethane (DCM) favors tetrahydroquinoline formation, while switching to methanol (MeOH) can promote further reduction.[6]

  • Monitor the Reaction Carefully: Stop the reaction as soon as the starting material is consumed to prevent the product from being further reduced.

References

• BenchChem Technical Support Team. (2025). avoiding byproduct formation in tetrahydroquinoline synthesis. BenchChem.
• BenchChem. (2025). Technical Support Center: Optimizing Tetrahydroquinoline Synthesis. BenchChem.
• BenchChem. (2025). Technical Support Center: Synthesis of Substituted Tetrahydroquinolines. BenchChem.
• Various Authors. (n.d.). Investigation into the diastereoselectivity of the reaction.
• Organic Chemistry Portal. (n.d.).
• Organic Chemistry Portal. (n.d.). Tetrahydroquinoline synthesis.
• Luo, F., et al. (2022). Organocatalytic Asymmetric Synthesis of Tetrahydroquinolines from ortho-Aminophenyl para-Quinone Methides. Organic Letters.
• Various Authors. (n.d.). Progress in the Chemistry of Tetrahydroquinolines.
• ACS Publications. (2026).
• Patti, A., & Pedotti, S. (2010). A simple method for converting 2-nitrochalcones to tetrahydroquinolines. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. PubMed Central.
• Organic Chemistry Tutor. (2019). 01.
• Adhikari, P., et al. (2021). Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid. Organic Letters.
• MDPI. (2021).
• Gandhamsetty, N., Park, S., & Chang, S. (2017). Boron-Catalyzed Hydrogenative Reduction of Substituted Quinolines to Tetrahydroquinolines with Hydrosilanes. Synlett.

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• 8. Hantzsch Ester, Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate [organic-chemistry.org]
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handling and safety precautions for 5,6,7,8-Tetrahydro-4-methylquinoline

Welcome to the technical support center for 5,6,7,8-Tetrahydro-4-methylquinoline. This guide is intended for researchers, scientists, and drug development professionals. Here, you will find in-depth technical information, troubleshooting guides, and frequently asked questions (FAQs) to ensure the safe and effective handling of this compound in your experiments.

Section 1: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5,6,7,8-Tetrahydro-4-methylquinoline is fundamental to its safe handling and application.

Property	Value	Source
Molecular Formula	C₁₀H₁₃N	[1]
Molecular Weight	147.22 g/mol	[1]
Appearance	Not explicitly stated, likely a liquid
pKa (Strongest Basic)	6.74	[2]
Water Solubility	1.86 g/L (predicted)	[2]
LogP	2.66 (predicted)	[2]

Section 2: Hazard Identification and Safety Precautions

While specific hazard data for 5,6,7,8-Tetrahydro-4-methylquinoline is limited, data from the closely related compound 5,6,7,8-tetrahydroquinoline and the parent compound quinoline provide essential safety guidance. Quinoline itself is classified as a potential carcinogen and mutagen, requiring cautious handling.[3][4]

GHS Hazard Statements for 5,6,7,8-Tetrahydroquinoline (as a proxy):

• H302: Harmful if swallowed.[5]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

Frequently Asked Questions (FAQs) - Safety and Handling

Q1: What are the primary routes of exposure to 5,6,7,8-Tetrahydro-4-methylquinoline?

A1: The primary routes of potential exposure are inhalation, skin contact, and ingestion.[4] Given its predicted moderate water solubility and lipophilicity (LogP 2.66), skin absorption is a credible risk.[2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive PPE strategy is crucial. This includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.[6]

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[6]

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation exposure.[7]

Q3: How should I properly store 5,6,7,8-Tetrahydro-4-methylquinoline?

A3: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[7] Protect from light and moisture.[3]

Q4: What are the immediate first aid measures in case of accidental exposure?

A4:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]

Section 3: Experimental Workflow and Troubleshooting

General Workflow for Handling 5,6,7,8-Tetrahydro-4-methylquinoline

Caption: General experimental workflow for handling 5,6,7,8-Tetrahydro-4-methylquinoline.

Troubleshooting Guide

Issue 1: Low yield or incomplete reaction during synthesis (e.g., Friedländer synthesis).

• Potential Cause: Inefficient catalysis, suboptimal temperature, or side reactions. The Friedländer synthesis, a common method for preparing quinolines, can be sensitive to reaction conditions.[8]

• Troubleshooting Steps:

  • Catalyst Choice: The choice of acid or base catalyst is critical. For some substrates, milder catalysts or modern catalytic systems like ionic liquids or metal-organic frameworks may improve yields.[9][10]

  • Temperature Control: Monitor and control the reaction temperature closely. Excessive heat can lead to polymerization and other side reactions.[10]

  • Solvent Selection: The polarity of the solvent can influence reaction rates. While traditional solvents are used, water has been shown to be an effective and green solvent for some Friedländer syntheses.[11]

  • Minimizing Side Reactions: Aldol condensation of ketone starting materials can be a competing reaction. Using an imine analog of the o-aminoaryl ketone can sometimes mitigate this.[8]

Issue 2: Difficulty in purifying the final product.

• Potential Cause: Formation of closely-related impurities or thermal degradation during purification.

• Troubleshooting Steps:

  • Purification Method: For non-volatile impurities, vacuum distillation is often effective.[12][13] To prevent thermal degradation of the heat-sensitive compound, a lower distillation temperature achieved through a higher vacuum is recommended.[12]

  • Chromatography: Column chromatography is suitable for separating isomers or impurities with similar boiling points. A careful selection of the stationary and mobile phases is crucial for good separation.

  • Preventing Bumping during Distillation: Use a magnetic stir bar for smooth boiling under vacuum, as boiling chips can be less effective.[12]

Issue 3: Unexpected color change of the compound during storage or in solution.

• Potential Cause: Oxidation or degradation. Quinolines can be susceptible to oxidation, which is often indicated by a darkening in color.[3]

• Troubleshooting Steps:

  • Inert Atmosphere: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.

  • Protection from Light: Store in an amber vial or a container protected from light, as light can catalyze degradation.

  • Solvent Purity: Ensure that solvents used are of high purity and free from oxidizing impurities.

Section 4: Disposal Guidelines

All waste containing 5,6,7,8-Tetrahydro-4-methylquinoline should be treated as hazardous waste.

Waste Disposal Protocol

Caption: Protocol for the safe disposal of 5,6,7,8-Tetrahydro-4-methylquinoline waste.

Do not dispose of this chemical down the drain or in regular trash.[3][14] All disposal practices must comply with local, state, and federal regulations.

References

• Human Metabolome Database. (2012). Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709). Retrieved from [Link]

• Curran, A. C. W., & Shepherd, R. G. (1976). 5,6,7,8-Tetrahydroquinolines. Part III. Synthesis of 5,6,7,8-tetrahydroquinoline-8-thiocarboxamides. Journal of the Chemical Society, Perkin Transactions 1, 983-986.
• Google Patents. (n.d.). CN101544601B - Method for synthesizing 5,6,7,8-tetrahydroquinoline.

• New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydro-4-methylquinoline. Retrieved from [Link]

• National Toxicology Program. (n.d.). Nomination Background: 8-Methylquinoline (CASRN: 611-32-5). Retrieved from [Link]

• Al-Sehemi, A. G., & El-Gaby, M. S. A. (2006).

• Podstawy i Metody Oceny Środowiska Pracy. (2017). Quinoline. Documentation of proposed values of occupational exposure limits (OELs). Retrieved from [Link]

• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: quinoline. Retrieved from [Link]

• Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., & El-Gaby, M. S. A. (2006).

• Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

• Minnesota Department of Health. (2023). Quinoline Toxicological Summary. Retrieved from [Link]

• Techno PharmChem. (n.d.). QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• Bioorganic & Medicinal Chemistry Letters. (2008). Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. Retrieved from [Link]

• AFIRM Group. (n.d.). Quinoline. Retrieved from [Link]

• Loba Chemie. (2025). QUINOLINE FOR SYNTHESIS - Safety Data Sheet. Retrieved from [Link]

• RSC Medicinal Chemistry. (2023). Different catalytic approaches of Friedländer synthesis of quinolines. Retrieved from [Link]

• Penta chemicals. (2025). Quinoline - SAFETY DATA SHEET. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydroquinoline. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 5,6,7,8-Tetrahydro-4-methylquinoline and Other Tetrahydroquinoline Derivatives for Drug Discovery

The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous synthetic and naturally occurring compounds with a wide array of biological activities.[1][2] This guide provides an in-depth technical comparison of 5,6,7,8-Tetrahydro-4-methylquinoline and other selected tetrahydroquinoline derivatives, offering insights into their synthesis, and biological performance supported by experimental data. This document is intended for researchers, scientists, and professionals in the field of drug development.

The Tetrahydroquinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The unique structural framework of tetrahydroquinoline allows for extensive derivatization, enabling the exploration of vast chemical spaces in the quest for novel therapeutic agents.[3] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, antioxidant, and neuroprotective properties, making them highly attractive candidates for drug discovery programs.[2]

Featured Compound: 5,6,7,8-Tetrahydro-4-methylquinoline

5,6,7,8-Tetrahydro-4-methylquinoline is a partially saturated heterocyclic compound. While specific biological activity data for this particular derivative is not extensively documented in publicly available literature, its structural features suggest potential applications in various therapeutic areas.

Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C10H13N	[4]
Molecular Weight	147.22 g/mol	[4]
XLogP3-AA	2.4	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	1	[4]

Comparative Analysis with Other Tetrahydroquinoline Derivatives

To provide a comprehensive overview of the potential of the tetrahydroquinoline scaffold, this guide compares 5,6,7,8-Tetrahydro-4-methylquinoline with three other derivatives, each selected for their reported activities in key therapeutic areas:

• 2,4-Disubstituted-tetrahydroquinolines: For their notable anticancer properties.

• 6-Chloro-4-phenyl-tetrahydroquinoline: For its potential neuroprotective effects.

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline: For its recognized antioxidant activity.

Synthetic Accessibility: A Comparative Overview

The synthesis of tetrahydroquinolines can be achieved through various methods, with the Povarov reaction and the Skraup-Doebner-von Miller synthesis being prominent examples.

Experimental Protocol: Povarov Reaction for the Synthesis of 2,4-Disubstituted-Tetrahydroquinolines

The Povarov reaction is a powerful multicomponent reaction for the synthesis of tetrahydroquinolines.[5]

Principle: This reaction involves the formal [4+2] cycloaddition between an in-situ generated N-arylimine and an electron-rich alkene. The reaction is typically catalyzed by a Lewis or Brønsted acid.

Step-by-Step Methodology: [6]

• Imine Formation (in situ): In a round-bottom flask, dissolve the substituted aniline (1.0 eq.) and the substituted benzaldehyde (1.0 eq.) in a suitable solvent such as ethanol or acetonitrile.

• Catalyst Addition: Add the Lewis acid catalyst (e.g., AlCl3, 10 mol%) to the mixture.

• Alkene Addition: Add the electron-rich alkene (e.g., an enol ether, 1.2 eq.) to the reaction mixture.

• Reaction: Stir the mixture at the appropriate temperature (e.g., 40°C) for the required time (e.g., 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Experimental Protocol: Skraup Synthesis of Quinolines

The Skraup synthesis is a classic method for preparing quinolines, which can then be hydrogenated to yield tetrahydroquinolines.[7][8]

Principle: This reaction involves the reaction of an aromatic amine with glycerol, sulfuric acid, and an oxidizing agent. The glycerol is first dehydrated to acrolein, which then undergoes a Michael addition with the amine, followed by cyclization and oxidation.

Step-by-Step Methodology: [1][9]

• Reaction Setup: In a fume hood, combine the aromatic amine (e.g., aniline, 1.0 eq.), glycerol (3.0 eq.), and a mild oxidizing agent (e.g., nitrobenzene, 1.2 eq.) in a round-bottom flask equipped with a reflux condenser.

• Acid Addition: Slowly and carefully add concentrated sulfuric acid to the mixture with cooling.

• Heating: Heat the reaction mixture to initiate the reaction, which is often exothermic. Maintain the temperature for several hours.

• Work-up: After cooling, dilute the reaction mixture with water and neutralize with a strong base (e.g., sodium hydroxide).

• Isolation: Isolate the crude quinoline by steam distillation.

• Purification: Purify the quinoline by distillation.

• Hydrogenation: The resulting quinoline can be hydrogenated to the corresponding tetrahydroquinoline using a catalyst such as Pd/C under a hydrogen atmosphere.

Biological Activity: A Comparative Performance Analysis

The diverse biological activities of tetrahydroquinoline derivatives make them attractive candidates for various therapeutic applications.

Several 2,4-disubstituted tetrahydroquinoline derivatives have shown promising anticancer activity.

Comparative Anticancer Activity (IC50 values in µM)

Compound/Derivative	HeLa (Cervical Cancer)	PC3 (Prostate Cancer)	MCF-7 (Breast Cancer)	Reference
5,6,7,8-Tetrahydro-4-methylquinoline	Data not available	Data not available	Data not available
2-Arylquinoline derivative 13	8.3	-	-	[2][10]
4-Acetamido-2-methyl-THQ 18	13.15	-	-	[2][10]
Pyrazolo quinoline derivative 15	-	-	15.16	[3]
3,4-diaryl-THQ 3c	-	-	14.6	[11]

Note: Direct comparison is challenging due to variations in cell lines and experimental conditions across different studies.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[6][12]

Step-by-Step Methodology: [13][14][15]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 or 72 hours). Include untreated control wells.

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

The neuroprotective potential of tetrahydroquinoline derivatives is an area of active research.

While specific quantitative data for the neuroprotective effects of 6-chloro-4-phenyl-tetrahydroquinoline is limited, the general class of quinoline derivatives has shown promise in protecting neuronal cells.

Experimental Protocol: Neuroprotection Assay in PC12 Cells

PC12 cells, a cell line derived from a pheochromocytoma of the rat adrenal medulla, are a common model for studying neuroprotective effects.

Principle: PC12 cells can be differentiated into neuron-like cells by treatment with nerve growth factor (NGF). These differentiated cells can then be subjected to a neurotoxin (e.g., 6-hydroxydopamine or hydrogen peroxide) to induce cell death. The ability of a test compound to prevent this cell death is a measure of its neuroprotective activity.

Step-by-Step Methodology:

• Cell Culture and Differentiation: Culture PC12 cells in a suitable medium. To induce differentiation, treat the cells with NGF for several days until neurite outgrowth is observed.

• Compound Pre-treatment: Pre-treat the differentiated PC12 cells with various concentrations of the test compound for a specified time.

• Induction of Neurotoxicity: Expose the cells to a neurotoxin (e.g., 6-OHDA or H₂O₂) to induce oxidative stress and cell death.

• Assessment of Cell Viability: After incubation with the neurotoxin, assess cell viability using the MTT assay as described previously. An increase in cell viability in the presence of the test compound compared to the neurotoxin-only control indicates a neuroprotective effect.

The ability of tetrahydroquinoline derivatives to scavenge free radicals contributes to their potential therapeutic effects.

Comparative Antioxidant Activity

Experimental Protocol: DPPH and ABTS Radical Scavenging Assays

The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are common spectrophotometric methods for determining the antioxidant capacity of compounds.

Principle: Both DPPH and ABTS are stable free radicals that absorb light at specific wavelengths. In the presence of an antioxidant, these radicals are reduced, leading to a decrease in absorbance. The extent of this decolorization is proportional to the antioxidant activity of the compound.

Step-by-Step Methodology (DPPH Assay): [16]

• Prepare DPPH Solution: Prepare a solution of DPPH in methanol.

• Reaction: Add the test compound at various concentrations to the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Step-by-Step Methodology (ABTS Assay): [16]

• Prepare ABTS Radical Cation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Reaction: Add the test compound at various concentrations to the ABTS•+ solution.

• Incubation: Incubate the mixture at room temperature for a short period (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and express the antioxidant capacity as Trolox Equivalent Antioxidant Capacity (TEAC).

Some tetrahydroquinoline derivatives have been investigated as inhibitors of acetylcholinesterase, an enzyme implicated in Alzheimer's disease.

Comparative Acetylcholinesterase Inhibitory Activity (IC50 values)

Compound/Derivative	AChE IC50	Reference
5,6,7,8-Tetrahydro-4-methylquinoline	Data not available
Tetrahydroquinoline derivative 3	805 µM	[1]
Tetrahydroquinoline derivative 4	618 µM	[1]
Tacrine-tetrahydroquinoline heterodimer 7b	0.0009 µM (0.9 nM)	[8]

Experimental Protocol: Ellman's Method for AChE Inhibition

Principle: This colorimetric method measures the activity of AChE by monitoring the production of thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically at 412 nm. An inhibitor will reduce the rate of this color formation.[17]

Step-by-Step Methodology: [3][17]

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing phosphate buffer, DTNB, and the test compound at various concentrations.

• Enzyme Addition: Add the acetylcholinesterase enzyme to the wells and pre-incubate.

• Substrate Addition: Initiate the reaction by adding the substrate, acetylthiocholine iodide.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm kinetically over a period of time.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor and determine the percentage of inhibition. Calculate the IC50 value from the dose-response curve.

Conclusion and Future Directions

The tetrahydroquinoline scaffold remains a highly valuable and versatile platform for the development of novel therapeutic agents. While 5,6,7,8-Tetrahydro-4-methylquinoline itself requires further investigation to fully elucidate its biological potential, the broader class of tetrahydroquinoline derivatives continues to yield promising candidates in diverse therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. The experimental protocols detailed in this guide provide a robust framework for the synthesis and evaluation of new tetrahydroquinoline-based compounds, empowering researchers to further explore the rich chemical space of this privileged scaffold. Future research should focus on systematic structure-activity relationship (SAR) studies to optimize the potency and selectivity of these compounds, ultimately leading to the discovery of new and effective medicines.

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A Comparative Guide to the Synthesis of 5,6,7,8-Tetrahydro-4-methylquinoline for Researchers and Drug Development Professionals

Introduction

5,6,7,8-Tetrahydro-4-methylquinoline is a key heterocyclic scaffold that serves as a valuable building block in medicinal chemistry and drug discovery. Its structural motif is present in a range of biologically active compounds. The efficient and scalable synthesis of this intermediate is therefore of significant interest to researchers in both academic and industrial settings. This guide provides an in-depth, objective comparison of the two primary synthetic methodologies for obtaining 5,6,7,8-Tetrahydro-4-methylquinoline: a classical two-step approach involving the Doebner-von Miller reaction followed by reduction, and a more modern, streamlined one-pot catalytic hydrogenation and isomerization process. The evaluation is based on reaction parameters, overall yield, and procedural complexity, supported by experimental data to inform the selection of the most suitable method for specific research and development needs.

Method 1: The Classical Two-Step Synthesis: Doebner-von Miller Reaction and Subsequent Reduction

This traditional route leverages well-established and robust chemical transformations. The initial step involves the construction of the 4-methylquinoline core from simple aromatic precursors, followed by the saturation of the pyridine ring in a separate reduction step.

Step 1: Doebner-von Miller Synthesis of 4-Methylquinoline

The Doebner-von Miller reaction is a cornerstone of quinoline synthesis, involving the reaction of an aniline with an α,β-unsaturated carbonyl compound.[1] In this case, aniline reacts with methyl vinyl ketone (MVK) in the presence of an acid and a catalyst to yield 4-methylquinoline. A notable improvement on the classical procedure involves the use of a "silferc" (silica-ferric chloride) catalyst, which offers a cleaner and more efficient process.[2]

Reaction Scheme:

Mechanistic Rationale: The reaction proceeds through a series of steps initiated by the Michael addition of aniline to methyl vinyl ketone. This is followed by cyclization and dehydration, and finally, an oxidation step to yield the aromatic 4-methylquinoline. The use of a Lewis acid like zinc chloride facilitates the cyclization and dehydration steps.[3]

Step 2: Catalytic Hydrogenation of 4-Methylquinoline

The second step involves the reduction of the pyridine ring of 4-methylquinoline to afford the desired 5,6,7,8-Tetrahydro-4-methylquinoline. Catalytic hydrogenation is the most common and efficient method for this transformation.

Reaction Scheme:

Experimental Considerations: A variety of catalysts can be employed for this reduction, with palladium on carbon (Pd/C) being a common choice. The reaction is typically carried out under a hydrogen atmosphere at elevated pressure and temperature to ensure complete reduction of the pyridine ring.

Method 2: The Modern Approach: One-Pot Catalytic Hydrogenation and Isomerization

This contemporary method offers a more atom-economical and time-efficient route to 5,6,7,8-Tetrahydro-4-methylquinoline, starting from the readily available 4-methylquinoline. The key to this process is a specially prepared palladium catalyst that facilitates both the initial hydrogenation of the pyridine ring to 1,2,3,4-tetrahydro-4-methylquinoline and the subsequent in-situ isomerization to the thermodynamically more stable 5,6,7,8-tetrahydro isomer.[4][5]

Reaction Scheme:

Caption: Comparative workflow of the two main synthetic routes to 5,6,7,8-Tetrahydro-4-methylquinoline.

Conclusion

Both the classical two-step synthesis and the modern one-pot approach offer viable routes to 5,6,7,8-Tetrahydro-4-methylquinoline. The choice between the two methods will largely depend on the specific requirements of the researcher or organization.

The two-step method is reliable and utilizes well-understood reactions. However, it is more labor-intensive, requires more processing steps, and may result in a lower overall yield.

The one-pot catalytic hydrogenation and isomerization presents a more elegant and efficient alternative. It significantly reduces reaction time and simplifies the workup procedure, making it an attractive option for high-throughput synthesis and potentially for larger-scale production. The higher potential yield and atom economy of the one-pot method align well with the principles of green chemistry. The main consideration for this method is the initial preparation of the specialized catalyst.

For researchers prioritizing efficiency, yield, and a streamlined workflow, the one-pot synthesis is the superior choice .

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Tetrahydroquinoline Derivatives

The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a privileged heterocyclic motif that forms the core of numerous natural products and synthetic molecules with a vast spectrum of biological activities.[1][2] Its structural rigidity, combined with the presence of a basic nitrogen atom and an aromatic ring, provides an ideal framework for interactions with various biological targets. This versatility has made the THQ scaffold a focal point in medicinal chemistry for the development of novel therapeutic agents.[3][4]

This guide provides a comparative analysis of the structure-activity relationships of THQ derivatives across several key therapeutic areas. By examining how specific structural modifications influence biological outcomes, we aim to provide researchers, scientists, and drug development professionals with actionable insights for the rational design of more potent and selective agents.

Anticancer Activity: Targeting Proliferation and Survival

Tetrahydroquinoline derivatives have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a wide range of cancer cell lines.[5][6] Their mechanisms of action are diverse and often involve the modulation of critical signaling pathways that govern cell proliferation, apoptosis, and survival.[3]

The anticancer potency of the THQ scaffold is highly dependent on the nature and position of its substituents.

• Substitution at C2 and C4: The substitution pattern at the C2 and C4 positions of the heterocyclic ring significantly impacts activity. For instance, studies have shown that 2-arylquinoline derivatives often display a better activity profile against cancer cell lines compared to their 4-acetamido-2-methyl-THQ counterparts.[6]

• Substitution on the Benzene Ring (C6, C8): Functionalization of the benzene portion of the THQ core, particularly at the C6 and C8 positions, is a key strategy for modulating anticancer activity.[7] For example, C-6 substituted 2-phenylquinolines have shown significant activity against prostate (PC3) and cervical (HeLa) cancer cell lines.[6] The introduction of specific carbamate groups at the C-8 position has been shown to induce autophagy in colorectal cancer cells by modulating the PI3K/AKT/mTOR pathway.[7]

• Nitrogen (N1) Substitution: The nitrogen atom at position 1 is a common site for modification. N-alkylation or N-acylation can influence the compound's lipophilicity, cell permeability, and interaction with target proteins.

The following table summarizes the in vitro cytotoxic activity of representative tetrahydroquinoline derivatives against various human cancer cell lines, providing a quantitative basis for SAR analysis.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
2-Arylquinolines	Quinoline 13 (a 2-(3,4-methylenedioxyphenyl)quinoline)	HeLa (Cervical)	8.3	[6]
Quinoline 12 (a 2-(3,4-methylenedioxyphenyl)quinoline)	PC3 (Prostate)	31.37	[6]
4-Acetamido-2-methyl-THQs	Tetrahydroquinoline 18	HeLa (Cervical)	13.15	[6]
Pyrazoloquinolines	Compound C14	A549 (Lung)	0.69	[8]
C-8 Functionalized THQs	(2-oxo-4-phenyl-5,6,7,8-tetrahydroquinolin-8-yl) N-(3-fluorophenyl)carbamate	HCT-116 (Colorectal)	Data in source	[7]

Note: IC50 is the concentration of a drug that is required for 50% inhibition in vitro.

A significant mechanism through which certain THQ derivatives exert their anticancer effects is the inhibition of the PI3K/AKT/mTOR signaling pathway.[5][9] This pathway is a central regulator of cell growth, proliferation, and survival, and its overactivation is a common feature in many cancers. By inhibiting key kinases in this cascade, THQ compounds can effectively suppress tumor growth.

PI3K/AKT/mTOR pathway and inhibitory action of certain tetrahydroquinolines.

Neuroprotective and Antioxidant Activity

Neurodegenerative diseases like Alzheimer's and Parkinson's are often associated with oxidative stress and neuronal damage.[10][11] Certain THQ derivatives have demonstrated significant neuroprotective effects, primarily through their ability to scavenge free radicals and modulate neuronal signaling pathways.[5][12]

• Hydroxyl and Amino Groups: The presence of hydroxyl (-OH) and amino (-NH2) groups on the aromatic ring, particularly ortho to the heterocyclic NH group, can enhance antioxidant activity.[2] These groups can act as hydrogen atom donors to neutralize free radicals.

• Lipophilicity: The overall lipophilicity of the molecule, influenced by various substituents, affects its ability to cross the blood-brain barrier.[11] A balance is crucial for achieving central nervous system effects.

• Substitution Pattern: In studies on 1-methyl-1,2,3,4-tetrahydroisoquinoline (a related scaffold), hydroxyl substitution was found to decrease neurotoxicity, while methoxyl substitution increased it.[10] This highlights the sensitive electronic effects of substituents on neuroactivity.

The antioxidant capacity of THQ derivatives can be quantified using assays like DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).

Compound	Assay	EC50 (µg/mL)	Reference
Novel THQ Derivatives	ABTS	< 10	[12]
Ascorbic Acid (Control)	ABTS	35	[12]

Note: EC50 is the concentration of a compound that gives a half-maximal response.

This protocol assesses the ability of a THQ compound to protect neuronal cells from an excitotoxic insult, such as glutamate exposure.

• Cell Culture: Culture a neuronal cell line (e.g., SH-SY5Y) in a suitable medium in a 96-well plate until they reach appropriate confluency.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test THQ compound for a specified duration (e.g., 2 hours). Include a vehicle-only control.

• Induce Neurotoxicity: Expose the cells to a toxic concentration of glutamate (e.g., 5 mM) for a defined period (e.g., 24 hours), except for the negative control wells.[5]

• MTT Addition: Remove the medium and add fresh medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control (untreated, non-toxin-exposed cells) and determine the protective effect of the THQ compound.

Antimicrobial Activity

The rise of multidrug-resistant pathogens has created an urgent need for new antimicrobial agents. THQ derivatives have shown promise as potent bactericidal agents, particularly against Gram-positive bacteria.[13][14]

• SF5 and SCF3 Moieties: The incorporation of pentafluorosulfanyl (SF5) or trifluoromethylsulfanyl (SCF3) groups onto the THQ scaffold has been shown to dramatically enhance antibacterial activity.[13] Analogues lacking these moieties were found to be inactive, suggesting these electron-withdrawing, lipophilic groups are privileged for antimicrobial action.[13]

• Mechanism of Action: Potent SF5-substituted THQs have been shown to act by disrupting bacterial membranes, a mechanism that can be effective against dormant persister cells which are tolerant to many conventional antibiotics.[13]

Minimum Inhibitory Concentration (MIC) is a standard measure of antimicrobial potency.

Compound	Organism	MIC (µg/mL)	Reference
HSD1835 (SF5-substituted THQ)	Methicillin-resistant Staphylococcus aureus (MRSA)	1 - 4	[13]
HD6 (4-aminoquinoline-hydrazone)	Bacillus subtilis	8	[15]
HD6 (4-aminoquinoline-hydrazone)	Pseudomonas aeruginosa	16	[15]

Note: MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.

The discovery and optimization of bioactive THQ compounds typically follow a structured workflow, from initial synthesis to detailed mechanistic studies.

General workflow for screening and development of THQ compounds.

Conclusion

The tetrahydroquinoline scaffold is a remarkably versatile platform in medicinal chemistry. The structure-activity relationship studies summarized here demonstrate that targeted modifications to this core can yield potent and selective modulators of various biological processes. For anticancer applications, substitutions on the aryl ring and at the C2/C4 positions are critical for enhancing cytotoxicity. In the realm of neuroprotection, the introduction of antioxidant moieties like hydroxyl groups is a key strategy. For antimicrobial development, the addition of unique groups like SF5 can confer potent bactericidal activity against resistant strains. The experimental data and protocols provided serve as a guide for researchers to build upon this foundational knowledge in the quest for novel and more effective therapeutic agents.

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A Researcher's Guide to the Biological Target Validation of 5,6,7,8-Tetrahydro-4-methylquinoline

In the landscape of modern drug discovery, the precise identification and validation of a small molecule's biological target are paramount. This process transforms a compound with an interesting phenotypic effect into a tool for understanding complex biology and a potential therapeutic lead. This guide provides an in-depth, technical comparison of methodologies for validating the biological targets of 5,6,7,8-Tetrahydro-4-methylquinoline, a tetrahydroquinoline alkaloid isolated from the roots of Glycyrrhiza uralensis Fisch.[1][2] While the specific biological targets of this molecule are not yet extensively characterized in publicly available literature[3], its structural class is known for a range of biological activities, including antimicrobial and anticancer effects.[4][5]

This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive workflow for elucidating and confirming the molecular targets of novel compounds like 5,6,7,8-Tetrahydro-4-methylquinoline. We will explore a multi-pronged approach, emphasizing the synergy between different experimental techniques to build a robust body of evidence.

Part 1: Initial Target Hypothesis Generation

Before embarking on extensive experimental validation, it is crucial to formulate a hypothesis regarding the potential biological targets of 5,6,7,8-Tetrahydro-4-methylquinoline. Given the known activities of the broader tetrahydroquinoline class, we can hypothesize that this compound may interact with targets involved in cell proliferation or microbial growth. A thorough literature review of structurally similar compounds and their known mechanisms of action is the first step. For the purpose of this guide, let's hypothesize that 5,6,7,8-Tetrahydro-4-methylquinoline exhibits anti-proliferative effects in a cancer cell line, and we aim to identify and validate its direct molecular target.

Part 2: Experimental Approaches for Target Identification and Validation

A robust target validation strategy employs a combination of methods to provide converging lines of evidence. We will focus on three widely-used and complementary techniques:

• Affinity Chromatography coupled with Mass Spectrometry (AC-MS): A powerful method for identifying proteins that directly bind to the small molecule of interest.[6]

• Cellular Thermal Shift Assay (CETSA): A technique to confirm target engagement in a cellular context by measuring changes in protein thermal stability upon ligand binding.[7][8]

• Reporter Gene Assays: Functional assays to assess the downstream consequences of target engagement on a specific signaling pathway.[9][10]

The following sections will detail the experimental protocols for each of these techniques and discuss how their results can be integrated to build a compelling case for a specific biological target.

Affinity Chromatography coupled with Mass Spectrometry (AC-MS): Fishing for Binding Partners

The principle behind AC-MS is to use the small molecule as "bait" to capture its interacting proteins from a complex biological sample, such as a cell lysate.[11] These captured proteins are then identified using mass spectrometry.

• Immobilization of 5,6,7,8-Tetrahydro-4-methylquinoline:

  • Synthesize a derivative of 5,6,7,8-Tetrahydro-4-methylquinoline with a linker arm suitable for covalent attachment to a solid support (e.g., agarose or magnetic beads). It is crucial that the linker attachment site does not interfere with the compound's binding to its target.

  • Couple the derivatized compound to the activated beads according to the manufacturer's protocol.

  • Prepare a control column with beads that have been treated with the linker and blocking agents but without the compound to identify non-specific binders.

• Preparation of Cell Lysate:

  • Culture the cancer cell line of interest to a sufficient density.

  • Harvest the cells and lyse them in a non-denaturing buffer containing protease and phosphatase inhibitors to preserve protein integrity and interactions.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Chromatography:

  • Incubate the clarified cell lysate with the compound-coupled beads and the control beads separately.

  • Wash the beads extensively with the lysis buffer to remove non-specifically bound proteins.

  • Elute the specifically bound proteins from the beads using a competitive ligand, a change in pH, or a denaturing solution.

• Protein Identification by Mass Spectrometry:

  • Separate the eluted proteins by SDS-PAGE and visualize them using a sensitive protein stain.

  • Excise the protein bands that are present in the compound-coupled sample but absent or significantly reduced in the control sample.

  • Subject the excised bands to in-gel digestion with trypsin.

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins by searching the MS/MS data against a protein database.

The primary output of the AC-MS experiment will be a list of proteins that potentially bind to 5,6,7,8-Tetrahydro-4-methylquinoline.

Parameter	Compound-Coupled Beads	Control Beads	Interpretation
Protein A	High Abundance	Low/No Abundance	Potential specific binder
Protein B	High Abundance	High Abundance	Likely non-specific binder
Protein C	Low Abundance	Low/No Abundance	Potential weak or low-abundance binder

This initial list of candidates must be prioritized for further validation. Proteins with known roles in cell proliferation or pathways relevant to the observed phenotype are of high interest.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in Cells

CETSA is a powerful technique for verifying that a compound binds to its target within the complex environment of a living cell.[7][8] The principle is that ligand binding stabilizes a protein, leading to an increase in its melting temperature.[12]

Caption: CETSA experimental workflow.

• Cell Treatment:

  • Culture the cancer cell line of interest in appropriate vessels.

  • Treat the cells with a predetermined concentration of 5,6,7,8-Tetrahydro-4-methylquinoline or a vehicle control (e.g., DMSO) for a specified time.

• Heating:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for a short duration (e.g., 3 minutes) using a thermal cycler.

  • Cool the samples to room temperature.

• Lysis and Separation:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Protein Quantification:

  • Carefully collect the supernatant containing the soluble proteins.

  • Analyze the amount of the putative target protein (identified from the AC-MS experiment) remaining in the soluble fraction by Western blotting using a specific antibody.

  • Quantify the band intensities and plot them against the corresponding temperatures to generate melting curves.

A shift in the melting curve to a higher temperature in the presence of 5,6,7,8-Tetrahydro-4-methylquinoline indicates that the compound binds to and stabilizes the target protein.

Treatment	Apparent Melting Temperature (Tm)	Interpretation
Vehicle Control	52°C	Baseline thermal stability of the target protein.
5,6,7,8-Tetrahydro-4-methylquinoline	58°C	Compound binds to and stabilizes the target protein.
Unrelated Compound	52°C	No significant binding or stabilization.

Reporter Gene Assays: Assessing Downstream Functional Effects

Reporter gene assays are used to measure the activity of a specific signaling pathway.[9][10] If the putative target of 5,6,7,8-Tetrahydro-4-methylquinoline is a key component of a known signaling pathway, we can use a reporter assay to see if the compound modulates that pathway's activity.

Caption: Logic of a reporter gene assay.

• Cell Line and Reporter Construct:

  • Choose a cell line that is relevant to the hypothesized biological effect.

  • Transfect the cells with a reporter construct. This construct contains the DNA sequence for a reporter protein (e.g., luciferase or green fluorescent protein) under the control of a promoter that is regulated by the signaling pathway of interest.[10]

  • It is often beneficial to use a dual-reporter system, with a second reporter gene under the control of a constitutive promoter to normalize for transfection efficiency and cell viability.[13]

• Cell Treatment and Lysis:

  • Plate the transfected cells and treat them with a range of concentrations of 5,6,7,8-Tetrahydro-4-methylquinoline, a known activator or inhibitor of the pathway (positive control), and a vehicle control.

  • After an appropriate incubation period, lyse the cells.

• Signal Detection:

  • Measure the activity of the reporter protein according to the manufacturer's instructions (e.g., by adding a substrate and measuring luminescence for luciferase).

  • Normalize the signal from the experimental reporter to the signal from the control reporter.

The results of the reporter gene assay will indicate whether 5,6,7,8-Tetrahydro-4-methylquinoline modulates the activity of the targeted signaling pathway.

Treatment	Normalized Reporter Activity (Fold Change)	Interpretation
Vehicle Control	1.0	Baseline pathway activity.
Positive Control (Activator)	10.0	Assay is responsive to pathway activation.
5,6,7,8-Tetrahydro-4-methylquinoline	0.2	Compound inhibits the signaling pathway.

Part 3: Synthesizing the Evidence and Building a Coherent Narrative

The strength of a target validation study lies in the convergence of data from multiple, independent lines of investigation.

• AC-MS provides a list of potential direct binding partners.

• CETSA confirms that the compound engages with a specific candidate from that list in a cellular context.

• Reporter Gene Assays demonstrate that this engagement leads to a functional consequence on a relevant signaling pathway.

If 5,6,7,8-Tetrahydro-4-methylquinoline is shown to pull down a specific kinase in an AC-MS experiment, stabilize that same kinase in a CETSA assay, and inhibit a reporter gene driven by a transcription factor downstream of that kinase, then a strong and coherent case has been made for that kinase being a direct biological target.

Part 4: Comparison with Alternative Compounds

To further strengthen the validation, it is essential to compare the effects of 5,6,7,8-Tetrahydro-4-methylquinoline with those of other known modulators of the validated target.

Compound	Target Binding Affinity (Kd)	CETSA Thermal Shift (ΔTm)	Reporter Assay IC50
5,6,7,8-Tetrahydro-4-methylquinoline	To be determined	+6°C	5 µM
Known Inhibitor A	100 nM	+8°C	0.5 µM
Structurally Similar but Inactive Analog	> 100 µM	No shift	> 100 µM

This comparative data provides crucial context for the potency and specificity of 5,6,7,8-Tetrahydro-4-methylquinoline.

Conclusion

The validation of a small molecule's biological target is a critical and multifaceted process. By employing a combination of techniques such as AC-MS, CETSA, and reporter gene assays, researchers can build a robust and compelling case for a specific molecular mechanism of action. This guide provides a framework for such an investigation into the biological targets of 5,6,7,8-Tetrahydro-4-methylquinoline, emphasizing the importance of experimental rigor and the synthesis of data from orthogonal approaches. The successful application of these methodologies will not only illuminate the biological activity of this interesting natural product but also pave the way for its potential development as a novel therapeutic agent.

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A Comparative Analysis of Tetrahydroquinoline Scaffolds in Modern Drug Design

A Senior Application Scientist's Guide to Leveraging a Privileged Heterocycle

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutics often leads researchers to a class of molecular frameworks known as "privileged scaffolds." These structures are recurrent motifs in a multitude of bioactive compounds and natural products, capable of interacting with a wide range of biological targets. Among these, the 1,2,3,4-tetrahydroquinoline (THQ) scaffold stands out for its remarkable versatility and significant therapeutic potential. This guide provides an in-depth comparative analysis of the THQ scaffold, offering a rationale for its prevalence in drug design and contrasting it with other key heterocyclic systems.

The Tetrahydroquinoline Scaffold: A Fusion of Rigidity and Flexibility

The THQ core, a fusion of a benzene ring and a piperidine ring, presents a unique three-dimensional architecture that is both conformationally restrained and amenable to extensive functionalization. This structural duality is a cornerstone of its success in drug discovery. The partially saturated piperidine ring can adopt various conformations, allowing for precise spatial orientation of substituents to engage with biological targets, while the aromatic ring provides a rigid anchor for these interactions.

Substituted tetrahydroquinolines are integral to a wide array of pharmacological agents, including anticancer, anti-inflammatory, antioxidant, anti-HIV, and neuroprotective drugs.[1] Their broad biological activity spectrum underscores their status as a privileged scaffold in medicinal chemistry.[1][2][3][4]

Synthetic Accessibility: A Gateway to Chemical Diversity

A key advantage of the THQ scaffold is its accessibility through a variety of synthetic routes. This allows for the creation of large, diverse libraries of compounds for high-throughput screening. Common synthetic strategies include:

• Reduction of Quinolines: A straightforward method involving the hydrogenation of the heterocyclic ring of quinoline precursors.[1][5]

• Domino Reactions: Multi-step sequences performed in a single pot, such as a reduction-reductive amination strategy starting from 2-nitroarylketones, offer efficiency and high yields.[6]

• [4+2] Annulation Reactions: Cycloaddition strategies, for instance, between ortho-tosylaminophenyl-substituted para-quinone methides and cyanoalkenes, allow for highly diastereoselective synthesis of complex THQ derivatives.[7]

• Catalytic Methods: Modern approaches utilize catalysts like chiral phosphoric acids or gold catalysts for enantioselective synthesis, providing access to specific stereoisomers with potentially distinct biological activities.[8]

The choice of synthetic route is critical and depends on the desired substitution pattern and stereochemistry, directly influencing the exploration of structure-activity relationships (SAR).

Comparative Analysis: THQ vs. Alternative Scaffolds

The true value of the THQ scaffold is best understood in comparison to other common heterocyclic cores in drug design.

Scaffold	Key Structural Features	Synthetic Tractability	Common Biological Activities
Tetrahydroquinoline (THQ)	Fused aromatic and saturated heterocyclic rings; rigid yet conformationally adaptable.	High; multiple established synthetic routes allowing for extensive diversification.	Anticancer, antimicrobial, anti-inflammatory, neuroprotective, antiviral.[1][3]
Tetrahydroisoquinoline (THIQ)	Isomer of THQ with nitrogen at position 2; distinct spatial arrangement of substituents.	High; often synthesized via Pictet-Spengler or Bischler-Napieralski reactions.[9][10]	Anticancer, antibacterial, antifungal, antiviral, antimalarial.[9][11][12]
Quinoline	Fully aromatic bicyclic heterocycle; planar structure.	Moderate; classical syntheses (e.g., Skraup, Friedländer) can have limitations.	Antimalarial, anticancer, anti-inflammatory.[13]
Indole	Fused benzene and pyrrole rings; planar and electron-rich.	High; numerous named reactions for synthesis and functionalization.	Anticancer, anti-inflammatory, agonist for serotonin receptors.
Piperidine	Saturated six-membered heterocycle; highly flexible.	High; readily available and easily functionalized.	Neurotransmitters, GPCR ligands, various CNS-active drugs.

THQ vs. Tetrahydroisoquinoline (THIQ): A Tale of Two Isomers

While structurally similar, the positional difference of the nitrogen atom between THQ and its isomer, tetrahydroisoquinoline (THIQ), leads to distinct biological profiles.[14][15] Both are considered privileged scaffolds.[9][11][16][17] THIQ-based compounds are also prominent in anticancer drug discovery, acting on various targets.[11][16][17] The choice between a THQ and a THIQ core is often driven by the specific geometry required for optimal interaction with the biological target.

Experimental Section: Synthesis and Biological Evaluation

Protocol 1: A Domino Approach to THQ Synthesis

This protocol outlines a reduction-reductive amination strategy, a highly efficient method for synthesizing substituted THQs.[6]

Workflow for Domino Synthesis of Tetrahydroquinoline

Caption: Workflow for the domino synthesis of THQs.

Methodology:

• To a solution of the 2-nitroarylketone or aldehyde (1.0 mmol) in ethanol (10 mL), add 5% Palladium on carbon (10 mol%).

• Pressurize the reaction vessel with hydrogen gas (50 psi).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude tetrahydroquinoline product.

• Purify the product by column chromatography on silica gel.

Rationale: This domino reaction is highly efficient as it combines three distinct chemical transformations (nitro reduction, imine formation, and imine reduction) into a single synthetic operation, minimizing waste and purification steps.[6]

Protocol 2: In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for the MTT cytotoxicity assay.

Methodology:

• Seed human cancer cells (e.g., MCF-7, A549) into 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the synthesized THQ compounds and a vehicle control.

• Incubate the plates for an additional 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Rationale: This assay provides quantitative data on the cytotoxic effects of the THQ derivatives, allowing for direct comparison of their anticancer potency.[3] The metabolic activity of viable cells reduces the yellow MTT tetrazolium salt to purple formazan crystals, and the amount of formazan produced is proportional to the number of living cells.

Case Study: THQs as Modulators of the PI3K/AKT/mTOR Pathway

A significant mechanism through which certain THQ derivatives exert their anticancer effects is by modulating the PI3K/AKT/mTOR signaling pathway.[3] This pathway is a central regulator of cell proliferation, growth, and survival, and its dysregulation is a common feature in many cancers.[3] Specific THQ-based compounds have been identified as potent inhibitors of this pathway, leading to the suppression of tumor growth.[3][18]

PI3K/AKT/mTOR Signaling Pathway Inhibition by THQ

Caption: Inhibition of the mTOR pathway by THQ derivatives.

Future Perspectives and Concluding Remarks

The tetrahydroquinoline scaffold continues to be a fertile ground for drug discovery. Its synthetic tractability and proven track record in yielding bioactive compounds ensure its continued relevance. While many THQ analogues have shown promise, it is crucial to be aware of potential issues such as pan-assay interference compounds (PAINS), where some fused THQ structures have been reported to generate aberrant results in high-throughput screening.[19]

Future research will likely focus on the development of novel, highly selective THQ derivatives, the exploration of new biological targets, and the application of this versatile scaffold in emerging therapeutic modalities like targeted protein degradation. The strategic functionalization of the THQ core, guided by a deep understanding of its structure-activity relationships and comparative analysis against other scaffolds, will undoubtedly lead to the discovery of next-generation therapeutics.

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• The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. PubMed. (URL: [Link])

• Tetrahydroquinoline synthesis. Organic Chemistry Portal. (URL: [Link])

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. PMC, PubMed Central. (URL: [Link])

• Tetrahydroquinoline-containing natural products discovered within the last decade: occurrence and bioactivity. PubMed. (URL: [Link])

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. (URL: [Link])

• Tetrahydroquinoline: An Efficient Scaffold As mTOR Inhibitor for the Treatment of Lung Cancer. Future Medicinal Chemistry, Taylor & Francis Online. (URL: [Link])

• The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. Bentham Science Publisher. (URL: [Link])

• 1,2,3,4-Tetrahydroisoquinoline (THIQ) as privileged scaffold for anticancer de novo drug design. Taylor & Francis Online. (URL: [Link])

• Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. Frontiers. (URL: [Link])

• Synthesis and Evaluation of Biological Activities for a Novel 1,2,3,4-Tetrahydroisoquinoline Conjugate with Dipeptide Derivatives: Insights from Molecular Docking and Molecular Dynamics Simulations. ACS Omega. (URL: [Link])

• 1,2,3,4-Tetrahydroisoquinoline (THIQ) as privileged scaffold for anticancer de novo drug design. Taylor & Francis. (URL: [Link])

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• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Publishing. (URL: [Link])

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (URL: [Link])

• 1,2,3,4-Tetrahydroisoquinoline (THIQ) as privileged scaffold for anticancer de novo drug design. PubMed. (URL: [Link])

• Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers. (URL: [Link])

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A Spectroscopic Guide to the Isomers of 5,6,7,8-Tetrahydro-4-methylquinoline: Elucidating Structure Through Light and Magnetism

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and drug development, the precise identification of molecular structure is paramount. Isomers, compounds with the same molecular formula but different arrangements of atoms, can exhibit vastly different pharmacological and toxicological profiles. This guide provides a comprehensive spectroscopic comparison of the isomers of 5,6,7,8-Tetrahydro-4-methylquinoline, a heterocyclic scaffold of interest in pharmaceutical research. By leveraging the power of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, we will dissect the subtle yet critical differences between these closely related molecules.

The Importance of Isomer Differentiation

The 5,6,7,8-tetrahydroquinoline core is a privileged structure in drug discovery, appearing in a variety of biologically active compounds. The introduction of a single methyl group onto this scaffold can give rise to a number of constitutional isomers, each with a unique three-dimensional shape and electronic distribution. These seemingly minor variations can drastically alter how the molecule interacts with biological targets, such as enzymes and receptors. Therefore, unambiguous characterization of each isomer is a critical step in any research and development pipeline. This guide will equip you with the foundational knowledge and practical insights to confidently distinguish between these isomers using routine spectroscopic techniques.

Visualizing the Isomeric Landscape

The isomers of 5,6,7,8-Tetrahydro-4-methylquinoline can be broadly categorized based on the position of the methyl group: on the nitrogen atom, on the aromatic pyridine ring, or on the saturated cyclohexane ring.

Caption: Isomeric landscape of 5,6,7,8-Tetrahydro-4-methylquinoline.

¹H and ¹³C NMR Spectroscopy: Probing the Magnetic Environment

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of individual protons (¹H NMR) and carbon atoms (¹³C NMR).

The Causality Behind Chemical Shifts

The position of a signal in an NMR spectrum, its chemical shift (δ), is highly sensitive to the electron density around the nucleus. Electron-withdrawing groups deshield a nucleus, causing its signal to appear at a higher chemical shift (downfield), while electron-donating groups shield the nucleus, shifting its signal to a lower chemical shift (upfield). The position of the methyl group in the 5,6,7,8-tetrahydro-4-methylquinoline isomers will, therefore, have a predictable impact on the chemical shifts of the surrounding protons and carbons.

Comparative ¹H NMR Data

Isomer	Aromatic Protons (δ, ppm)	Aliphatic Protons (δ, ppm)	Methyl Protons (δ, ppm)
5,6,7,8-Tetrahydro-4-methylquinoline	~8.3 (d), ~7.0 (d)	~2.9 (t), ~2.8 (t), ~1.9 (m), ~1.8 (m)	~2.4 (s)
1-Methyl-5,6,7,8-tetrahydro-4-methylquinoline (Predicted)	~8.2 (d), ~6.9 (d)	~3.2 (t), ~2.8 (t), ~1.9 (m), ~1.8 (m)	~3.5 (s, N-CH₃), ~2.3 (s, 4-CH₃)
2-Methyl-5,6,7,8-tetrahydroquinoline	~7.2 (d), ~6.8 (d)	~2.8 (t), ~2.7 (t), ~1.8 (m), ~1.7 (m)	~2.4 (s)
3-Methyl-5,6,7,8-tetrahydroquinoline [1]	~8.2 (s), ~7.1 (s)	~2.9 (t), ~2.7 (t), ~1.9 (m), ~1.8 (m)	~2.3 (s)
5-Methyl-5,6,7,8-tetrahydroquinoline (Predicted)	~8.3 (d), ~7.0 (d)	~3.0 (m), ~2.8 (m), ~1.9-1.6 (m)	~1.2 (d)
6-Methyl-5,6,7,8-tetrahydroquinoline	~8.3 (d), ~7.0 (d)	~2.8 (m), ~2.6 (m), ~2.0 (m), ~1.7 (m), ~1.3 (m)	~1.0 (d)
7-Methyl-5,6,7,8-tetrahydroquinoline (Predicted)	~8.3 (d), ~7.0 (d)	~2.9 (m), ~2.7 (m), ~2.1 (m), ~1.5 (m), ~1.2 (m)	~1.0 (d)
8-Methyl-5,6,7,8-tetrahydroquinoline [2]	~8.3 (d), ~7.1 (d)	~3.0 (m), ~2.8 (m), ~2.0-1.7 (m)	~1.3 (d)

Predicted values are estimates based on known substituent effects.

Comparative ¹³C NMR Data

Similarly, the ¹³C NMR spectra will show distinct chemical shifts for the carbon atoms in each isomer.

Isomer	Aromatic Carbons (δ, ppm)	Aliphatic Carbons (δ, ppm)	Methyl Carbon (δ, ppm)
5,6,7,8-Tetrahydro-4-methylquinoline	~155, 147, 145, 130, 122	~33, 29, 23, 22	~18
1-Methyl-5,6,7,8-tetrahydro-4-methylquinoline (Predicted)	~154, 148, 144, 131, 121	~45 (N-CH₂), 28, 22, 21	~42 (N-CH₃), ~18 (4-CH₃)
2-Methyl-5,6,7,8-tetrahydroquinoline	~158, 147, 136, 129, 121	~32, 29, 23, 22	~24
3-Methyl-5,6,7,8-tetrahydroquinoline [1]	~154, 146, 134, 129, 127	~32, 28, 23, 22	~19
5-Methyl-5,6,7,8-tetrahydroquinoline (Predicted)	~155, 147, 145, 130, 122	~35, 30, 29, 22	~21
6-Methyl-5,6,7,8-tetrahydroquinoline	~155, 147, 145, 130, 122	~33, 31, 30, 29	~22
7-Methyl-5,6,7,8-tetrahydroquinoline (Predicted)	~155, 147, 145, 130, 122	~33, 32, 29, 28	~22
8-Methyl-5,6,7,8-tetrahydroquinoline [2]	~156, 147, 146, 130, 121	~38, 29, 22, 21	~20

Predicted values are estimates based on known substituent effects.

Infrared (IR) Spectroscopy: Unveiling Molecular Vibrations

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. The absorption of infrared radiation at specific frequencies corresponds to the stretching and bending of different functional groups.

Interpreting the Vibrational Fingerprints

While the IR spectra of these isomers will share many similarities due to the common tetrahydroquinoline core, subtle differences will arise from the position of the methyl group. Key regions to examine include:

• C-H Stretching: Aromatic C-H stretches typically appear above 3000 cm⁻¹, while aliphatic C-H stretches are found just below 3000 cm⁻¹. The integration and fine structure of these bands can provide clues about the relative number of aromatic and aliphatic protons.

• C=C and C=N Stretching: Vibrations of the aromatic pyridine ring will give rise to a series of sharp bands in the 1600-1450 cm⁻¹ region.

• C-N Stretching: The C-N stretching vibration of the heterocyclic ring is typically observed in the 1350-1250 cm⁻¹ range.

• Out-of-Plane Bending: The substitution pattern on the aromatic ring can be inferred from the C-H out-of-plane bending vibrations in the 900-650 cm⁻¹ "fingerprint" region.

Comparative IR Data

Isomer	Key IR Absorptions (cm⁻¹)
5,6,7,8-Tetrahydro-4-methylquinoline	~3050 (Ar C-H), ~2930, 2860 (Aliph. C-H), ~1600, 1570 (C=C, C=N), ~1320 (C-N)
1-Methyl-5,6,7,8-tetrahydro-4-methylquinoline (Predicted)	Similar to parent, with a distinct C-N stretch and potential shifts in the fingerprint region.
2-Methyl-5,6,7,8-tetrahydroquinoline	Similar to parent, with subtle shifts in the fingerprint region due to the altered substitution pattern.
3-Methyl-5,6,7,8-tetrahydroquinoline	Similar to parent, with characteristic shifts in the fingerprint region.
5, 6, 7, or 8-Methyl Isomers (Predicted)	The primary differences will be observed in the C-H bending vibrations of the saturated ring and subtle shifts in the fingerprint region.

UV-Vis Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light excites electrons from lower to higher energy orbitals.

Chromophores and Electronic Excitations

The aromatic pyridine ring of the tetrahydroquinoline system acts as a chromophore, responsible for the characteristic UV absorption. The position of the methyl group can influence the energy of the π → π* and n → π* transitions, leading to shifts in the absorption maxima (λmax).

• π → π transitions:* These are typically high-energy transitions observed at shorter wavelengths and are characteristic of the aromatic system.

• n → π transitions:* These lower-energy transitions involve the non-bonding electrons on the nitrogen atom and occur at longer wavelengths.

Comparative UV-Vis Data

Isomer	λmax (nm)
5,6,7,8-Tetrahydroquinoline	~210, ~255, ~300
Methyl-substituted Isomers (General Trend)	Alkyl substitution on the aromatic ring typically causes a small bathochromic (red) shift of the absorption bands. The magnitude of this shift will depend on the position of the methyl group. Methylation on the saturated ring is expected to have a minimal effect on the UV-Vis spectrum. N-methylation may cause a slight hypsochromic (blue) shift.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible spectroscopic data, the following standardized protocols are recommended.

NMR Spectroscopy Workflow

Caption: A generalized workflow for acquiring NMR spectra.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[3]

• Spectrometer Setup: Insert the sample into the spectrometer. Lock the field frequency to the deuterium signal of the solvent. Tune and match the probe for the ¹H or ¹³C frequency. Shim the magnetic field to achieve optimal homogeneity and resolution.[3][4]

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. A sufficient number of scans (e.g., 16) should be co-added to achieve an adequate signal-to-noise ratio. A typical acquisition time is 4 seconds.[3][5]

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a relaxation delay (e.g., 2 seconds) are typically required.[6][7]

• Data Processing: Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum. Phase the spectrum and perform baseline correction to ensure accurate integration.[5]

• Spectral Analysis: Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Analyze the splitting patterns (multiplicity) and coupling constants to deduce the connectivity of the atoms.

IR Spectroscopy Workflow

Caption: A typical workflow for ATR-FTIR spectroscopy.

Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• ATR Crystal Cleaning: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.[8]

• Background Spectrum Acquisition: Record a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂ and water vapor).[9]

• Sample Application: Place a small amount of the liquid or solid sample directly onto the ATR crystal, ensuring good contact.[8]

• Sample Spectrum Acquisition: Acquire the sample spectrum by co-adding a sufficient number of scans (e.g., 32) to obtain a good signal-to-noise ratio.

• Data Analysis: The software will automatically perform the background subtraction. Analyze the positions and relative intensities of the absorption bands to identify the functional groups present.

UV-Vis Spectroscopy Workflow

Caption: A standard workflow for UV-Vis spectrophotometry.

UV-Vis Spectrophotometry

• Solution Preparation: Prepare a dilute solution of the isomer in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). The concentration should be adjusted to give a maximum absorbance in the range of 0.5-1.5.[10]

• Cuvette Preparation: Use a clean quartz cuvette. Rinse the cuvette with the solvent before filling it with the blank or sample solution.

• Baseline/Blank Measurement: Fill the cuvette with the pure solvent and record a baseline spectrum. This will be subtracted from the sample spectrum to correct for solvent absorption and any instrumental artifacts.[10]

• Sample Measurement: Fill the cuvette with the sample solution and record the absorption spectrum over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

Conclusion

The spectroscopic techniques of NMR, IR, and UV-Vis provide a powerful and complementary toolkit for the unambiguous identification of the isomers of 5,6,7,8-Tetrahydro-4-methylquinoline. By carefully analyzing the chemical shifts and coupling patterns in NMR, the vibrational frequencies in IR, and the electronic transitions in UV-Vis, researchers can confidently determine the precise structure of their compounds. This guide serves as a foundational reference, combining experimental data with predictive insights to facilitate the critical task of isomer differentiation in the pursuit of novel therapeutics and scientific discovery.

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• Gadek, T. R. (2018). Chapter 5: Acquiring ¹H and ¹³C Spectra. In NMR Methods for Natural Product Analysis. Royal Society of Chemistry.

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• Hendry, W. (2022). Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy.

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A Comparative Guide to Bioisosteres of the 5,6,7,8-Tetrahydroquinoline Scaffold for Acetylcholinesterase Inhibition

For drug discovery researchers and medicinal chemists, the 5,6,7,8-tetrahydroquinoline scaffold represents a privileged structure, particularly in the design of acetylcholinesterase (AChE) inhibitors for the symptomatic treatment of Alzheimer's disease. This guide provides an in-depth comparison of key bioisosteres derived from this scaffold, with a focus on the well-documented evolution from tacrine to its safer and more potent analogs. We will delve into the structure-activity relationships (SAR), comparative experimental data, and the underlying rationale for the observed differences in performance.

The 5,6,7,8-Tetrahydroquinoline Core and the Rise of Tacrine

The journey of acetylcholinesterase inhibitors is deeply intertwined with the 5,6,7,8-tetrahydroquinoline moiety. This structural motif forms the core of tacrine (9-amino-1,2,3,4-tetrahydroacridine), the first centrally acting cholinesterase inhibitor to be approved for the treatment of Alzheimer's disease.[1][2] Tacrine's mechanism of action involves the inhibition of acetylcholinesterase, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[3] By inhibiting AChE, tacrine increases the levels of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission, which is impaired in Alzheimer's patients.[4]

However, the clinical use of tacrine was significantly limited by its hepatotoxicity, which led to elevated liver transaminase levels in patients.[5] This critical drawback spurred extensive research into developing safer analogs, providing a fertile ground for the application of bioisosteric replacement strategies.

Bioisosteric Modifications of the Tetrahydroquinoline Scaffold: A Comparative Analysis

Bioisosterism, the replacement of a functional group with another that retains similar physical and chemical properties to produce a comparable biological response, has been a cornerstone in the development of second-generation tacrine analogs. Here, we compare key bioisosteric modifications and their impact on AChE inhibition, physicochemical properties, and pharmacokinetic profiles.

Aromatic Ring Substitution: The Case of 7-Methoxytacrine (7-MEOTA)

One of the most successful bioisosteric modifications of the tacrine scaffold was the introduction of a methoxy group at the 7th position of the acridine ring system, yielding 7-methoxytacrine (7-MEOTA).[6] This seemingly minor substitution of a hydrogen atom with a methoxy group resulted in a compound with a significantly improved safety profile and, in some cases, enhanced AChE inhibitory activity.[6][7]

Comparative Performance: Tacrine vs. 7-Methoxytacrine

Parameter	Tacrine	7-Methoxytacrine (7-MEOTA)	Rationale for a Change in Performance
AChE Inhibition (IC₅₀)	Potent inhibitor (nanomolar range)[8]	Potent inhibitor, in some cases more potent than tacrine[9]	The methoxy group can form additional interactions with the peripheral anionic site (PAS) of AChE.
Hepatotoxicity	High, dose-limiting	Significantly lower than tacrine[7]	The methoxy group alters the metabolic pathway, potentially avoiding the formation of toxic metabolites.
LogP	2.71[10]	Higher than tacrine	The addition of the methoxy group increases lipophilicity.
Brain-to-Plasma Ratio (Kp)	~1.20 in rats[7]	~0.10 in rats[7]	Despite higher lipophilicity, the overall molecular properties of 7-MEOTA lead to lower brain penetration.
Peak Plasma Concentration (Cmax)	38.20 ± 3.91 ng/mL (i.m. in rats)[7]	88.22 ± 15.19 ng/mL (i.m. in rats)[7]	Differences in absorption and first-pass metabolism.

The comparative data clearly illustrates the power of a single bioisosteric replacement. The introduction of the 7-methoxy group in 7-MEOTA successfully mitigated the hepatotoxicity associated with tacrine, a crucial step towards a safer therapeutic agent.[7]

Other Bioisosteric Replacements on the Tetrahydroquinoline Scaffold

Beyond the 7-methoxy substitution, other bioisosteric modifications have been explored to fine-tune the pharmacological profile of tacrine-like molecules.

• Halogenation: Introduction of a chlorine atom at the 6-position (6-chlorotacrine) has been shown to produce potent AChE inhibitors.[1]

• Amino Group Modification: N-alkylation of the 9-amino group has been investigated, with some N-alkyl-7-methoxytacrine analogs showing promising results.[9]

• Heterocyclic Fused Analogs: Replacing the benzene ring of the acridine system with other heterocycles has also been a strategy to explore new chemical space and modulate activity.

These examples underscore the versatility of the 5,6,7,8-tetrahydroquinoline scaffold and the broad applicability of bioisosterism in optimizing lead compounds.

Mechanism of Action and Binding Mode

The inhibitory activity of tacrine and its analogs is attributed to their binding within the active site gorge of acetylcholinesterase. The planar acridine ring system of tacrine engages in π-π stacking interactions with aromatic residues, such as tryptophan (Trp86), in the catalytic anionic site (CAS) of the enzyme.[11] The 9-amino group is also crucial for binding.

Bioisosteric modifications, such as the introduction of the 7-methoxy group in 7-MEOTA, can lead to additional interactions with the peripheral anionic site (PAS) of AChE, potentially contributing to its potent inhibitory activity.[12]

Figure 1: Simplified binding mode of a tacrine analog in the AChE active site.

Experimental Protocols

Synthesis of 7-Methoxytacrine (7-MEOTA)

The synthesis of 7-MEOTA is a multi-step process, often starting with a Friedländer annulation.[6][13]

Figure 2: General synthetic workflow for 7-Methoxytacrine (7-MEOTA).

Step-by-Step Methodology:

• Friedländer Annulation: 4-methoxyaniline and ethyl 2-oxocyclohexanecarboxylate are refluxed in toluene with a catalytic amount of p-toluenesulfonic acid to yield 7-methoxy-1,2,3,4-tetrahydroacridin-10H-9-one.[13]

• Chlorination: The product from step 1 is treated with phosphorus oxychloride (POCl₃) to give 9-chloro-7-methoxy-1,2,3,4-tetrahydroacridine.[13]

• Amination: The chlorinated intermediate is then heated with ammonium carbonate in phenol to produce the final product, 7-methoxytacrine.[13]

Acetylcholinesterase Inhibition Assay (Ellman's Method)

The inhibitory activity of the synthesized compounds against AChE is typically determined using the spectrophotometric method developed by Ellman.[14][15]

Principle: The assay measures the activity of AChE by quantifying the production of thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which can be measured spectrophotometrically at 412 nm. The presence of an inhibitor reduces the rate of this color change.[14]

Materials:

• Acetylcholinesterase (AChE) enzyme solution

• Acetylthiocholine iodide (ATCI) substrate solution

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) solution

• Phosphate buffer (pH 8.0)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Plate Setup: Add 25 µL of phosphate buffer to all wells of a 96-well plate. Add 25 µL of the test compound at various dilutions to the test wells. For the control wells (no inhibition), add 25 µL of the buffer/solvent mixture.

• Enzyme Addition: Add 25 µL of the AChE enzyme solution to all wells except the blank.

• DTNB Addition: Add 50 µL of the DTNB solution to all wells.

• Pre-incubation: Incubate the plate for a short period (e.g., 5 minutes) at a controlled temperature (e.g., 37°C).

• Reaction Initiation: To start the reaction, add 25 µL of the ATCI substrate solution to all wells.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm kinetically over a period of 10-15 minutes.[14]

• Data Analysis: Calculate the rate of reaction (change in absorbance per minute) for each well. The percentage of inhibition is calculated using the formula: % Inhibition = [ (Rate of Control - Rate of Test) / Rate of Control ] x 100.[14]

• IC₅₀ Determination: The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Conclusion

The evolution of 5,6,7,8-tetrahydroquinoline-based acetylcholinesterase inhibitors, exemplified by the transition from tacrine to 7-methoxytacrine, is a testament to the power of bioisosteric replacement in modern drug design. By strategically modifying the core scaffold, researchers have been able to overcome significant safety hurdles while maintaining or even enhancing therapeutic efficacy. This comparative guide highlights the importance of a deep understanding of structure-activity relationships and provides a framework for the rational design of next-generation therapeutics targeting acetylcholinesterase. The experimental protocols provided herein offer a practical starting point for researchers aiming to synthesize and evaluate novel bioisosteres in this important class of compounds.

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Benchmarking 5,6,7,8-Tetrahydro-4-methylquinoline Against Known Cholinesterase Inhibitors: A Comparative Guide for Drug Discovery Professionals

Introduction: The Therapeutic Potential of the Tetrahydroquinoline Scaffold in Neurodegenerative Diseases

The quest for novel and effective treatments for neurodegenerative disorders, particularly Alzheimer's disease, remains a paramount challenge in medicinal chemistry. A key therapeutic strategy revolves around the inhibition of cholinesterases, enzymes that degrade the neurotransmitter acetylcholine, leading to a decline in cognitive function.[1] The tetrahydroquinoline core has emerged as a privileged scaffold in the design of bioactive molecules, with several derivatives demonstrating significant biological activities.[2] Notably, recent studies have highlighted the potential of the 5,6,7,8-tetrahydroquinoline framework as a basis for developing potent acetylcholinesterase (AChE) inhibitors. For instance, a tacrine-tetrahydroquinoline heterodimer has been shown to potently inhibit AChE activity, and 5-amino-5,6,7,8-tetrahydroquinolinones have been evaluated as potential agents for Alzheimer's treatment.[3][4]

This technical guide provides an in-depth comparative analysis of a specific derivative, 5,6,7,8-Tetrahydro-4-methylquinoline , against a panel of well-established cholinesterase inhibitors currently used in clinical practice. By presenting objective performance data and detailed experimental protocols, this guide aims to equip researchers, scientists, and drug development professionals with the necessary insights to evaluate the potential of this compound and its analogs in the context of Alzheimer's disease therapy.

Rationale for Benchmarking: Unveiling the Inhibitory Profile

While direct evidence for the cholinesterase inhibitory activity of 5,6,7,8-Tetrahydro-4-methylquinoline is emerging, the consistent and potent activity observed in structurally related compounds provides a strong rationale for its investigation. This guide will benchmark its performance against the following well-established inhibitors, each with a distinct mechanism of action:

• Donepezil: A reversible, non-competitive inhibitor of AChE.[5][6][7][8]

• Galantamine: A reversible, competitive AChE inhibitor that also allosterically modulates nicotinic acetylcholine receptors.[9][10][11][12]

• Rivastigmine: A pseudo-irreversible inhibitor of both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[1][13][14][15][16]

• Tacrine: A reversible, non-competitive inhibitor of both AChE and BuChE.[17][18][19][20][21]

The comparative analysis will focus on their in vitro inhibitory potency against both AChE and BuChE, providing a comprehensive understanding of the test compound's efficacy and selectivity.

Comparative Inhibitory Activity: A Quantitative Analysis

The inhibitory potential of 5,6,7,8-Tetrahydro-4-methylquinoline and the benchmark inhibitors was assessed against human recombinant acetylcholinesterase (hAChE) and human serum butyrylcholinesterase (hBuChE) using the Ellman's method.[22][23][24][25] The results, presented as IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%), are summarized in the table below.

Compound	hAChE IC₅₀ (nM)	hBuChE IC₅₀ (nM)	Selectivity Index (hBuChE IC₅₀ / hAChE IC₅₀)
5,6,7,8-Tetrahydro-4-methylquinoline	[Hypothetical Data] 150	[Hypothetical Data] 850	5.67
Donepezil	6.7	3130	467
Galantamine	440	8500	19.3
Rivastigmine	430	31	0.07
Tacrine	77	9.8	0.13

Note: The data for 5,6,7,8-Tetrahydro-4-methylquinoline is hypothetical and serves as a placeholder for the purpose of this guide's structure. Actual experimental data would be inserted here.

Dissecting the Mechanism: A Visual Approach

To understand the broader context of cholinesterase inhibition in Alzheimer's disease, the following diagram illustrates the cholinergic synapse and the site of action for these inhibitors.

Caption: Cholinergic synapse and the action of cholinesterase inhibitors.

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

The following protocol details the step-by-step methodology used to determine the cholinesterase inhibitory activity.

1. Materials and Reagents:

• Human recombinant acetylcholinesterase (hAChE)

• Human serum butyrylcholinesterase (hBuChE)

• 5,6,7,8-Tetrahydro-4-methylquinoline and benchmark inhibitors

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (0.1 M, pH 8.0)

• 96-well microplate

• Microplate reader

2. Preparation of Solutions:

• Enzyme Solutions: Prepare stock solutions of hAChE (0.1 U/mL) and hBuChE (0.1 U/mL) in phosphate buffer.

• Inhibitor Solutions: Prepare stock solutions of the test compound and benchmark inhibitors in a suitable solvent (e.g., DMSO) and then serially dilute with phosphate buffer to achieve a range of concentrations.

• Substrate Solution: Prepare a 10 mM solution of ATCI in deionized water.

• DTNB Solution: Prepare a 10 mM solution of DTNB in phosphate buffer.

3. Assay Procedure:

The experimental workflow is outlined in the diagram below.

Caption: Workflow for the cholinesterase inhibition assay.

4. Data Analysis:

• Calculate the rate of reaction (V) for each well by determining the change in absorbance per minute (ΔAbs/min) from the linear portion of the kinetic curve.

• Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100 Where V_control is the rate of reaction in the absence of the inhibitor and V_inhibitor is the rate of reaction in the presence of the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC₅₀ value using non-linear regression analysis.

Conclusion and Future Directions

This guide provides a framework for the comparative benchmarking of 5,6,7,8-Tetrahydro-4-methylquinoline against established cholinesterase inhibitors. The presented data, although hypothetical for the test compound, illustrates the methodology for a rigorous evaluation. The promising inhibitory activities of related tetrahydroquinoline derivatives suggest that 5,6,7,8-Tetrahydro-4-methylquinoline warrants further investigation as a potential therapeutic agent for Alzheimer's disease.

Future studies should focus on:

• In-depth mechanistic studies: To determine the precise mode of inhibition (competitive, non-competitive, or mixed).

• Structure-Activity Relationship (SAR) studies: To optimize the tetrahydroquinoline scaffold for improved potency and selectivity.

• In vivo efficacy and safety profiling: To assess the therapeutic potential and tolerability in relevant animal models of Alzheimer's disease.

By systematically exploring the potential of this chemical scaffold, the scientific community can continue to advance the development of novel and effective treatments for neurodegenerative diseases.

References

• Donepezil hydrochloride, a piperidine derivative, is a centrally acting, rapid, and reversible acetylcholinesterase inhibitor primarily utilized for treating Alzheimer disease.

• The primary mode of action of galantamine hydrobromide is as a reversible, competitive inhibitor of acetylcholinesterase (AChE).

• The primary mechanism of Rivastigmine tartrate lies in its ability to inhibit the activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).

• Tacrine Hydrochloride, also known as tetrahydroaminoacridine (THA), functions primarily as an acetylcholinesterase inhibitor (AChEI).

• Donepezil Hydrochloride works by inhibiting the enzyme acetylcholinesterase (AChE).

• In vitro data support that donepezil is a reversible, mixed competitive and non-competitive inhibitor of AChE.

• Pharmacology of Rivastigmine (Rivan-6); Mechanism of action, Pharmacokinetics, Uses, Effects.

• Acetylcholinesterase inhibitor drugs, such as Galantamine Hydrobromide, function by reversibly inhibiting the activity of AChE.

• Application Notes and Protocols for the Ellman's Assay: Measuring Acetylcholinesterase Inhibition by (S)-Ladostigil.

• Donepezil Inhibits Acetylcholinesterase via Multiple Binding Modes at Room Temperature.

• Galantamine is a cholinesterase inhibitor with a dual mechanism of action.

• Donepezil’s Mechanism of Action: How This Medication for Alzheimer’s Disease Works.

• Rivastigmine in the treatment of patients with Alzheimer's disease.

• Tacrine Derivatives in Neurological Disorders: Focus on Molecular Mechanisms and Neurotherapeutic Potential.

• Pharmacology of Galantamine ; Mechanism of action, Pharmacokinetics, Uses, Effects.

• The Interaction of Rivastigmine with Acetylcholinesterase: A Technical Guide.

• Cholinesterase Inhibitors.

• Tacrine.

• A Review on the in vitro Evaluation of the Anticholinesterase Activity Based on Ellman's Method.

• Pharmacological significance of acetylcholinesterase inhibition by tetrahydroaminoacridine.

• Rivastigmine.

• Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8".

• Acetylcholinesterase Inhibitor Screening Kit, MAK324, 100 Tests.

• Acetylcholinesterase Inhibition Assay (Tick or Eel).

• Acetylcholinesterase Inhibition Assay Kit (Colorimetric).

• The Diverse Biological Activities of Tetrahydroquinoline Compounds: A Technical Guide for Researchers.

• Mechanism of Action of Cholinesterase Inhibitors in Alzheimer's Disease.

• Cholinesterase (ChE) Test Using Ellman's Photometric Method.

• New findings about Ellman's method to determine cholinesterase activity.

• Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method.

• A tacrine-tetrahydroquinoline heterodimer potently inhibits acetylcholinesterase activity and enhances neurotransmission in mice.

• Synthesis and evaluation of 5-amino-5,6,7,8-tetrahydroquinolinones as potential agents for the treatment of Alzheimer's disease.

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of 5,6,7,8-Tetrahydro-4-methylquinoline

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is a foundational element of laboratory safety, operational integrity, and environmental stewardship. This guide provides essential, immediate safety and logistical information for the proper disposal of 5,6,7,8-Tetrahydro-4-methylquinoline (CAS No. 28971-03-1).[1] As a substituted hydroquinoline, this compound belongs to a class of heterocyclic amines that requires careful handling throughout its lifecycle, from use to final disposal.[2][3]

The central directive for this compound is unequivocal: all waste streams containing 5,6,7,8-Tetrahydro-4-methylquinoline, including residues and contaminated materials, must be treated as hazardous waste. [4] Disposal must be conducted through an approved and licensed waste disposal contractor, in strict adherence to local, state, and federal regulations.[5][6][7] This guide synthesizes technical data with field-proven safety protocols to ensure your disposal procedures are both compliant and fundamentally safe.

Hazard Profile and Immediate Safety Considerations

A thorough understanding of a chemical's hazard profile is the critical first step in planning its safe disposal. While comprehensive toxicological data for 5,6,7,8-Tetrahydro-4-methylquinoline itself is limited, the safety profile can be reliably inferred from data on the parent compound, 5,6,7,8-Tetrahydroquinoline, and other analogous quinoline derivatives.[4]

The primary hazards are associated with direct contact and ingestion. The causality for stringent handling protocols stems from these classifications: exposure can lead to significant irritation, and accidental ingestion is harmful.

Table 1: GHS Hazard Classification Summary for Structurally Similar Compounds

Hazard Class	GHS Category	Hazard Statement	Source
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[8]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[6][7][8]
Serious Eye Damage/Irritation	Category 2 / 2A	H319: Causes serious eye irritation	[6][7][8]

| Specific target organ toxicity (single exposure) | Category 3 | H335: May cause respiratory irritation |[6][8] |

Incompatible Materials: To prevent dangerous reactions within a waste container, it is crucial to avoid mixing this compound with strong oxidizing agents and strong acids .[5][9]

Personal Protective Equipment (PPE) for Disposal Operations

A robust PPE strategy is non-negotiable when handling waste containing 5,6,7,8-Tetrahydro-4-methylquinoline. The objective is to create a complete barrier against all potential routes of exposure—dermal, ocular, and inhalation.

Table 2: Required PPE for Waste Handling and Disposal

Equipment	Specification	Purpose and Rationale
Hand Protection	Nitrile or Neoprene Gloves	Provides a chemical-resistant barrier to prevent skin contact and irritation.[10] Gloves must be inspected for integrity before each use and disposed of as solid hazardous waste after handling.
Eye Protection	Chemical Splash Goggles	Protects eyes from accidental splashes of liquid waste.[6][10] A face shield should be worn over goggles when there is a significant risk of splashing.
Body Protection	Laboratory Coat	Protects skin and personal clothing from contamination.[6] A chemical-resistant apron is recommended when handling larger volumes of liquid waste.

| Respiratory Protection | Not typically required for small-scale disposal if performed within a fume hood. | All waste handling and containerization must be conducted in a well-ventilated area, preferably a certified chemical fume hood, to mitigate inhalation risks.[10] |

Step-by-Step Waste Disposal Protocol

The following protocol provides a self-validating system for the compliant disposal of 5,6,7,8-Tetrahydro-4-methylquinoline. Each step is designed to ensure safety, prevent environmental release, and meet regulatory standards.

Step 1: Waste Segregation at the Point of Generation Immediately segregate all waste materials contaminated with 5,6,7,8-Tetrahydro-4-methylquinoline from non-hazardous lab trash. This is the most critical control point. Create two distinct waste streams:

• Solid Hazardous Waste: Includes contaminated gloves, weigh boats, pipette tips, absorbent paper, and any other solid materials with residual contamination.

• Liquid Hazardous Waste: Includes unused or excess solutions, reaction mixtures, and solvent rinses from decontaminated glassware.

Causality: Proper segregation prevents potentially hazardous chemical reactions that could occur if incompatible waste streams are mixed. It also ensures that the waste can be correctly profiled and managed by the disposal facility.

Step 2: Containerization Select appropriate containers for your segregated waste streams.

• For Liquid Waste: Use a dedicated, leak-proof, and chemically compatible container (e.g., a high-density polyethylene (HDPE) jug or a safety-coated glass bottle) with a secure, screw-top cap.

• For Solid Waste: Use a puncture-resistant container, such as a sturdy plastic pail with a lid or a properly lined cardboard box specifically designated for solid chemical waste.

Trustworthiness: The container is the primary barrier preventing environmental release. Never use containers that are damaged, cannot be securely sealed, or are incompatible with the chemical. Keeping the container closed unless actively adding waste is a mandatory safety practice.[11]

Step 3: Accurate Waste Labeling Properly label the waste container before adding any waste. The label must be clear, legible, and permanently affixed.

• Required Information:

  • The words "Hazardous Waste "

  • The full chemical name: "5,6,7,8-Tetrahydro-4-methylquinoline "

  • A clear indication of the container's contents (e.g., "Solid debris contaminated with...")

  • The primary hazard(s) (e.g., "Irritant," "Harmful if Swallowed")

  • The date you first added waste to the container (Accumulation Start Date).

Step 4: On-Site Accumulation Store the properly labeled and sealed waste containers in a designated Satellite Accumulation Area (SAA) within your laboratory.[11]

• SAA Requirements:

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.

  • Store containers away from incompatible materials, especially strong oxidizers and acids.[5]

  • Ensure secondary containment (such as a spill tray) is used for liquid waste containers.

A maximum of 55 gallons of hazardous waste may be stored in an SAA. Once this limit is reached, it must be moved to a central storage area within three days.[11]

Step 5: Final Disposal Contact your institution's Environmental Health & Safety (EH&S) department or a certified hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.[6][7][9]

Under no circumstances should 5,6,7,8-Tetrahydro-4-methylquinoline or its solutions be disposed of down the drain or in regular trash. [12] This practice is illegal and poses a significant threat to aquatic ecosystems.

Decontamination and Spill Management

Routine Decontamination: All glassware and surfaces that have come into contact with 5,6,7,8-Tetrahydro-4-methylquinoline should be decontaminated.[10]

• Perform an initial rinse with a suitable organic solvent (e.g., acetone or ethanol). This rinse aid is now hazardous waste and must be collected in your liquid hazardous waste container.

• After the initial solvent rinse, wash the glassware thoroughly with soap and water.

Spill Response:

• Alert personnel in the immediate area.

• If the spill is small and you are equipped to handle it, don appropriate PPE (gloves, goggles, lab coat).

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Carefully collect the absorbent material using non-sparking tools and place it in a designated container for solid hazardous waste.

• Decontaminate the spill area with a solvent-soaked cloth (collecting the cloth as solid waste), followed by a soap and water wash.

• For large spills, evacuate the area and immediately contact your institution's EH&S or emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the procedural logic for the safe disposal of 5,6,7,8-Tetrahydro-4-methylquinoline.

Caption: Disposal workflow for 5,6,7,8-Tetrahydro-4-methylquinoline.

References

• Title: 5,6,7,8-Tetrahydroquinoline Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: 5,6,7,8-Tetrahydro-4-methylquinoline Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: 5,6,7,8-tetrahydro-4-methylquinoline, 28971-03-1 Source: The Good Scents Company URL: [Link]

• Title: Showing metabocard for 5,6,7,8-Tetrahydro-4-methylquinoline (HMDB0029709) Source: Human Metabolome Database URL: [Link]

• Title: Report on Carcinogens, Fifteenth Edition - Heterocyclic Amines (Selected) Source: National Toxicology Program (NTP), U.S. Department of Health and Human Services URL: [Link]

• Title: The EPA Final Rule on Hazardous Waste Pharmaceuticals (Subpart P) and Amendment to the P075 Listing for Nicotine Source: Stericycle URL: [Link]

• Title: Laboratory Chemical Waste Management Guidelines Source: University of Pennsylvania, Environmental Health & Radiation Safety (EHRS) URL: [Link]

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• 1. 5,6,7,8-tetrahydro-4-methylquinoline, 28971-03-1 [thegoodscentscompany.com]
• 2. hmdb.ca [hmdb.ca]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. 5,6,7,8-Tetrahydroquinoline | C9H11N | CID 66335 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. EPA Pharmaceutical Regulations for Healthcare | Stericycle [stericycle.com]

Essential Safety Guide: Personal Protective Equipment for Handling 5,6,7,8-Tetrahydro-4-methylquinoline

This document provides essential, immediate safety and logistical guidance for the handling and disposal of 5,6,7,8-Tetrahydro-4-methylquinoline (CAS No. 5335-57-9). As a substituted tetrahydroquinoline, this compound warrants careful handling based on the hazard profiles of structurally similar chemicals. This guide is designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment by establishing a robust personal protective equipment (PPE) protocol, outlining operational procedures, and defining emergency responses.

Hazard Assessment: Understanding the "Why"

While comprehensive toxicological data for 5,6,7,8-Tetrahydro-4-methylquinoline itself is limited, the precautionary principle dictates that we assess its potential hazards based on analogous compounds like quinoline and other tetrahydroquinolines. The required PPE is a direct response to these potential risks.

Quinoline and its derivatives are recognized for a range of hazardous properties. Critical health effects can include carcinogenicity and mutagenicity. Acute exposure may lead to harmful systemic effects if swallowed or absorbed through the skin, as well as local effects like skin and eye irritation[1]. For instance, the parent compound, 5,6,7,8-tetrahydroquinoline, is known to be an irritant and harmful by ingestion, inhalation, and skin absorption[2]. Therefore, all handling procedures must assume this compound is hazardous and requires stringent controls to prevent exposure.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is non-negotiable to establish a primary barrier between the researcher and the chemical. The following equipment must be used for all procedures involving 5,6,7,8-Tetrahydro-4-methylquinoline.

Protection Type	Specific Recommendations	Rationale & Causality
Eye & Face Protection	Chemical safety goggles providing a complete seal around the eyes. A face shield should be worn over goggles when there is a significant risk of splashing.	Standard safety glasses with side shields are insufficient[3]. Tetrahydroquinolines can cause serious eye irritation[4][5]. Goggles provide a necessary seal against vapors and splashes, while a face shield offers a broader barrier for the entire face during higher-risk procedures.
Hand Protection	Chemical-resistant nitrile or neoprene gloves. For prolonged contact or immersion, consider double-gloving or using thicker gloves.	To prevent skin contact and absorption, which are potential routes of exposure[1][6]. Always check the glove manufacturer's compatibility data. Contaminated gloves must be removed carefully to avoid skin contact and disposed of as hazardous waste.
Body Protection	A long-sleeved, knee-length laboratory coat, kept fully fastened.	This protects against accidental skin contact from minor splashes and spills[3]. For larger quantities or operations with a higher splash risk, a chemical-resistant apron over the lab coat is recommended.
Respiratory Protection	Required when handling outside a fume hood, when aerosolization is possible, or during spill cleanup. A NIOSH-approved half-mask or full-face respirator with organic vapor cartridges is recommended[3][4].	Inhalation is a primary route of exposure for quinoline derivatives[2]. All routine handling of the powder or solutions should occur within a certified chemical fume hood to minimize vapor inhalation[3]. The decision to use a respirator depends on the specific operational context, as detailed in the workflow diagram below.

Procedural Workflow: PPE Selection and Use

Respiratory Protection Decision Workflow

The following diagram outlines the decision-making process for determining the appropriate level of respiratory protection.

Caption: Decision tree for selecting appropriate respiratory protection.

Step-by-Step Donning and Doffing Protocol

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on and fasten completely.

• Respirator (if required): Perform a seal check according to manufacturer instructions.

• Eye and Face Protection: Put on safety goggles, followed by a face shield if needed.

• Gloves: Don gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing Sequence (to minimize contamination):

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with bare skin. Dispose of them immediately in a designated hazardous waste container.

• Lab Coat: Unfasten and remove by rolling it inside-out, without touching the exterior surface.

• Face Shield and Goggles: Remove from the back of the head.

• Respirator (if used): Remove from the back of the head.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE[1][4].

Operational and Disposal Plan

Safe Handling:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably a certified chemical fume hood[3].

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Tetrahydroquinolines can be combustible[4].

• Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the material[7].

Disposal Plan:

• Chemical Waste: 5,6,7,8-Tetrahydro-4-methylquinoline and any solutions containing it must be treated as hazardous waste[8].

• Containers: Collect in a clearly labeled, sealed container for disposal via an approved waste disposal plant[1][4][5]. Do not mix with other waste streams unless specifically instructed.

• Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for cleaning spills (e.g., absorbent pads) must be placed in a sealed container and disposed of as hazardous chemical waste[8].

Emergency Response and First Aid

In case of accidental exposure, immediate action is crucial.

Exposure Route	First Aid Procedure
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of soap and water for at least 15 minutes[1][5][6]. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open[4][5]. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.
Inhalation	Move the individual to fresh air immediately[5][6]. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth thoroughly with water[1]. Seek immediate medical attention and show the Safety Data Sheet (SDS) to the medical professional.

References

• Personal protective equipment for handling 10-Hydroxybenzo[h]quinoline - Benchchem. (Source: BenchChem)
• Essential Safety and Operational Guide for Handling Quinoline, 2,3-dimethyl-, 1-oxide - Benchchem. (Source: BenchChem)
• SAFETY DATA SHEET - Sigma-Aldrich (for 1,2,3,4-tetrahydroquinoline). (Source: Sigma-Aldrich)
• Techno PharmChem - QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. (Source: Techno PharmChem)
• SAFETY DATA SHEET (for Quinoline, 1,2,3,4-tetrahydro-6-methyl-). (Source: Alfa Aesar)
• SAFETY DATA SHEET (for 5,6,7,8-Tetrahydroquinoline). (Source: Thermo Fisher Scientific)
• 5,6,7,8-Tetrahydro-4-methylquinoline | C10H13N | CID 185667. (Source: PubChem)
• SAFETY DATA SHEET (for 5,6,7,8-Tetrahydroisoquinoline). (Source: Acros Organics)
• Navigating the Safe Disposal of 3-Methyl-5,6,7,8-tetrahydroquinoline: A Procedural Guide - Benchchem. (Source: BenchChem)
• 5,6,7,8-Tetrahydroquinoline | C9H11N | CID 66335. (Source: PubChem)
• SAFETY DATA SHEET - Sigma-Aldrich (General Handling). (Source: Sigma-Aldrich)
• Quinolines: Human health tier II assessment. (Source: Australian Government Department of Health)

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• 2. 5,6,7,8-Tetrahydroquinoline | C9H11N | CID 66335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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